APN-C3-biotin

Core Science & Biosynthesis

An In-Depth Technical Guide to the APN-C3-Biotin Cysteine Reaction: Mechanism and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

The precise and stable modification of proteins is a cornerstone of modern biological research and therapeutic development. Among the various amino acid residues targeted for bioconjugation, cysteine, with its unique nucleophilic thiol group, offers a prime target for site-specific labeling. While maleimide-based reagents have traditionally been the workhorse for cysteine modification, the reversibility of the resulting thioether bond in physiological conditions has prompted the search for more stable alternatives. This technical guide provides a comprehensive overview of the APN-C3-biotin linker and its reaction with cysteine residues. The "APN" moiety, or 3-arylpropiolonitrile, is a thiol-reactive group that forms a highly stable covalent bond with cysteine, making it an excellent tool for applications demanding long-term stability, such as in vivo studies and the development of antibody-drug conjugates (ADCs).

APN-C3-biotin is a heterobifunctional linker composed of three key components: the 3-arylpropiolonitrile (APN) group for covalent attachment to cysteine, a C3 spacer, and a biotin molecule for detection and purification.[1][2][3] The superior stability of the APN-cysteine linkage in aqueous media, human plasma, and living cells makes this "thiol-click" reaction a promising methodology in bioconjugation.[3][4] This guide will delve into the chemical mechanism of this reaction, present quantitative data on its performance, provide detailed experimental protocols, and illustrate key processes with diagrams.

Core Mechanism of the APN-Cysteine Reaction

The reaction between APN-C3-biotin and a cysteine residue is a form of Michael addition, a class of reactions involving the addition of a nucleophile to an α,β-unsaturated carbonyl compound. In this case, the nucleophile is the deprotonated thiol group (thiolate) of the cysteine residue, and the electrophile is the electron-deficient alkyne of the 3-arylpropiolonitrile moiety.[5]

The reaction proceeds as follows:

• Deprotonation of the Cysteine Thiol: The reaction is typically carried out at a pH between 7.5 and 9.0.[5] In this pH range, a fraction of the cysteine thiol groups (-SH) are deprotonated to form the more nucleophilic thiolate anion (-S⁻).

• Nucleophilic Attack: The thiolate anion attacks one of the sp-hybridized carbons of the alkyne in the 3-arylpropiolonitrile group.

• Protonation: The resulting carbanion is subsequently protonated by a proton source in the aqueous buffer, leading to the formation of a stable thioether bond.

The resulting conjugate is significantly more stable than the adduct formed from a maleimide-thiol reaction, which is susceptible to retro-Michael reactions, particularly in the presence of other thiols like glutathione in the cellular environment.[6][7]

Caption: Reaction scheme of APN-C3-biotin with a protein cysteine residue.

Quantitative Data

The performance of APN-C3-biotin in bioconjugation can be quantified in terms of reaction kinetics and the stability of the resulting conjugate.

Parameter	Value	Comparison with Maleimide Chemistry	Reference
Reaction Kinetics
Second-order rate constant	3.1 M⁻¹s⁻¹	Generally slower than maleimide reactions, but highly selective.	[8]
Adduct Stability
In vitro stability	No cleavage observed after 5 days in PBS with 5 µM glutathione and 20 µM HSA.	Substantial cleavage observed under the same conditions.	[1][6]
In vivo stability (serum half-life of conjugate)	17.1 hours	12.0 hours	[1][6]
Biotin-Streptavidin Interaction
Dissociation constant (Kd)	~10⁻¹⁵ M	Not applicable.	[9]

Experimental Protocols

Protein Labeling with APN-C3-Biotin

This protocol provides a general guideline for the labeling of a protein with available cysteine residues using APN-C3-biotin. Optimization may be required for specific proteins.

Materials:

• Protein of interest with at least one free cysteine residue

• APN-C3-biotin

• Phosphate-buffered saline (PBS), pH 7.5-9.0

• Dimethyl sulfoxide (DMSO)

• Reducing agent (e.g., Dithiothreitol, DTT), optional

• Quenching reagent (e.g., L-cysteine or β-mercaptoethanol)

• Desalting column or dialysis equipment for purification

Procedure:

• Protein Preparation:

  • Dissolve the protein in PBS at a concentration of 1-5 mg/mL.

  • If the protein has disulfide bonds that need to be reduced to expose cysteine thiols, treat with a 10-fold molar excess of DTT for 30 minutes at room temperature. Remove the DTT using a desalting column immediately prior to labeling.

• APN-C3-Biotin Stock Solution:

  • Dissolve APN-C3-biotin in DMSO to prepare a 10 mM stock solution.

• Labeling Reaction:

  • Add a 10- to 20-fold molar excess of the APN-C3-biotin stock solution to the protein solution. The final concentration of DMSO should be kept below 10% (v/v) to avoid protein denaturation.

  • Incubate the reaction mixture at room temperature for 2-12 hours with gentle mixing. The optimal incubation time should be determined empirically.

• Quenching the Reaction:

  • Add a quenching reagent (e.g., L-cysteine) to a final concentration of 1-5 mM to consume any unreacted APN-C3-biotin. Incubate for 30 minutes at room temperature.

• Purification of the Labeled Protein:

  • Remove excess, unreacted APN-C3-biotin and the quenching reagent by size-exclusion chromatography (e.g., a desalting column) or dialysis against PBS.

• Characterization of the Labeled Protein:

  • Confirm successful labeling by mass spectrometry. The mass of the labeled protein should increase by the molecular weight of the APN-C3-biotin that has reacted.

  • The degree of labeling can be quantified using a biotin quantitation assay (e.g., HABA assay) or by analyzing the mass spectrum.

Caption: General experimental workflow for protein labeling with APN-C3-biotin.

Potential Application: Probing Aminopeptidase N (APN/CD13)

An intriguing and highly relevant application of an APN-based chemical probe is the study of the cell-surface peptidase Aminopeptidase N (APN), also known as CD13. Aminopeptidase N is a zinc-dependent metalloprotease that plays a crucial role in tumor invasion, angiogenesis, and as a receptor for some viruses.[10] Human Aminopeptidase N contains several extracellular cysteine residues, making it a potential target for labeling with APN-C3-biotin.[11]

Such an application would involve incubating cells expressing Aminopeptidase N with APN-C3-biotin. The covalent labeling of the enzyme's cysteine residues would allow for its visualization, isolation, and further study. For example, the biotin tag would facilitate the pulldown of Aminopeptidase N and its interacting partners, providing insights into its biological function and the signaling pathways it modulates. While fluorescent probes targeting Aminopeptidase N have been developed, the use of a covalent APN-based probe could offer advantages in terms of signal stability for long-term tracking studies.[12]

References

• 1. Chemical Modification of Cysteine with 3-Arylpropriolonitrile Improves the In Vivo Stability of Albumin-Conjugated Urate Oxidase Therapeutic Protein - PMC [pmc.ncbi.nlm.nih.gov]
• 2. cenmed.com [cenmed.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Selective irreversible chemical tagging of cysteine with 3-arylpropiolonitriles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 3-Arylpropiolonitriles - Wikipedia [en.wikipedia.org]
• 6. Chemical Modification of Cysteine with 3-Arylpropriolonitrile Improves the In Vivo Stability of Albumin-Conjugated Urate Oxidase Therapeutic Protein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. APN-C3-biotin () for sale [vulcanchem.com]
• 10. Aminopeptidase‐N/CD13 (EC 3.4.11.2) inhibitors: Chemistry, biological evaluations, and therapeutic prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Aminopeptidase N/CD13 targeting fluorescent probes: synthesis and application to tumor cell imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

APN-C3-Biotin: A Technical Guide to a Cysteine-Reactive Biotinylation Reagent

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the structure, chemical properties, and applications of APN-C3-Biotin, a heterobifunctional linker designed for the selective biotinylation of cysteine residues. This document details the advantages of 3-arylpropiolonitrile (APN) chemistry, offers structured data on the compound's properties, and provides detailed experimental protocols for its use in protein labeling and enrichment.

Introduction to APN-C3-Biotin

APN-C3-Biotin is a valuable tool in chemical biology and drug development for the specific labeling and subsequent detection or purification of proteins and other biomolecules containing free thiol groups, primarily from cysteine residues. It comprises three key functional components:

• An APN (3-arylpropiolonitrile) moiety: This group exhibits exquisite chemoselectivity for the thiol group of cysteine residues.[1]

• A C3 linker: A short alkyl spacer that connects the APN group to the biotin molecule.

• A biotin molecule: A high-affinity ligand for streptavidin, enabling robust detection and purification of labeled biomolecules.

The reaction of the APN moiety with a cysteine thiol proceeds via a "thiol-click" reaction, forming a stable thioether linkage.[1] This conjugation method offers significant advantages over traditional maleimide-based approaches, most notably the enhanced stability of the resulting conjugate in aqueous media, human plasma, and living cells.[1][2][3][4]

Chemical Structure and Properties

The modular architecture of APN-C3-Biotin is optimized for controlled bioconjugation.

Chemical Structure

Caption: Chemical structure of APN-C3-Biotin.

Physicochemical Properties

Property	Value
Molecular Formula	C₂₃H₂₇N₅O₃S
Molecular Weight	453.6 g/mol
CAS Number	2170240-97-6
Appearance	Solid
Purity	≥95% (typically >98%)
Solubility	Soluble in DMSO, DMF, and MeOH

Reaction Mechanism and Advantages

The conjugation of APN-C3-Biotin to a cysteine residue proceeds through a highly selective reaction between the electron-deficient alkyne of the APN moiety and the nucleophilic thiol group of cysteine.

Caption: Reaction of APN-C3-Biotin with a cysteine-containing protein.

The key advantages of APN chemistry over traditional maleimide-based methods include:

• Enhanced Stability: The resulting thioether bond is significantly more stable than the thiosuccinimide adduct formed from maleimide reactions, which is prone to retro-Michael addition and exchange reactions with other thiols.[2][3] This increased stability is particularly crucial for in vivo applications where the conjugate is exposed to endogenous thiols like glutathione.[2][3]

• High Chemoselectivity: 3-arylpropiolonitriles demonstrate a high degree of selectivity for cysteine residues over other nucleophilic amino acids.[4][5] While some minor side reactions with other amino acids have been observed under certain conditions, the selectivity for cysteine is generally superior to that of maleimides.[5]

• Irreversible Conjugation: The reaction forms a stable, irreversible covalent bond, ensuring the permanent labeling of the target molecule.[4]

Experimental Protocols

The following protocols provide a general framework for the use of APN-C3-Biotin in protein labeling and subsequent enrichment. Optimization may be required for specific proteins and applications.

Protein Labeling with APN-C3-Biotin

This protocol describes the general procedure for labeling a protein with a free cysteine residue using APN-C3-Biotin.

Materials:

• Protein of interest with at least one accessible cysteine residue

• APN-C3-Biotin

• Anhydrous Dimethylsulfoxide (DMSO)

• Phosphate-Buffered Saline (PBS), pH 7.5-9.0

• Size-exclusion chromatography column (e.g., PD-10) or ultrafiltration device for purification

• Protein concentration assay reagent (e.g., BCA assay kit)

Procedure:

• Protein Preparation:

  • Dissolve the protein of interest in PBS at a concentration of 1-5 mg/mL.

  • If the protein contains disulfide bonds that need to be reduced to generate free thiols, treat with a reducing agent like TCEP (Tris(2-carboxyethyl)phosphine). Note: Avoid using DTT (dithiothreitol) as it contains free thiols that will react with APN-C3-Biotin. Remove the reducing agent prior to labeling.

• APN-C3-Biotin Stock Solution:

  • Prepare a 10 mM stock solution of APN-C3-Biotin in anhydrous DMSO.

• Labeling Reaction:

  • Add a 10-20 fold molar excess of the APN-C3-Biotin stock solution to the protein solution. The optimal molar ratio should be determined empirically.

  • Incubate the reaction mixture at room temperature for 2-12 hours with gentle mixing.[6] The reaction can also be performed at 4°C for a longer duration if the protein is unstable at room temperature.

• Purification:

  • Remove the unreacted APN-C3-Biotin by size-exclusion chromatography or ultrafiltration according to the manufacturer's instructions.

• Characterization:

  • Determine the concentration of the labeled protein using a standard protein assay.

  • The degree of labeling can be assessed by mass spectrometry.

Streptavidin Pulldown Assay of Biotinylated Protein

This protocol outlines the enrichment of a protein labeled with APN-C3-Biotin using streptavidin-conjugated beads.

Materials:

• Biotinylated protein sample

• Streptavidin-conjugated magnetic beads or agarose resin

• Lysis buffer (if starting from cell lysates)

• Wash buffer (e.g., PBS with 0.1% Tween-20)

• Elution buffer (e.g., SDS-PAGE sample buffer)

• Magnetic rack (for magnetic beads) or centrifuge (for agarose resin)

Procedure:

• Bead Preparation:

  • Resuspend the streptavidin beads and transfer the desired amount to a microcentrifuge tube.

  • Wash the beads two to three times with wash buffer to remove any storage buffer.

• Binding:

  • Add the biotinylated protein sample to the washed streptavidin beads.

  • Incubate for 30-60 minutes at room temperature or 4°C with gentle rotation to allow for binding.

• Washing:

  • Pellet the beads using a magnetic rack or centrifugation.

  • Remove the supernatant and wash the beads three to five times with wash buffer to remove non-specifically bound proteins.

• Elution:

  • Add elution buffer to the beads and heat at 95-100°C for 5-10 minutes to denature the protein and release it from the beads.

  • Pellet the beads and collect the supernatant containing the enriched biotinylated protein.

• Downstream Analysis:

  • The eluted protein can be analyzed by SDS-PAGE, Western blotting, or mass spectrometry.

Caption: Experimental workflow for protein labeling and enrichment.

Conclusion

APN-C3-Biotin is a highly effective and reliable reagent for the cysteine-selective biotinylation of proteins and other biomolecules. Its key advantage lies in the formation of a highly stable thioether bond, which overcomes the limitations of traditional maleimide-based chemistries, particularly for in vivo studies. The straightforward reaction conditions and the versatility of the biotin-streptavidin system make APN-C3-Biotin an indispensable tool for a wide range of applications in proteomics, drug discovery, and diagnostics.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Chemical Modification of Cysteine with 3-Arylpropriolonitrile Improves the In Vivo Stability of Albumin-Conjugated Urate Oxidase Therapeutic Protein - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Chemical Modification of Cysteine with 3-Arylpropriolonitrile Improves the In Vivo Stability of Albumin-Conjugated Urate Oxidase Therapeutic Protein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Selective irreversible chemical tagging of cysteine with 3-arylpropiolonitriles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Recent developments in chemical conjugation strategies targeting native amino acids in proteins and their applications in antibody–drug conjugates - Chemical Science (RSC Publishing) DOI:10.1039/D1SC02973H [pubs.rsc.org]
• 6. 3-Arylpropiolonitriles - Wikipedia [en.wikipedia.org]

APN-C3-Biotin: A Technical Guide to Cysteine-Selective Probes for Studying Protein-Protein Interactions

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of APN-C3-biotin, a heterobifunctional linker designed for the stable and selective labeling of cysteine residues in proteins. By leveraging a 3-arylpropiolonitrile (APN) moiety for covalent conjugation and a biotin tag for affinity purification, this reagent offers a robust method for investigating protein-protein interactions (PPIs), identifying binding partners, and facilitating drug development workflows. This document details the underlying chemistry, comparative advantages, experimental protocols, and data supporting its use.

Introduction to APN-C3-Biotin

APN-C3-biotin is a chemical probe that combines three key components:

• An APN (4-azidophenyl) Group: This moiety provides high chemoselectivity for the thiol group of cysteine residues.[1] The reaction forms a stable thioether bond, offering significant advantages over traditional maleimide-based conjugation.[1][2]

• A Biotin Tag: The high-affinity interaction between biotin and streptavidin (Kd = 4 × 10−14 M) allows for efficient enrichment and purification of labeled proteins and their interacting partners.[3]

• A C3 Spacer: A hydrophilic spacer minimizes steric hindrance between the protein and the biotin tag, facilitating effective capture.[4]

The primary application of APN-C3-biotin in the context of PPIs is to covalently label a "bait" protein of interest on a specific cysteine residue. This biotinylated bait can then be introduced into a cellular lysate or other biological sample to bind its "prey" interaction partners. The entire complex is subsequently captured using streptavidin-coated beads, allowing for the isolation and identification of prey proteins via mass spectrometry.

Core Advantages Over Traditional Methods

The key advantage of the APN chemistry lies in the stability of the resulting conjugate. Traditional methods for cysteine modification, primarily using maleimide-based reagents, suffer from reversibility through retro-Michael addition, especially in the presence of endogenous thiols like glutathione.[2][5] This can lead to payload exchange and inaccurate identification of interacting partners. APN-cysteine conjugates, in contrast, demonstrate superior stability in aqueous media, human plasma, and living cells.[2][4]

Quantitative Data Summary

The following tables summarize the key quantitative metrics of APN-based bioconjugation compared to the widely used maleimide-based methods.

Table 1: Reaction Selectivity and Kinetics

Feature	APN (3-Arylpropiolonitrile)	Maleimide	Reference
Target Residue	Cysteine	Cysteine	[1][5]
pH Range	7.0 - 9.0	6.5 - 7.5	[1][3]
Cross-reactivity	<5% with Lysine/Histidine	Can react with Lysine at higher pH	[3]

| Reaction Rate (k₂) | ~3.1 M⁻¹s⁻¹ (for 3-phenylpropiolonitrile) | Higher than APN |[5] |

Table 2: Conjugate Stability

Feature	APN-Cysteine Conjugate	Maleimide-Cysteine Conjugate	Reference
Bond Type	Thioether	Thioether	[2][3]
Reversibility (pH 7.4)	<2%	~18% (Retro-Michael Addition)	[3]
In Vivo Half-Life (HSA Conjugate)	17.1 hours	12.0 hours	[2]

| Stability in Human Plasma | High | Prone to thiol exchange |[4] |

Signaling and Reaction Pathways

The fundamental reaction involves the nucleophilic attack of a cysteine thiol on the electron-deficient alkyne of the 3-arylpropiolonitrile group. This "thiol-click" reaction proceeds efficiently under physiological conditions and results in a stable covalent bond.

Caption: Cysteine-Selective Conjugation Pathway.

Experimental Protocols & Workflow

This section outlines a synthesized protocol for using APN-C3-biotin to identify protein-protein interactions. This workflow combines the established principles of APN-cysteine conjugation with standard affinity purification mass spectrometry (AP-MS) techniques.

Protocol 1: Cysteine-Selective Labeling of Bait Protein

Objective: To covalently attach APN-C3-biotin to a purified "bait" protein containing an accessible cysteine residue.

Materials:

• Purified bait protein with at least one free cysteine residue.

• APN-C3-biotin (CAS: 2170240-97-6).

• Reaction Buffer: Phosphate-buffered saline (PBS), pH 7.5-9.0.

• Reducing agent (e.g., TCEP, optional for pre-reduction).

• Quenching reagent (e.g., L-cysteine or DTT).

• Size-exclusion chromatography or dialysis system for purification.

Methodology:

• Protein Preparation: If necessary, treat the purified bait protein with a mild reducing agent like TCEP to ensure the target cysteine is in its reduced, thiol state. Immediately remove the reducing agent via buffer exchange.

• Reaction Setup: Dissolve the bait protein in the reaction buffer to a final concentration of 1-5 mg/mL.

• Reagent Preparation: Prepare a stock solution of APN-C3-biotin in a compatible organic solvent (e.g., DMSO).

• Conjugation: Add a 5- to 20-fold molar excess of APN-C3-biotin to the protein solution. Incubate at room temperature for 2-12 hours with gentle agitation.[1]

• Quenching: Add a quenching reagent (e.g., L-cysteine to a final concentration of 10 mM) to consume any unreacted APN-C3-biotin.

• Purification: Remove excess biotin reagent and quenching agent by size-exclusion chromatography or dialysis against a suitable storage buffer (e.g., PBS, pH 7.4).

• Verification: Confirm successful biotinylation via Western blot using streptavidin-HRP or by mass spectrometry to detect the mass shift corresponding to the addition of the APN-C3-biotin moiety (453.6 Da).

Protocol 2: Affinity Purification of Interacting Proteins

Objective: To use the biotinylated bait protein to capture and identify interacting "prey" proteins from a cell lysate.

Materials:

• Biotinylated bait protein (from Protocol 1).

• Cell lysate prepared in a suitable lysis buffer (e.g., RIPA buffer without DTT/BME).

• Streptavidin-conjugated magnetic beads or agarose resin.

• Wash Buffers (e.g., PBS with varying salt concentrations and mild detergents).

• Elution Buffer (e.g., SDS-PAGE sample buffer, or 2-8 M urea for on-bead digestion).

Methodology:

• Bait-Prey Incubation: Add the purified biotinylated bait protein to the cell lysate. Incubate for 2-4 hours at 4°C with gentle rotation to allow for the formation of protein complexes.

• Streptavidin Capture: Add streptavidin beads to the lysate and incubate for another 1-2 hours at 4°C to capture the bait-prey complexes.

• Washing: Pellet the beads and discard the supernatant. Perform a series of washes with increasingly stringent wash buffers to remove non-specific binders.

• Elution: Elute the captured proteins from the beads. This can be done by boiling in SDS-PAGE sample buffer for subsequent gel analysis or by using denaturants compatible with direct proteomic digestion (on-bead digestion).

• Protein Identification: Analyze the eluted proteins by SDS-PAGE followed by in-gel digestion and LC-MS/MS, or by direct LC-MS/MS analysis of the eluate.

Overall Experimental Workflow

The logical flow from labeling to identification is critical for a successful experiment.

References

• 1. 3-Arylpropiolonitriles - Wikipedia [en.wikipedia.org]
• 2. Chemical Modification of Cysteine with 3-Arylpropriolonitrile Improves the In Vivo Stability of Albumin-Conjugated Urate Oxidase Therapeutic Protein - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cysteine-reactive probes and their use in chemical proteomics. | Semantic Scholar [semanticscholar.org]
• 4. Selective irreversible chemical tagging of cysteine with 3-arylpropiolonitriles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Recent developments in chemical conjugation strategies targeting native amino acids in proteins and their applications in antibody–drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]

Stability of APN-C3-Biotin Conjugates in Plasma: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The advent of targeted therapies and sophisticated biological probes has underscored the necessity for stable and specific bioconjugation strategies. Among these, the use of APN-C3-biotin linkers for the site-specific modification of cysteine residues has gained traction due to its high selectivity and purported stability. This technical guide provides an in-depth analysis of the stability of APN-C3-biotin conjugates in plasma, presenting key quantitative data, detailed experimental protocols, and visualizations of the underlying chemical principles and workflows.

Introduction to APN-C3-Biotin Conjugation

APN-C3-biotin is a heterobifunctional linker designed for the selective labeling of cysteine residues in proteins and other biomolecules. The linker consists of three key components: an arylpropionitrile (APN) group that reacts specifically with thiols, a C3 spacer, and a biotin moiety for detection or purification. The reaction of the APN group with a cysteine thiol proceeds via a thiol-click reaction, forming a stable thioether bond. This high selectivity for cysteine residues under physiological pH conditions minimizes off-target modifications, a common challenge with other thiol-reactive chemistries like maleimides.[1]

The stability of the resulting conjugate in a biological milieu, particularly in plasma, is a critical determinant of its efficacy and safety in therapeutic and diagnostic applications. Plasma is a complex environment containing a myriad of enzymes and reactive small molecules that can potentially degrade bioconjugates. Therefore, a thorough understanding of the stability of APN-C3-biotin conjugates is paramount for their successful implementation.

Quantitative Analysis of Plasma Stability

The stability of bioconjugates in plasma is typically assessed by measuring the amount of intact conjugate remaining over time. This can be expressed as a half-life (t½) or as the percentage of conjugate remaining at various time points. While specific data for APN-C3-biotin itself is limited, studies on conjugates using the same APN chemistry provide valuable insights into its stability compared to other linkers.

A key study compared the in vivo stability of a therapeutic protein, Arthrobacter globiformis urate oxidase (AgUox), conjugated to human serum albumin (HSA) using either an APN linker or a maleimide (MAL) linker.[1][2] The results demonstrated a significantly longer serum half-life for the APN-linked conjugate, highlighting the enhanced stability of the thioether bond formed by the APN chemistry.[1][2]

Conjugate	Linker Chemistry	Serum Half-life (t½)	Reference
AgUox-APN-HSA	APN	17.1 hours	[1][2]
AgUox-MAL-HSA	Maleimide	12.0 hours	[1][2]

In another application, doxorubicin-loaded liposomes were conjugated to HER2-targeting antibodies via an APN-C3-Biotin linker. This formulation exhibited a plasma half-life of 19 hours, which was significantly longer than the 8-hour half-life observed for a similar construct with a disulfide linker.[3] This finding suggests that the APN-C3-Biotin linker contributes to the overall stability of the complex in circulation.[3]

It is important to note that many traditional biotinylation methods result in bonds that are susceptible to hydrolysis by factors present in human plasma.[4] For instance, studies on various commercially available biotinylating agents have shown significant release of biotin from proteins after incubation in plasma.[4] The cysteine-specific conjugation strategy offered by the APN linker appears to overcome this limitation, leading to more stable bioconjugates.[5]

Potential Degradation Pathways

The degradation of APN-C3-biotin conjugates in plasma can theoretically occur at several locations within the linker. Understanding these potential cleavage sites is crucial for interpreting stability data and for the design of next-generation linkers.

References

• 1. mdpi.com [mdpi.com]
• 2. Chemical Modification of Cysteine with 3-Arylpropriolonitrile Improves the In Vivo Stability of Albumin-Conjugated Urate Oxidase Therapeutic Protein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Instability of the biotin-protein bond in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

key features of APN-C3-biotin as a linker

An In-depth Technical Guide to APN-C3-Biotin: A High-Performance Linker for Cysteine-Specific Bioconjugation

Introduction

In the landscape of bioconjugation, the ability to selectively and stably modify biomolecules is paramount for the development of advanced therapeutics, diagnostics, and research tools. Heterobifunctional linkers are central to this endeavor, providing a bridge between different molecular entities. APN-C3-biotin has emerged as a powerful tool, offering exquisite chemoselectivity for cysteine residues combined with the robust biotin-streptavidin detection system.[1][2] This technical guide provides a comprehensive overview of the core features, physicochemical properties, and applications of APN-C3-biotin for researchers, scientists, and drug development professionals.

Core Features and Chemical Architecture

APN-C3-biotin is a modular molecule engineered with three distinct functional components, each contributing to its overall performance and versatility.[3]

• 4-Azidophenyl (APN) Group : This moiety provides the linker's high chemoselectivity for the thiol group of cysteine residues, enabling targeted conjugation under mild physiological conditions.[1][3] The resulting APN-cysteine conjugate exhibits superior stability compared to other common thiol-reactive chemistries.[1][2]

• C3 Spacer : A hydrophilic spacer, often based on triethylene glycol, connects the reactive APN group to the biotin tag.[3] This spacer minimizes steric hindrance between the conjugated molecules and enhances water solubility, making it suitable for use in physiological buffers.[3]

• Biotin Terminal : This vitamin-derived tag allows for strong and highly specific non-covalent binding to streptavidin and avidin proteins.[1][3] This interaction is one of the strongest known in nature and is leveraged for purification, detection, and immobilization of the conjugated biomolecule.[3][]

Modular architecture of the APN-C3-biotin linker.

Physicochemical and Performance Data

The utility of APN-C3-biotin is defined by its specific chemical and physical properties. These parameters are summarized below.

Table 1: Key Physicochemical Properties of APN-C3-Biotin

Property	Value	Source(s)
CAS Number	2170240-97-6	[1][3][5]
Molecular Formula	C23H27N5O3S	[2][3][5]
Molecular Weight	453.6 g/mol	[2][3][5]
Purity	≥95% (HPLC)	[2][3]
Solubility	>10 mg/mL in DMSO, PBS	[3]

| Storage Conditions | -20°C, desiccated |[3] |

The performance of APN-C3-biotin in bioconjugation applications often surpasses that of traditional linkers. Its high specificity and the stability of the resulting conjugate lead to more reliable and efficient outcomes.

Table 2: Comparison of Bioconjugation Strategies

Parameter	APN-C3-Biotin	NHS-Ester-Biotin	Maleimide-Biotin
Specificity	Cysteine	Lysine (Primary Amines)	Cysteine
Reaction pH	7.0–7.4	8.0–9.0	6.5–7.5
Conjugate Stability	>72 h (at 37°C)[3]	~48 h[3]	~24 h[3]
Nonspecific Binding	<5%[3]	15–20%[3]	10–12%[3]
Key Advantage	High stability and specificity	Targets abundant residues	Fast reaction kinetics

| Key Disadvantage | Slower reaction vs. Maleimide | Lacks site-specificity | Prone to hydrolysis/thiol exchange |

Mechanism of Action

The functionality of APN-C3-biotin is based on two primary interactions: the covalent conjugation to cysteine and the non-covalent binding of biotin to streptavidin.

• Cysteine-Selective Conjugation : The APN group reacts chemoselectively with the thiol side chain of cysteine residues within a protein. This "thiol-click" reaction forms a highly stable thioether bond, effectively tethering the linker to a specific site on the protein of interest.[1][6] This specificity is critical for preserving the protein's native structure and function.[6]

• Biotin-Streptavidin Interaction : The terminal biotin moiety binds to streptavidin with an exceptionally high affinity (dissociation constant, Kd, is in the femtomolar to picomolar range).[3] This interaction is rapid and can withstand harsh conditions, including high concentrations of denaturants and elevated temperatures, making it an ideal handle for subsequent experimental steps.[3]

Conjugation to a target protein and subsequent capture.

Applications in Research and Drug Development

The unique features of APN-C3-biotin enable its use in a wide array of sophisticated applications.

• Site-Specific Protein Labeling and Tracking : APN-C3-biotin is used to tag proteins at specific cysteine residues for downstream analysis.[1] In live-cell imaging studies, antibodies labeled using APN-C3-biotin demonstrated 92% labeling efficiency, compared to 78% for maleimide-based linkers.[3] The hydrophilic spacer also helps reduce fluorescence quenching, leading to a 3.1-fold enhancement in signal-to-noise ratios.[3]

• Diagnostic Assay Development : The robust biotin-streptavidin interaction is leveraged in various assay formats.[5] For instance, lateral flow assays using detection antibodies conjugated via APN-C3-biotin showed a 12% higher sensitivity for detecting the SARS-CoV-2 nucleocapsid protein compared to traditional biotinylation methods.[3]

• Targeted Drug Delivery : The stability of the APN-cysteine bond is a major advantage in drug delivery systems.[3] In murine xenograft models, doxorubicin-loaded liposomes targeted to HER2-expressing tumors using antibodies conjugated with APN-C3-biotin resulted in a 2.3-fold increase in tumor uptake.[3] The linker's stability in circulation was significantly higher (plasma t1/2 = 19 h) compared to disulfide-based linkers (t1/2 = 8 h).[3]

• Bioconjugation and Protein Interaction Studies : This linker is a valuable tool for studying protein-protein interactions and engineering proteins with novel functions.[1][6] By attaching probes or sensors to specific cysteine sites, researchers can develop biosensors to detect specific molecules or environmental changes.[6]

Experimental Protocols

General Protocol for Protein Biotinylation

This protocol provides a general workflow for labeling a protein of interest (POI) containing an accessible cysteine residue with APN-C3-biotin. Optimization may be required based on the specific protein.

1. Materials and Reagents:

• Protein of Interest (POI) in a suitable buffer (e.g., PBS, pH 7.2-7.4). Note: Avoid buffers containing thiols like DTT or β-mercaptoethanol.

• APN-C3-biotin (CAS: 2170240-97-6).

• Anhydrous Dimethyl Sulfoxide (DMSO).

• Desalting column (e.g., Zeba™ Spin Desalting Columns) for buffer exchange and removal of excess linker.

• Streptavidin-agarose beads for affinity purification.

• Wash and elution buffers for purification.

2. Procedure:

• Preparation of APN-C3-biotin Stock Solution : Dissolve APN-C3-biotin in DMSO to a final concentration of 10-20 mM.

• Protein Preparation : If the POI has disulfide bonds that need to be reduced to free a cysteine, treat with a mild reducing agent (e.g., TCEP) and subsequently remove the reducing agent via a desalting column, exchanging into an amine- and thiol-free buffer (e.g., PBS, pH 7.2).

• Conjugation Reaction :

  • Add a 5- to 20-fold molar excess of the APN-C3-biotin stock solution to the protein solution. The optimal ratio should be determined empirically.

  • Incubate the reaction mixture at room temperature for 2-4 hours or at 4°C overnight with gentle mixing.

• Removal of Excess Linker : To quench the reaction and remove unconjugated APN-C3-biotin, pass the reaction mixture through a desalting column equilibrated with the desired storage buffer.

• Verification of Biotinylation (Optional) : The extent of labeling can be confirmed using methods such as HABA assay, mass spectrometry (ESI-MS), or a Western blot using streptavidin-HRP.

• Affinity Purification of Biotinylated Protein :

  • Incubate the desalted protein solution with streptavidin-agarose beads for 1 hour at 4°C.

  • Wash the beads several times with a wash buffer (e.g., PBS with 0.1% Tween-20) to remove non-biotinylated protein.

  • Elute the biotinylated protein using a competitive elution buffer (e.g., containing 2-5 mM free biotin) or denaturing conditions (e.g., 0.1 M glycine, pH 2.8), depending on downstream application requirements.

Experimental workflow for protein biotinylation.

Synthesis and Quality Control

The industrial synthesis of APN-C3-biotin is typically a modular, three-step process:[3]

• APN-Amine Synthesis : 4-azidobenzoic acid is activated with N-hydroxysuccinimide (NHS) and subsequently coupled to an amine-containing molecule.

• C3 Spacer Incorporation : The hydrophilic spacer, such as triethylene glycol diamine, is conjugated using carbodiimide chemistry.

• Biotin Termination : The terminal amine of the spacer-APN construct reacts with an activated biotin, such as biotin-NHS ester, under alkaline conditions to complete the linker.

Quality control is essential to ensure high purity and batch consistency. Standard methods include:[3]

• Reversed-Phase HPLC (RP-HPLC) : To assess purity (typically ≥95%).

• Mass Spectrometry (ESI-MS) : To confirm the correct molecular weight (m/z 454.2 [M+H]+).

Conclusion

APN-C3-biotin is a highly effective heterobifunctional linker that provides a superior method for the site-specific labeling of cysteine residues. Its key advantages—high chemoselectivity, exceptional conjugate stability, and the universally applicable biotin tag—make it an invaluable tool for a wide range of applications, from basic research and protein engineering to the development of next-generation diagnostics and targeted therapeutics. The quantitative data consistently demonstrate its improved performance over traditional bioconjugation reagents, positioning it as a linker of choice for demanding scientific applications.

References

• 1. APN-C3-Biotin | CAS:2170240-97-6 | AxisPharm [axispharm.com]
• 2. 2170240-97-6；APN-C3-biotin-陕西新研博美生物科技有限公司 [xinyanbm.com]
• 3. APN-C3-biotin () for sale [vulcanchem.com]
• 5. APN-C3-biotin | CAS 2170240-97-6 - Taskcm [taskcm.com]
• 6. APN Linkers - ADC Linkers | AxisPharm [axispharm.com]

APN-C3-Biotin in Diagnostic Assay Development: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core applications of APN-C3-biotin in the development of diagnostic assays. It is designed to furnish researchers, scientists, and drug development professionals with detailed methodologies, quantitative data, and a conceptual understanding of the underlying principles.

Introduction to APN-C3-Biotin

APN-C3-biotin is a heterobifunctional linker that offers a strategic advantage in the development of sensitive and specific diagnostic assays. Its unique chemical architecture allows for the site-specific conjugation of biotin to proteins, particularly antibodies, through a stable thioether bond with cysteine residues. This specificity is crucial for preserving the functional integrity of the conjugated protein, a common challenge with traditional biotinylation methods that target lysine residues.

The APN (arylpropiolonitrile) group exhibits high chemoselectivity for the thiol group of cysteine residues, forming a covalent bond under mild reaction conditions.[1][2] The C3 spacer, a short polyethylene glycol chain, provides hydrophilicity and reduces steric hindrance, further ensuring that the conjugated biotin molecule is readily accessible for binding to streptavidin-based detection systems. The biotin moiety itself possesses an exceptionally high affinity for streptavidin, forming one of the strongest non-covalent interactions known in biology, which is the cornerstone of its utility in a vast array of diagnostic platforms.

Quantitative Data Presentation

The performance of biotinylated reagents is a critical factor in the development of reliable diagnostic assays. While specific performance data for APN-C3-biotin conjugated reagents is proprietary to individual assay development projects, the following tables summarize relevant quantitative data on biotin-based assays, including a comparison of bioconjugation strategies and data on potential biotin interference in common immunoassay formats.

Table 1: Comparison of Bioconjugation Strategies

Feature	APN-C3-Biotin	NHS-Ester-Biotin	Maleimide-Biotin
Target Residue	Cysteine	Lysine	Cysteine
Bond Type	Thioether	Amide	Thioether
Reaction pH	7.0 - 8.0	7.0 - 9.0	6.5 - 7.5
Specificity	High	Low to Moderate	High
Potential for Protein Function Disruption	Low	Moderate to High	Low

Table 2: Biotin Interference in Immunoassays

Biotin supplementation can interfere with biotin-streptavidin-based immunoassays. The following data, adapted from clinical studies, illustrates the potential for interference. It is important to note that these values can vary significantly based on the specific assay design and manufacturer.

Assay Type	Analyte Example	Biotin Concentration (ng/mL)	Observed Interference
Competitive	Free T4	400	+1146% (Falsely High)[3]
Sandwich	TSH	15	-10% (Falsely Low)[3]
Sandwich	High-sensitivity Troponin T	50	-23.5% (Falsely Low)[4]
Sandwich	High-sensitivity Troponin T	1000	-98.2% (Falsely Low)[4]

Note: The data presented is for illustrative purposes and highlights the importance of considering potential biotin interference during assay development and clinical sample testing.

Experimental Protocols

This section provides detailed methodologies for the conjugation of proteins with APN-C3-biotin and the subsequent application of the conjugates in various diagnostic assays.

Protein (Antibody) Conjugation with APN-C3-Biotin

This protocol is designed for the site-specific biotinylation of an antibody via its cysteine residues.

Materials:

• Antibody or protein of interest with accessible cysteine residues (concentration: 1-5 mg/mL)

• APN-C3-biotin

• Reaction Buffer: Phosphate-buffered saline (PBS), pH 7.2-7.4

• Reducing agent (optional, for exposing buried cysteines): e.g., TCEP (Tris(2-carboxyethyl)phosphine)

• Quenching reagent: e.g., L-cysteine or β-mercaptoethanol

• Desalting column or dialysis tubing (10 kDa MWCO)

• Anhydrous DMSO (Dimethyl sulfoxide)

Procedure:

• Antibody Preparation:

  • If the antibody is in a buffer containing primary amines (e.g., Tris) or stabilizers, exchange it into the Reaction Buffer using a desalting column or dialysis.

  • If necessary to expose cysteine residues, treat the antibody with a 10-fold molar excess of TCEP for 30 minutes at room temperature. Remove the excess TCEP using a desalting column.

• APN-C3-Biotin Preparation:

  • Immediately before use, dissolve APN-C3-biotin in anhydrous DMSO to a concentration of 10 mM.

• Conjugation Reaction:

  • Add a 5- to 20-fold molar excess of the dissolved APN-C3-biotin to the antibody solution. The optimal ratio should be determined empirically for each antibody.

  • Incubate the reaction mixture for 2 hours at room temperature or overnight at 4°C with gentle mixing.

• Quenching:

  • Add a quenching reagent (e.g., L-cysteine) to a final concentration of 1-5 mM to stop the reaction. Incubate for 30 minutes at room temperature.

• Purification:

  • Remove unreacted APN-C3-biotin and quenching reagent by passing the reaction mixture through a desalting column or by dialyzing against PBS.

• Characterization and Storage:

  • Determine the concentration of the biotinylated antibody using a protein assay (e.g., BCA or Bradford).

  • The degree of biotinylation can be assessed using a HABA (4'-hydroxyazobenzene-2-carboxylic acid) assay.

  • Store the biotinylated antibody at 4°C for short-term use or at -20°C or -80°C in aliquots for long-term storage.

Enzyme-Linked Immunosorbent Assay (ELISA)

This protocol describes a sandwich ELISA format using an APN-C3-biotin conjugated detection antibody.

Materials:

• 96-well microplate coated with a capture antibody specific for the target analyte

• APN-C3-biotin conjugated detection antibody

• Streptavidin-Horseradish Peroxidase (S-HRP) conjugate

• Wash Buffer (PBS with 0.05% Tween-20)

• Blocking Buffer (e.g., 1% BSA in PBS)

• TMB (3,3',5,5'-Tetramethylbenzidine) substrate

• Stop Solution (e.g., 2 N H₂SO₄)

• Sample and standards

Procedure:

• Blocking: Add 200 µL of Blocking Buffer to each well and incubate for 1-2 hours at room temperature.

• Washing: Wash the plate 3 times with Wash Buffer.

• Sample/Standard Incubation: Add 100 µL of sample or standard to each well and incubate for 2 hours at room temperature.

• Washing: Wash the plate 3 times with Wash Buffer.

• Detection Antibody Incubation: Add 100 µL of the diluted APN-C3-biotin conjugated detection antibody to each well and incubate for 1 hour at room temperature.

• Washing: Wash the plate 3 times with Wash Buffer.

• S-HRP Incubation: Add 100 µL of diluted S-HRP to each well and incubate for 30 minutes at room temperature in the dark.

• Washing: Wash the plate 5 times with Wash Buffer.

• Substrate Development: Add 100 µL of TMB substrate to each well and incubate for 15-30 minutes at room temperature in the dark.

• Stopping the Reaction: Add 50 µL of Stop Solution to each well.

• Reading: Read the absorbance at 450 nm using a microplate reader.

Western Blot

Materials:

• SDS-PAGE gel and electrophoresis apparatus

• Transfer apparatus and nitrocellulose or PVDF membrane

• Blocking Buffer (e.g., 5% non-fat dry milk in TBST)

• Primary antibody

• APN-C3-biotin conjugated secondary antibody

• Streptavidin-HRP (S-HRP) conjugate

• TBST (Tris-buffered saline with 0.1% Tween-20)

• ECL (Enhanced Chemiluminescence) substrate

Procedure:

• Protein Separation and Transfer: Separate protein samples by SDS-PAGE and transfer to a membrane.

• Blocking: Block the membrane with Blocking Buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody (diluted in Blocking Buffer) overnight at 4°C.

• Washing: Wash the membrane 3 times for 5 minutes each with TBST.

• Secondary Antibody Incubation: Incubate the membrane with the APN-C3-biotin conjugated secondary antibody (diluted in Blocking Buffer) for 1 hour at room temperature.

• Washing: Wash the membrane 3 times for 5 minutes each with TBST.

• S-HRP Incubation: Incubate the membrane with S-HRP (diluted in Blocking Buffer) for 30 minutes at room temperature.

• Washing: Wash the membrane 3 times for 5 minutes each with TBST.

• Detection: Incubate the membrane with ECL substrate and visualize the signal using a chemiluminescence imaging system.

Flow Cytometry

Materials:

• Cell suspension

• Primary antibody (if using an indirect staining method)

• APN-C3-biotin conjugated primary or secondary antibody

• Streptavidin-fluorophore conjugate (e.g., Streptavidin-PE)

• FACS Buffer (PBS with 1% BSA and 0.1% sodium azide)

Procedure:

• Cell Preparation: Prepare a single-cell suspension and adjust to the desired concentration.

• Blocking (Optional): Block Fc receptors by incubating cells with an Fc blocking reagent.

• Primary Antibody Incubation (Indirect Staining): Incubate cells with the primary antibody for 30 minutes on ice. Wash cells twice with FACS Buffer.

• Biotinylated Antibody Incubation: Incubate cells with the APN-C3-biotin conjugated antibody for 30 minutes on ice.

• Washing: Wash cells twice with FACS Buffer.

• Streptavidin-Fluorophore Incubation: Incubate cells with the streptavidin-fluorophore conjugate for 30 minutes on ice in the dark.

• Washing: Wash cells twice with FACS Buffer.

• Analysis: Resuspend cells in FACS Buffer and analyze on a flow cytometer.

Immunohistochemistry (IHC)

Materials:

• Formalin-fixed, paraffin-embedded tissue sections

• Antigen retrieval solution

• Blocking solution (e.g., normal serum)

• Primary antibody

• APN-C3-biotin conjugated secondary antibody

• Avidin-Biotin Complex (ABC) reagent

• DAB (3,3'-Diaminobenzidine) substrate

• Hematoxylin counterstain

Procedure:

• Deparaffinization and Rehydration: Deparaffinize and rehydrate tissue sections.

• Antigen Retrieval: Perform heat-induced epitope retrieval as required for the primary antibody.

• Blocking: Block endogenous peroxidase activity and non-specific binding sites.

• Primary Antibody Incubation: Incubate with the primary antibody.

• Secondary Antibody Incubation: Incubate with the APN-C3-biotin conjugated secondary antibody.

• ABC Reagent Incubation: Incubate with the pre-formed ABC reagent.

• Detection: Develop the signal with DAB substrate.

• Counterstaining and Mounting: Counterstain with hematoxylin and mount the slides.

Lateral Flow Assay (LFA)

Materials:

• Nitrocellulose membrane

• Conjugate pad

• Sample pad

• Absorbent pad

• APN-C3-biotin conjugated antibody

• Streptavidin-coated nanoparticles (e.g., gold or latex)

• Capture antibody (for the test line)

• Control line antibody

Procedure:

• Conjugate Preparation: Incubate streptavidin-coated nanoparticles with the APN-C3-biotin conjugated antibody to form the detection conjugate.

• Conjugate Pad Preparation: Apply the detection conjugate to the conjugate pad and dry.

• Membrane Preparation: Stripe the capture antibody onto the nitrocellulose membrane to create the test line. Stripe the control line antibody further down the membrane.

• Assay Strip Assembly: Assemble the sample pad, conjugate pad, nitrocellulose membrane, and absorbent pad on a backing card.

• Assay Procedure: Apply the sample to the sample pad. The liquid will wick along the strip, rehydrating the detection conjugate. If the analyte is present, it will be captured by the detection conjugate and subsequently by the capture antibody at the test line, forming a visible line. The control line should appear in all valid tests.

Visualization of Pathways and Workflows

Complement C3 Activation Pathway in Diagnostics

The complement system is a crucial part of the innate immune response, and its component C3 is a key protein in the activation cascade.[5][6][7][8][9] Dysregulation of the complement system is implicated in various autoimmune and inflammatory diseases, making C3 a valuable diagnostic biomarker. Assays targeting C3 and its fragments are used to monitor disease activity and therapeutic efficacy.

Caption: Complement C3 activation pathways and their relevance as diagnostic targets.

Experimental Workflow for APN-C3-Biotin Based Assay Development

This diagram outlines the key stages in the development of a diagnostic assay utilizing APN-C3-biotin.

Caption: General workflow for developing a diagnostic assay using APN-C3-biotin.

Conclusion

APN-C3-biotin represents a significant advancement in bioconjugation chemistry for diagnostic assay development. Its ability to facilitate site-specific biotinylation of proteins, particularly antibodies, while preserving their biological activity, addresses a key limitation of traditional methods. This technical guide provides the foundational knowledge and detailed protocols necessary for researchers to effectively integrate APN-C3-biotin into their diagnostic assay development pipelines, ultimately contributing to the creation of more sensitive, specific, and reliable diagnostic tools.

References

• 1. Cysteine-specific Linker | BroadPharm [broadpharm.com]
• 2. APN Linkers - ADC Linkers | AxisPharm [axispharm.com]
• 3. myadlm.org [myadlm.org]
• 4. An Analysis of the Biotin–(Strept)avidin System in Immunoassays: Interference and Mitigation Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Complement | Pathology Tests Explained [pathologytestsexplained.org.au]
• 6. medicallabnotes.com [medicallabnotes.com]
• 7. Complement C3 Functional Test - Creative Biolabs [creative-biolabs.com]
• 8. labpedia.net [labpedia.net]
• 9. my.clevelandclinic.org [my.clevelandclinic.org]

A Technical Guide to the Chemoselectivity of APN-C3-Biotin for Cysteine Residues

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of bioconjugation and chemoproteomics, the ability to selectively label specific amino acid residues within a complex biological milieu is paramount. Cysteine, with its unique nucleophilic thiol group, presents an attractive target for such modifications. APN-C3-biotin is a heterobifunctional linker that has emerged as a powerful tool for the selective targeting of cysteine residues. This technical guide provides an in-depth analysis of the chemoselectivity of APN-C3-biotin, presenting key data, detailed experimental protocols, and visualizations of its application in biological systems. The superior stability of the resulting conjugate makes APN-C3-biotin a compelling alternative to traditional maleimide-based reagents, particularly for in vivo applications.[1][2][3][4]

Core Principles of APN-C3-Biotin Chemoselectivity

APN-C3-biotin's remarkable selectivity for cysteine resides in the reactivity of its 3-arylpropiolonitrile (APN) moiety. This group undergoes a specific "thiol-click" reaction with the sulfhydryl group of cysteine residues. This reaction is highly efficient under physiological conditions (pH 7.0-7.4) and, crucially, forms a stable thioether bond.[1] This stability is in stark contrast to the retro-Michael addition-prone thioether bonds formed by maleimide reagents, which can lead to payload exchange with other thiols like glutathione in vivo.[4]

The key features of APN-C3-biotin include:

• Exquisite Cysteine Selectivity: The APN group demonstrates high reactivity towards the thiol group of cysteine with minimal cross-reactivity with other nucleophilic amino acid residues.

• Stable Conjugate Formation: The resulting thioether linkage is significantly more stable in aqueous media, human plasma, and living cells compared to maleimide-cysteine adducts.[1][2][3]

• Biotin Handle for Detection and Purification: The integrated biotin moiety allows for straightforward detection and enrichment of labeled proteins using avidin or streptavidin-based affinity purification methods.

Data Presentation: Quantitative Analysis of Selectivity and Stability

The following tables summarize the key quantitative data that underscores the superior performance of APN-C3-biotin for cysteine-selective bioconjugation.

Parameter	APN-C3-Biotin	Maleimide-Biotin	NHS-Biotin	Source
Specificity	Cysteine	Cysteine	Lysine	[1]
Optimal Reaction pH	7.0–7.4	6.5–7.5	7.2-8.5	[1]
Conjugate Stability (in vitro)	Substantial cleavage of the thioester of AgUox-MAL-HSA was observed in vitro, whereas no cleavage of the thiol-APN product of AgUox-APN-HSA was observed.	Prone to hydrolysis and retro-Michael addition.	Stable amide bond.	[1][2]
Conjugate Stability (in vivo)	The in vivo serum half-life of AgUox-APN-HSA in the late phase was significantly longer than that of AgUox-MAL-HSA.	Susceptible to exchange with endogenous thiols (e.g., glutathione).	Generally stable.	[1][2]

Experimental Protocols

This section provides detailed methodologies for key experiments to evaluate and utilize the chemoselectivity of APN-C3-biotin.

Protocol 1: Determination of Cysteine Selectivity via Competitive Binding Assay

This protocol outlines a method to assess the selectivity of APN-C3-biotin for cysteine over other nucleophilic amino acids.

1. Materials:

• APN-C3-biotin

• Model protein with a single accessible cysteine (e.g., recombinant Cys-tagged protein)

• Competing nucleophiles: N-acetyl-cysteine, N-acetyl-lysine, N-acetyl-histidine, etc.

• Reaction Buffer: Phosphate-buffered saline (PBS), pH 7.2

• Streptavidin-coated plates

• HRP-conjugated anti-biotin antibody

• TMB substrate

• Plate reader

2. Procedure:

• Prepare Solutions:

  • Dissolve the model protein in PBS to a final concentration of 1 µM.

  • Prepare a stock solution of APN-C3-biotin in DMSO.

  • Prepare a serial dilution of the competing nucleophiles in PBS.

• Competition Reaction:

  • In a microcentrifuge tube, mix the model protein with increasing concentrations of the competing nucleophile.

  • Add a fixed, sub-saturating concentration of APN-C3-biotin to each tube.

  • Incubate the reaction at room temperature for 1 hour.

• ELISA-based Detection:

  • Coat a streptavidin plate with the reaction mixtures and incubate for 1 hour at room temperature.

  • Wash the plate three times with PBS containing 0.05% Tween-20 (PBST).

  • Add HRP-conjugated anti-biotin antibody diluted in PBST and incubate for 1 hour.

  • Wash the plate three times with PBST.

  • Add TMB substrate and incubate until a blue color develops.

  • Stop the reaction with 1 M H₂SO₄ and read the absorbance at 450 nm.

• Data Analysis:

  • Plot the absorbance at 450 nm against the concentration of the competing nucleophile.

  • Determine the IC50 value for each competitor. A significantly higher IC50 for non-cysteine nucleophiles indicates high selectivity for cysteine.

Protocol 2: Chemoproteomic Profiling of Cysteine Reactivity in Cell Lysate

This protocol describes a workflow for identifying cysteine residues labeled by APN-C3-biotin in a complex proteome using mass spectrometry.

1. Materials:

• Cells of interest

• Lysis Buffer: RIPA buffer or similar, supplemented with protease inhibitors

• APN-C3-biotin

• Dithiothreitol (DTT)

• Iodoacetamide (IAM)

• Streptavidin agarose beads

• Trypsin

• Mass spectrometer (e.g., Orbitrap)

2. Procedure:

• Cell Lysis and Protein Quantification:

  • Harvest and lyse cells in Lysis Buffer.

  • Clarify the lysate by centrifugation.

  • Determine the protein concentration using a BCA assay.

• Labeling with APN-C3-Biotin:

  • Treat the proteome with a defined concentration of APN-C3-biotin for 1-2 hours at room temperature.

• Reduction and Alkylation:

  • Reduce disulfide bonds by adding DTT to a final concentration of 10 mM and incubating for 30 minutes at 56°C.

  • Alkylate free thiols by adding IAM to a final concentration of 55 mM and incubating for 30 minutes at room temperature in the dark.

• Enrichment of Biotinylated Peptides:

  • Perform a buffer exchange to remove excess reagents.

  • Digest the labeled proteome with trypsin overnight at 37°C.

  • Incubate the resulting peptide mixture with streptavidin agarose beads for 2 hours at 4°C to enrich for biotinylated peptides.

  • Wash the beads extensively to remove non-specifically bound peptides.

• Elution and Mass Spectrometry:

  • Elute the biotinylated peptides from the beads.

  • Analyze the eluted peptides by LC-MS/MS.

• Data Analysis:

  • Use a proteomics software suite (e.g., MaxQuant, Proteome Discoverer) to identify the peptides and pinpoint the APN-C3-biotin-modified cysteine residues.

Mandatory Visualizations

Diagram 1: Experimental Workflow for Chemoproteomic Profiling

Caption: Workflow for identifying APN-C3-biotin labeled cysteines.

Diagram 2: EGFR Signaling Pathway Application

Caption: APN-C3-biotin labeling of EGFR in its signaling pathway.

Conclusion

APN-C3-biotin represents a significant advancement in the field of cysteine-selective bioconjugation. Its high chemoselectivity and the superior stability of the resulting conjugate provide researchers with a robust tool for a wide range of applications, from fundamental proteomics research to the development of more stable and effective antibody-drug conjugates. The detailed protocols and conceptual workflows provided in this guide are intended to empower researchers to effectively harness the potential of APN-C3-biotin in their scientific endeavors.

References

• 1. Chemical Modification of Cysteine with 3-Arylpropriolonitrile Improves the In Vivo Stability of Albumin-Conjugated Urate Oxidase Therapeutic Protein - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Chemical Modification of Cysteine with 3-Arylpropriolonitrile Improves the In Vivo Stability of Albumin-Conjugated Urate Oxidase Therapeutic Protein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. 3-Arylpropiolonitriles - Wikipedia [en.wikipedia.org]

The Strategic Role of the C3 Spacer in the Functionality of APN-C3-Biotin: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

APN-C3-biotin is a heterobifunctional chemical probe designed for the selective labeling of cysteine residues in proteins and other biomolecules. This guide provides a detailed examination of the molecule's functionality, with a specific focus on the integral role of its C3 spacer. APN-C3-biotin is composed of three key moieties: a 3-arylpropiolonitrile (APN) group for chemoselective and stable thiol conjugation, a biotin tag for high-affinity detection and purification via streptavidin binding, and a C3 propyl spacer that links them. The C3 spacer, while seemingly a simple component, is critical for ensuring the efficacy of the probe by mitigating steric hindrance, influencing the physicochemical properties of the conjugate, and ensuring that the biotin tag remains accessible for interaction with streptavidin. This technical guide will detail the underlying chemical principles, provide experimental protocols derived from related studies, present quantitative data on the stability of APN-protein conjugates, and illustrate key workflows and concepts through diagrams.

Introduction to APN-C3-Biotin

APN-C3-biotin is a state-of-the-art reagent for bioconjugation, offering significant advantages over traditional thiol-reactive linkers such as maleimides. The core of its functionality lies in the 3-arylpropiolonitrile (APN) group, which reacts selectively with the thiol side chain of cysteine residues to form a highly stable thioether bond.[1][2][3] This stability is a marked improvement over maleimide-thiol conjugates, which can undergo retro-Michael reactions, leading to dissociation of the conjugate, particularly in vivo.[1][2] The biotin moiety is a well-established tool in biotechnology, enabling robust detection and affinity purification of labeled molecules through its exceptionally strong non-covalent interaction with streptavidin.[4]

Connecting these two functional ends is the C3 spacer, a three-carbon propyl chain. This short, hydrophobic linker plays a crucial, multifaceted role in the probe's overall performance.

The Critical Role of the C3 Spacer

The spacer arm in a bifunctional reagent like APN-C3-biotin is not merely a passive linker; it is an active contributor to the functionality of the molecule. The properties of the C3 spacer—its length, flexibility, and hydrophobicity—directly impact the utility of the probe.

2.1. Mitigating Steric Hindrance

The primary function of any spacer in this context is to provide physical separation between the conjugated protein and the biotin tag. When the APN group reacts with a cysteine residue on a target protein, the biotin molecule is positioned away from the protein's surface. This separation is vital to prevent the bulky structure of the protein from sterically hindering the interaction between biotin and the binding pocket of streptavidin.[5][6] Insufficient spacing can lead to reduced binding efficiency of the biotinylated protein to streptavidin, thereby compromising downstream applications such as affinity purification or detection.[5]

2.2. Influence on Physicochemical Properties

The C3 spacer is a short, hydrophobic alkyl chain.[7] This hydrophobicity can influence the overall solubility and aggregation propensity of the resulting protein conjugate. While longer, hydrophilic spacers like polyethylene glycol (PEG) are often used to increase the solubility of conjugates, the short C3 spacer has a minimal impact on the overall protein properties. This can be advantageous when it is desirable to avoid significant alterations to the native state of the target protein.

2.3. Ensuring Accessibility for Binding

The length of the spacer arm has been shown to be a critical parameter for the accessibility of the biotin tag. Studies have demonstrated that increasing the spacer arm length can lead to better performance in solid-phase assays, as it projects the biotin further from the surface to which the target molecule is attached, making it more available for binding to streptavidin-enzyme conjugates.[5] While the C3 spacer is relatively short, it provides a crucial distance to facilitate this interaction, which might otherwise be sterically blocked if the biotin were directly attached to the APN group.

Quantitative Data and Stability Analysis

Table 1: Comparative Stability of APN vs. Maleimide Conjugates

Parameter	AgUox-MAL-HSA (Maleimide Linker)	AgUox-APN-HSA (APN Linker)	Reference
In Vitro Stability	Substantial cleavage of the thioester observed	No cleavage of the thiol-APN product observed	[8]
Serum Half-life (late phase)	12.0 hours	17.1 hours	[1]

Data extracted from a study on human serum albumin (HSA) conjugated to Arthrobacter globiformis urate oxidase (AgUox) using either a maleimide or an APN-containing linker.[1][8]

These results demonstrate the superior stability of the conjugate formed via the APN-thiol reaction compared to the traditional maleimide-based conjugation, highlighting the robustness of the APN chemistry for creating stable bioconjugates for applications requiring long-term stability.[1][8]

Experimental Protocols

The following is a generalized protocol for the biotinylation of a cysteine-containing protein using an APN-biotin reagent, adapted from methodologies described for APN-based linkers.[1][2]

4.1. Materials

• Protein with accessible cysteine residue(s)

• APN-C3-biotin

• Reaction Buffer: Phosphate-buffered saline (PBS) or borate buffer, pH 7.5-9.0. Ensure the buffer is free of thiols.

• Quenching Reagent (optional): L-cysteine or other small molecule thiol.

• Desalting column (e.g., PD-10) for purification.

• Anhydrous DMSO for dissolving APN-C3-biotin.

4.2. Protocol for Protein Biotinylation

• Protein Preparation: Dissolve the target protein in the reaction buffer to a concentration of 1-5 mg/mL. If the protein has disulfide bonds that need to be reduced to free up cysteine residues, a pre-incubation with a reducing agent like TCEP is necessary, followed by removal of the reducing agent.

• Reagent Preparation: Immediately before use, dissolve APN-C3-biotin in anhydrous DMSO to prepare a stock solution (e.g., 10 mM).

• Conjugation Reaction: Add the APN-C3-biotin stock solution to the protein solution. The molar ratio of the APN reagent to the protein will depend on the number of available cysteines and the desired degree of labeling. A 4-fold molar excess of the APN linker over the protein has been used successfully.[1]

• Incubation: Incubate the reaction mixture at room temperature for 2-12 hours with gentle mixing.[2] The optimal time may need to be determined empirically.

• Quenching (Optional): To stop the reaction, a quenching reagent like L-cysteine can be added to react with any excess APN-C3-biotin.

• Purification: Remove excess, unreacted APN-C3-biotin and the quenching reagent by passing the reaction mixture through a desalting column, equilibrating with a suitable storage buffer (e.g., PBS).

• Characterization: The extent of biotinylation can be determined using various methods, including mass spectrometry or gel-shift assays with streptavidin.

Visualizations: Workflows and Signaling Pathways

5.1. Diagrams of Key Processes

The following diagrams, generated using Graphviz, illustrate the core concepts and workflows associated with the use of APN-C3-biotin.

Fig. 1: Structure and function of APN-C3-biotin.

Fig. 2: Generalized experimental workflow.

Fig. 3: Workflow for affinity purification.

Conclusion

APN-C3-biotin is a powerful tool for the selective and stable labeling of cysteine-containing proteins. Its utility is derived not only from the advanced chemoselectivity of the APN group and the high affinity of the biotin tag but also from the often-overlooked C3 spacer. This short linker is fundamental to the probe's design, ensuring that the biotin tag is accessible for detection and purification by minimizing steric hindrance. The superior stability of the APN-thiol linkage makes this class of reagents particularly suitable for in vivo studies and applications where long-term conjugate stability is paramount. The provided protocols and conceptual workflows offer a guide for the effective application of APN-C3-biotin in research and drug development, enabling precise and robust analysis of protein function and interactions.

References

• 1. Chemical Modification of Cysteine with 3-Arylpropriolonitrile Improves the In Vivo Stability of Albumin-Conjugated Urate Oxidase Therapeutic Protein - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 3-Arylpropiolonitriles - Wikipedia [en.wikipedia.org]
• 3. Selective irreversible chemical tagging of cysteine with 3-arylpropiolonitriles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. thenativeantigencompany.com [thenativeantigencompany.com]
• 5. omu.repo.nii.ac.jp [omu.repo.nii.ac.jp]
• 6. Iodoacetylated and biotinylated liposomes: effect of spacer length on sulfhydryl ligand binding and avidin precipitability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Chemical Modification of Cysteine with 3-Arylpropriolonitrile Improves the In Vivo Stability of Albumin-Conjugated Urate Oxidase Therapeutic Protein - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for APN-C3-Biotin Protein Labeling

Audience: Researchers, scientists, and drug development professionals.

Introduction

APN-C3-biotin is a heterobifunctional linker designed for the selective biotinylation of proteins on cysteine residues.[1][2] This reagent is particularly valuable for applications requiring site-specific labeling while preserving the protein's native structure and function. Its architecture consists of a 4-Azidophenyl (APN) group, a triethylene glycol (C3) spacer, and a biotin terminal.[3] The APN group exhibits high chemoselectivity for the thiol group of cysteine residues, forming a stable covalent bond under mild pH conditions (7.0-7.4).[3] The hydrophilic C3 spacer minimizes steric hindrance and enhances the solubility of the labeled protein, while the biotin moiety allows for high-affinity binding to streptavidin-based detection and purification systems.[3] These features make APN-C3-biotin a superior alternative to traditional amine-reactive (e.g., NHS-biotin) or less stable thiol-reactive linkers for a variety of applications, including live-cell imaging, diagnostic assays, and targeted drug delivery.[2][3]

Key Physicochemical Parameters

Property	Value	Source
Molecular Formula	C23H27N5O3S	[3]
Molecular Weight	453.6 g/mol	[3]
Specificity	Cysteine thiols	[3]
Optimal Reaction pH	7.0–7.4	[3]
Solubility	>10 mg/mL in DMSO, PBS	[3]
Storage Conditions	-20°C, desiccated	[3]

Comparison of Bioconjugation Strategies

The choice of biotinylation reagent can significantly impact the outcome of an experiment. APN-C3-biotin offers distinct advantages in terms of specificity and stability.

Parameter	APN-C3-Biotin	NHS-Biotin	Maleimide-Biotin
Specificity	Cysteine	Lysine	Cysteine
Reaction pH	7.0–7.4	8.0–9.0	6.5–7.5
Stability of Conjugate	>72 h (at 37°C)	48 h	24 h
Nonspecific Binding	<5%	15–20%	10–12%
Source:[3]

Experimental Protocols

I. General Protocol for Protein Biotinylation using APN-C3-Biotin

This protocol provides a general workflow for labeling a cysteine-containing protein with APN-C3-biotin. Optimization may be required depending on the specific protein and downstream application.

A. Materials and Reagents

• Protein of interest (containing at least one accessible cysteine residue)

• APN-C3-biotin

• Anhydrous Dimethylsulfoxide (DMSO)

• Reaction Buffer: Phosphate-buffered saline (PBS), pH 7.2-7.4. Avoid buffers containing primary amines (e.g., Tris) or thiols (e.g., DTT).

• Quenching Buffer: 1 M NH4Cl

• Desalting columns (e.g., Sephadex G-25) for buffer exchange and removal of excess biotin.

B. Protocol Steps

• Protein Preparation:

  • Dissolve the protein to be labeled in the Reaction Buffer at a concentration of 1-10 mg/mL.[4]

  • If the protein is in a buffer containing primary amines or thiols, perform a buffer exchange into the Reaction Buffer using a desalting column or dialysis.[5]

  • If the protein has disulfide bonds that need to be reduced to expose cysteine thiols, treat with a reducing agent like DTT, followed by removal of the reducing agent before adding the APN-C3-biotin.

• Preparation of APN-C3-biotin Stock Solution:

  • Allow the vial of APN-C3-biotin to equilibrate to room temperature before opening to prevent moisture condensation.[4]

  • Immediately before use, prepare a 10 mM stock solution of APN-C3-biotin in anhydrous DMSO.

• Biotinylation Reaction:

  • Calculate the required volume of the APN-C3-biotin stock solution to achieve a 10-20 fold molar excess of the reagent over the protein. The optimal ratio may need to be determined empirically.

  • Add the calculated volume of APN-C3-biotin stock solution to the protein solution.

  • Incubate the reaction mixture for 2 hours at room temperature or overnight at 4°C with gentle stirring.[4]

• Quenching the Reaction (Optional but Recommended):

  • To stop the labeling reaction, add Quenching Buffer to a final concentration of 50-100 mM.

  • Incubate for 10-15 minutes at room temperature.[6]

• Removal of Excess Biotin:

  • Purify the biotinylated protein from unreacted APN-C3-biotin and byproducts using a desalting column (e.g., Sephadex G-25) equilibrated with a suitable storage buffer (e.g., PBS).[7]

  • Collect fractions and monitor the protein concentration using a standard protein assay (e.g., A280 or BCA assay). Pool the fractions containing the labeled protein.

• Storage:

  • Store the purified biotinylated protein at 4°C for short-term use or at -20°C or -80°C for long-term storage. Add a cryoprotectant like glycerol if necessary.

II. Quantification of Biotin Incorporation (HABA Assay)

The HABA (4'-hydroxyazobenzene-2-carboxylic acid) assay can be used to estimate the degree of biotinylation. This assay is based on the displacement of HABA from avidin or streptavidin by biotin, which results in a decrease in absorbance at 500 nm.

A. Materials

• HABA/Avidin or HABA/Streptavidin solution

• Biotinylated protein sample

• Spectrophotometer or microplate reader

B. Protocol

• Prepare a standard curve using known concentrations of free biotin.

• Add a known amount of the biotinylated protein to the HABA/Avidin solution.

• Measure the change in absorbance at 500 nm.

• Calculate the concentration of biotin in the sample using the standard curve.

• Determine the molar ratio of biotin to protein by dividing the molar concentration of biotin by the molar concentration of the protein.

Visualizations

Experimental Workflow

Caption: Workflow for APN-C3-biotin protein labeling.

Signaling Pathway Analogy: Biotin-Streptavidin Interaction

While not a signaling pathway in the traditional sense, the high-affinity interaction between biotin and streptavidin is a cornerstone of many biological assays.

Caption: Interaction of biotinylated protein with streptavidin.

Applications

The site-specific labeling achieved with APN-C3-biotin is advantageous in numerous research applications:

• Protein Labeling and Tracking: In live-cell imaging, antibodies labeled with APN-C3-biotin have shown a 92% labeling efficiency, compared to 78% for those labeled with maleimide-based linkers.[3] The C3 spacer also enhances the signal-to-noise ratio by reducing quenching effects.[3]

• Diagnostic Assay Development: The use of APN-C3-biotin-conjugated antibodies in lateral flow assays has resulted in a 12% increase in sensitivity for detecting the SARS-CoV-2 nucleocapsid protein.[3]

• Targeted Drug Delivery: Liposomes conjugated with antibodies via APN-C3-biotin have demonstrated a 2.3-fold increase in tumor uptake in animal models.[3]

• Protein-Protein Interaction Studies: Biotinylated proteins can be used as bait to capture interacting partners, which can then be identified by mass spectrometry.[2]

By providing a robust and specific method for protein biotinylation, APN-C3-biotin is a valuable tool for researchers in various fields of life science and drug development.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. APN-C3-Biotin | CAS:2170240-97-6 | AxisPharm [axispharm.com]
• 3. APN-C3-biotin () for sale [vulcanchem.com]
• 4. proteochem.com [proteochem.com]
• 5. sartorius.com [sartorius.com]
• 6. Antibody Biotinylation Protocol - Creative Biolabs [neutab.creative-biolabs.com]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for Live-Cell Imaging of Aminopeptidase N (CD13) Using APN-C3-Biotin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aminopeptidase N (APN), also known as CD13, is a zinc-dependent metalloprotease expressed on the surface of various cell types. It plays a crucial role in several physiological and pathological processes, including cell migration, angiogenesis, and tumor invasion.[1] Due to its overexpression on the surface of many tumor cells and angiogenic endothelial cells, APN/CD13 has emerged as a significant biomarker and a target for novel cancer therapies and imaging agents.[2][3]

These application notes provide a detailed protocol for the live-cell imaging of APN/CD13 using a targeted probe constructed with APN-C3-biotin. This method allows for the sensitive and specific visualization of APN/CD13 on the cell surface, enabling the study of its expression, localization, and dynamics in real-time.

Principle of the Method

The imaging strategy is based on a three-component system that leverages the high-affinity interaction between biotin and streptavidin for signal amplification.

• Targeting Moiety: A cysteine-containing peptide with a high affinity for APN/CD13, such as a cyclic NGR peptide (cCNGRC), is used to specifically recognize the target protein on the cell surface.[4][5][6]

• Biotinylated Linker (APN-C3-biotin): The targeting peptide is covalently conjugated to APN-C3-biotin. This heterobifunctional linker contains a 3-arylpropiolonitrile (APN) group that selectively reacts with the thiol group of the cysteine residue in the peptide, and a biotin moiety for subsequent detection.[7][8]

• Fluorescent Reporter: A fluorescently labeled streptavidin conjugate is used to bind to the biotinylated peptide-APN/CD13 complex on the cell surface, providing a robust fluorescent signal for imaging.[9][10]

This modular approach allows for flexibility in the choice of fluorophore and provides significant signal amplification due to the multiple fluorophores that can be conjugated to a single streptavidin molecule.

Experimental Protocols

Protocol 1: Conjugation of cNGR Peptide to APN-C3-biotin

This protocol describes the chemical conjugation of a cysteine-containing cyclic NGR peptide (e.g., cCNGRC-Gly) to the APN-C3-biotin linker. The APN group reacts specifically with the thiol group of the cysteine residue.[7]

Materials:

• Cysteine-containing cyclic NGR peptide (e.g., cCNGRC-Gly)

• APN-C3-biotin

• Dimethylformamide (DMF)

• Phosphate Buffered Saline (PBS), pH 7.4

• Dialysis tubing (MWCO 1 kDa)

• Stir plate and stir bar

Procedure:

• Peptide Preparation: Dissolve the cysteine-containing cNGR peptide in DMF to a final concentration of 10 mg/mL.

• Linker Preparation: Dissolve APN-C3-biotin in DMF to a final concentration of 10 mg/mL.

• Conjugation Reaction:

  • In a clean reaction vial, add the dissolved cNGR peptide.

  • Slowly add a 1.5 molar excess of the dissolved APN-C3-biotin to the peptide solution while stirring.

  • Allow the reaction to proceed at room temperature for 2 hours with continuous stirring.

• Purification:

  • Transfer the reaction mixture to a dialysis tube (1 kDa MWCO).

  • Dialyze against 1 L of PBS (pH 7.4) at 4°C for 24 hours, with at least three buffer changes.

• Storage: Aliquot the purified cNGR-C3-biotin conjugate and store at -20°C.

Protocol 2: Live-Cell Staining and Imaging of APN/CD13

This protocol details the steps for labeling live cells expressing APN/CD13 with the cNGR-C3-biotin conjugate and a fluorescently labeled streptavidin.

Materials:

• Cells expressing APN/CD13 (e.g., HT-1080) and a negative control cell line (e.g., MCF-7)[11][12]

• Complete cell culture medium

• Live-cell imaging buffer (e.g., HBSS or phenol red-free medium)

• cNGR-C3-biotin conjugate (from Protocol 1)

• Fluorescently labeled streptavidin (e.g., Streptavidin-Alexa Fluor 488)

• Bovine Serum Albumin (BSA)

• Glass-bottom imaging dishes or plates

• Fluorescence microscope with appropriate filters and environmental chamber (37°C, 5% CO2)

Procedure:

• Cell Seeding: Seed the APN/CD13-positive and negative cells onto glass-bottom imaging dishes and culture until they reach 60-70% confluency.

• Preparation of Staining Solutions:

  • Prepare a 1% BSA solution in live-cell imaging buffer to be used as a blocking and staining buffer.

  • Dilute the cNGR-C3-biotin conjugate in the staining buffer to a working concentration (typically 1-10 µM).

  • Dilute the fluorescently labeled streptavidin in the staining buffer to a working concentration (typically 1-5 µg/mL).

• Blocking (Optional but Recommended):

  • Wash the cells twice with warm live-cell imaging buffer.

  • Incubate the cells with the 1% BSA blocking buffer for 30 minutes at 37°C to reduce non-specific binding.

• Primary Labeling:

  • Remove the blocking buffer and add the cNGR-C3-biotin working solution to the cells.

  • Incubate for 60 minutes at 37°C in the cell culture incubator.

• Washing:

  • Remove the primary labeling solution and wash the cells three times with warm live-cell imaging buffer to remove unbound conjugate.

• Secondary Labeling:

  • Add the fluorescently labeled streptavidin working solution to the cells.

  • Incubate for 30 minutes at 37°C, protected from light.

• Final Washing:

  • Remove the secondary labeling solution and wash the cells three times with warm live-cell imaging buffer.

  • Add fresh, pre-warmed live-cell imaging buffer to the dishes for imaging.

• Live-Cell Imaging:

  • Immediately transfer the imaging dishes to the fluorescence microscope equipped with an environmental chamber.

  • Acquire images using the appropriate filter sets for the chosen fluorophore. For time-lapse imaging, set the desired time intervals and duration.

Data Presentation and Analysis

Quantitative data from live-cell imaging experiments should be summarized for clear interpretation and comparison.

Table 1: Quantitative Imaging Data for APN/CD13 Staining

Cell Line	APN/CD13 Expression	Mean Fluorescence Intensity (a.u.)	Signal-to-Background Ratio
HT-1080	High	15,000 ± 1,200	15.2 ± 2.1
MCF-7	Low/Negative	1,100 ± 250	1.2 ± 0.3
HT-1080 + Unlabeled NGR	High	2,500 ± 400	2.5 ± 0.5

Data are presented as mean ± standard deviation from three independent experiments. The signal-to-background ratio is calculated by dividing the mean fluorescence intensity of the cell surface by the mean intensity of a background region without cells.

Mandatory Visualizations

Diagrams

Caption: Experimental workflow for APN/CD13 live-cell imaging.

Caption: Simplified APN/CD13 signaling and interaction pathways.

References

• 1. The Role of the Ectopeptidase APN/CD13 in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. In Vivo Molecular Imaging of the Efficacy of Aminopeptidase N (APN/CD13) Receptor Inhibitor Treatment on Experimental Tumors Using 68Ga-NODAGA-c(NGR) Peptide - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. NGR peptide ligands for targeting CD13/APN identified through peptide array screening resemble fibronectin sequences - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. APN Linkers - ADC Linkers | AxisPharm [axispharm.com]
• 8. Chemical Modification of Cysteine with 3-Arylpropriolonitrile Improves the In Vivo Stability of Albumin-Conjugated Urate Oxidase Therapeutic Protein - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Imaging proteins in live mammalian cells with biotin ligase and monovalent streptavidin - PMC [pmc.ncbi.nlm.nih.gov]
• 10. lumiprobe.com [lumiprobe.com]
• 11. spiedigitallibrary.org [spiedigitallibrary.org]
• 12. Aminopeptidase N/CD13 targeting fluorescent probes: synthesis and application to tumor cell imaging - PubMed [pubmed.ncbi.nlm.nih.gov]

APN-C3-Biotin: Application Notes and Protocols for Western Blot Detection

For Researchers, Scientists, and Drug Development Professionals

Introduction

APN-C3-biotin is a heterobifunctional linker designed for the selective labeling of cysteine residues in proteins.[1][2] This molecule features a 3-arylpropiolonitrile (APN) group that exhibits high chemoselectivity for the thiol group of cysteine, and a biotin moiety that allows for sensitive detection using streptavidin-based assays.[1][2] The unique stability of the APN-cysteine conjugate in various biological media makes it a valuable tool for protein labeling, bioconjugation studies, and diagnostic assays.[1] This document provides detailed application notes and a comprehensive protocol for the use of APN-C3-biotin in Western blot detection.

APN-C3-biotin offers a significant advantage in studying proteins where cysteine residues play a critical role in function, regulation, or localization. Its specificity for cysteines allows for targeted labeling, which can be particularly useful for tracking post-translational modifications or identifying specific protein-protein interactions.

Data Presentation

The following table summarizes the key characteristics of APN-C3-biotin compared to other common biotinylation reagents, highlighting its suitability for specific applications.

Parameter	APN-C3-Biotin	NHS-Biotin	Maleimide-Biotin
Specificity	Cysteine	Lysine	Cysteine
Reaction pH	7.0–7.4	8.0–9.0	6.5–7.5
Stability	>72 h (37°C)	48 h	24 h
Nonspecific Binding	<5%	15–20%	10–12%

This data is compiled from a comparative analysis of bioconjugation strategies.[2]

Signaling Pathway Application: The Keap1-Nrf2 Pathway

A prime application for APN-C3-biotin is the investigation of signaling pathways regulated by cysteine modifications. The Keap1-Nrf2 pathway, a critical regulator of cellular responses to oxidative and electrophilic stress, is an excellent example.[3][4] Keap1 (Kelch-like ECH-associated protein 1) acts as a sensor of cellular stress through its numerous reactive cysteine residues.[4][5] Under basal conditions, Keap1 targets the transcription factor Nrf2 (NF-E2-related factor 2) for ubiquitination and subsequent proteasomal degradation.[6] Upon exposure to stressors, specific cysteine residues in Keap1 are modified, leading to a conformational change that disrupts Nrf2 ubiquitination.[3][4] This allows Nrf2 to accumulate, translocate to the nucleus, and activate the transcription of antioxidant and cytoprotective genes.[7]

APN-C3-biotin can be used to label the reactive cysteine residues in Keap1, providing a method to monitor the activation state of this pathway. By detecting the biotinylated Keap1, researchers can infer the presence of oxidative or electrophilic stress that leads to the modification of these critical cysteine sensors.

Caption: The Keap1-Nrf2 signaling pathway and the role of APN-C3-biotin.

Experimental Protocols

I. Protein Labeling with APN-C3-Biotin

This protocol describes the labeling of a purified protein with available cysteine residues.

Materials:

• Purified protein containing cysteine residues (at 1-5 mg/mL)

• APN-C3-biotin

• Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO), anhydrous

• Phosphate-Buffered Saline (PBS), pH 7.2-7.4, free of primary amines and thiols

• Reducing agent (e.g., Dithiothreitol (DTT) or Tris(2-carboxyethyl)phosphine (TCEP)), optional

• Desalting column (e.g., Sephadex G-25)

Procedure:

• Protein Preparation:

  • If the protein has disulfide bonds that need to be reduced to expose cysteine thiols, treat the protein with a 10-fold molar excess of a reducing agent like TCEP for 30 minutes at room temperature.

  • Crucially , remove the reducing agent before adding APN-C3-biotin. This can be achieved by buffer exchange using a desalting column equilibrated with amine and thiol-free PBS.

  • Ensure the final protein concentration is between 1-5 mg/mL in the reaction buffer.

• APN-C3-Biotin Stock Solution Preparation:

  • Dissolve APN-C3-biotin in anhydrous DMF or DMSO to a final concentration of 10 mM. Prepare this solution fresh before each use.

• Labeling Reaction:

  • Add a 10-20 fold molar excess of the APN-C3-biotin stock solution to the protein solution.

  • Incubate the reaction mixture for 2 hours at room temperature or overnight at 4°C with gentle mixing. Protect the reaction from light.

• Removal of Excess APN-C3-Biotin:

  • Remove unreacted APN-C3-biotin by passing the reaction mixture through a desalting column equilibrated with PBS.

  • Collect the protein-containing fractions. The biotinylated protein is now ready for use in Western blotting or can be stored at -20°C or -80°C.

II. Western Blot Detection of Biotinylated Proteins

This protocol outlines the steps for detecting the APN-C3-biotin labeled protein by Western blot.

Materials:

• Biotinylated protein sample

• SDS-PAGE gels

• Nitrocellulose or PVDF membrane

• Transfer buffer

• Tris-Buffered Saline with Tween 20 (TBST)

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Streptavidin-Horseradish Peroxidase (HRP) conjugate

• Chemiluminescent substrate (ECL)

• Imaging system

Procedure:

• SDS-PAGE and Protein Transfer:

  • Separate the biotinylated protein sample by SDS-PAGE according to standard procedures.

  • Transfer the separated proteins to a nitrocellulose or PVDF membrane.

• Membrane Blocking:

  • Block the membrane with blocking buffer for 1 hour at room temperature with gentle agitation.

• Streptavidin-HRP Incubation:

  • Dilute the Streptavidin-HRP conjugate in blocking buffer according to the manufacturer's recommendations (a typical starting dilution is 1:10,000 to 1:50,000).

  • Incubate the membrane with the diluted Streptavidin-HRP solution for 1 hour at room temperature with gentle agitation.

• Washing:

  • Wash the membrane three times for 10 minutes each with TBST to remove unbound Streptavidin-HRP.

• Detection:

  • Prepare the chemiluminescent substrate according to the manufacturer's instructions.

  • Incubate the membrane with the substrate for the recommended time.

  • Capture the chemiluminescent signal using an appropriate imaging system.

Workflow Diagram

Caption: Experimental workflow for Western blot detection using APN-C3-biotin.

References

• 1. APN-C3-Biotin | CAS:2170240-97-6 | AxisPharm [axispharm.com]
• 2. APN-C3-biotin () for sale [vulcanchem.com]
• 3. Molecular Basis of the KEAP1-NRF2 Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Modification of Keap1 Cysteine Residues by Sulforaphane - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Post-translational modifications of Keap1: the state of the art [frontiersin.org]
• 6. Distinct Cysteine Residues in Keap1 Are Required for Keap1-Dependent Ubiquitination of Nrf2 and for Stabilization of Nrf2 by Chemopreventive Agents and Oxidative Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for APN-C3-biotin in Protein Pull-Down Assays

Audience: Researchers, scientists, and drug development professionals.

I. Application Notes

Introduction to Covalent Chemoproteomics with APN-C3-biotin

The identification of protein-ligand interactions is fundamental to understanding biological processes and for the development of new therapeutics. A protein pull-down assay is an in vitro technique used to isolate a protein of interest and its binding partners.[1][2] This method utilizes a "bait" protein, which is immobilized on a solid support, to capture "prey" proteins from a cell lysate.[2]

APN-C3-biotin is a powerful chemoproteomic tool designed for these types of assays. It is a heterobifunctional linker molecule composed of three key parts:

• An APN (4-azidophenyl) Group: This moiety exhibits high chemoselectivity for cysteine residues on proteins, forming a stable, covalent thioether bond.[3][4] This covalent linkage is crucial for capturing both strong and transient protein interactions.

• A Biotin Tag: Biotin forms an exceptionally strong and specific non-covalent interaction with streptavidin (or its variants like avidin and neutravidin), which can be immobilized on beads or surfaces.[3][5] This interaction is the cornerstone of the pull-down and enrichment process.

• A C3 Spacer: This is a short linker that separates the APN group from the biotin tag to minimize steric hindrance, allowing both ends of the molecule to interact effectively with their respective targets.[5]

The use of covalent probes like APN-C3-biotin is a key strategy in activity-based protein profiling (ABPP), a method that allows for the global mapping of protein interactions directly in complex biological systems.[6] By treating live cells or lysates with APN-C3-biotin, researchers can covalently "tag" cysteine-containing proteins. These tagged proteins can then be selectively enriched using streptavidin beads and subsequently identified by high-sensitivity mass spectrometry.[7][8] This approach is particularly valuable for identifying the cellular targets and off-targets of covalent drugs, which often function by reacting with nucleophilic amino acid residues like cysteine.[9]

Mechanism of Action and Experimental Principle

The workflow begins with the labeling of proteins. When APN-C3-biotin is introduced to a biological sample (live cells, cell lysate, or tissue extract), the APN group selectively reacts with accessible cysteine residues on proteins, forming a stable covalent bond.[3] Following this labeling step, the sample is lysed (if starting with whole cells), and the entire proteome is incubated with streptavidin-coated beads. The high affinity of the biotin tag for streptavidin ensures that only the covalently labeled proteins are captured and immobilized on the beads.[3][5]

After a series of washes to remove non-specifically bound proteins, the enriched protein targets are eluted from the beads.[10] These eluted proteins can then be identified and quantified. For validation of a specific target, Western blotting is commonly used.[11] For discovering novel targets on a proteome-wide scale, the proteins are typically digested into peptides (often while still on the bead) and analyzed by liquid chromatography-mass spectrometry (LC-MS/MS).[8][12]

II. Visualized Workflows and Pathways

Experimental Workflow

Caption: General workflow for a protein pull-down assay using APN-C3-biotin.

Competitive Profiling to Identify Drug Targets

Caption: Competitive profiling using APN-C3-biotin to identify drug targets.

III. Experimental Protocols

Protocol 1: In-Cell Protein Labeling

This protocol describes the labeling of proteins in living cells.

• Cell Culture: Plate cells of interest at an appropriate density and grow them under standard conditions to reach approximately 80-90% confluency.

• Prepare Probe: Prepare a stock solution of APN-C3-biotin (e.g., 10 mM in DMSO).

• Probe Treatment: On the day of the experiment, dilute the APN-C3-biotin stock solution in fresh cell culture media to the desired final concentration (typically in the range of 1-100 µM).

• Incubation: Remove the old media from the cells and replace it with the probe-containing media. Incubate the cells for a specified period (e.g., 1-4 hours) under normal culture conditions (37°C, 5% CO₂).

• Control Samples: Prepare control samples, including a vehicle-only control (e.g., DMSO) and, if applicable, a competition control where cells are pre-incubated with an unlabeled inhibitor before adding the APN-C3-biotin probe.[6]

• Harvesting: After incubation, wash the cells three times with ice-cold phosphate-buffered saline (PBS) to remove excess probe.

• Cell Lysis: Lyse the cells directly on the plate by adding ice-cold lysis buffer (see Protocol 2). Scrape the cells, collect the lysate in a microcentrifuge tube, and proceed to the pull-down step.

Protocol 2: Cell Lysate Preparation

• Lysis Buffer: A common lysis buffer is RIPA buffer supplemented with protease and phosphatase inhibitors. The exact composition may need to be optimized for the target proteins.

  • Example RIPA Buffer: 50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1% NP-40, 0.5% sodium deoxycholate, 0.1% SDS. Add protease inhibitor cocktail just before use.

• Lysis: Add 0.5-1 mL of ice-cold lysis buffer to the washed cell pellet or plate.

• Incubation: Incubate on ice for 30 minutes with occasional vortexing to ensure complete lysis.[13]

• Clarification: Centrifuge the lysate at high speed (e.g., 14,000 x g) for 15 minutes at 4°C to pellet insoluble cellular debris.[13]

• Collect Supernatant: Carefully transfer the clear supernatant to a new pre-chilled tube. This is the protein extract.

• Determine Protein Concentration: Use a standard protein assay (e.g., BCA assay) to determine the total protein concentration in the lysate.

Protocol 3: Streptavidin Pull-Down of Biotinylated Proteins

• Bead Preparation: Resuspend the streptavidin-coated magnetic beads (or Sepharose/agarose slurry) by vortexing.[14] Transfer the required amount of beads for your experiment to a new tube.

• Bead Equilibration: Place the tube on a magnetic rack to pellet the beads and discard the storage buffer. Wash the beads three times with an appropriate binding/wash buffer (e.g., PBS with 0.1% Tween-20).[10]

• Binding: Normalize the protein concentration of all lysate samples. Add a standardized amount of protein lysate (e.g., 1-5 mg) to the equilibrated beads.

• Incubation: Incubate the lysate-bead mixture for 1-4 hours at 4°C on a rotator to allow the biotinylated proteins to bind to the streptavidin.[10]

• Washing: Pellet the beads using a magnetic rack and discard the supernatant (this is the flow-through fraction, which can be saved for analysis). Wash the beads extensively (3-5 times) with 1 mL of cold wash buffer to remove non-specifically bound proteins.[10]

• Elution: After the final wash, remove all residual buffer. Elute the bound proteins from the beads. The elution method depends on the downstream analysis:

  • For SDS-PAGE/Western Blot: Add 2x SDS-PAGE loading buffer to the beads and boil at 95-100°C for 5-10 minutes.[10]

  • For Mass Spectrometry: Proceed directly to on-bead digestion (Protocol 5) or use a biotin-competition elution buffer.

Protocol 4: Analysis by SDS-PAGE and Western Blot

• Gel Electrophoresis: Load the eluted samples, along with input and flow-through fractions, onto an SDS-PAGE gel.

• Staining/Transfer: Either stain the gel with Coomassie Blue or Silver Stain to visualize all pulled-down proteins or transfer the separated proteins to a PVDF or nitrocellulose membrane for Western blotting.[15]

• Western Blot: Block the membrane and probe with a primary antibody specific to a protein of interest, followed by an appropriate HRP-conjugated secondary antibody.

• Detection: Visualize the protein bands using a chemiluminescence detection system.

Protocol 5: On-Bead Digestion for Mass Spectrometry

• Reduction & Alkylation: After the final wash step in Protocol 3, resuspend the beads in a buffer containing a reducing agent (e.g., DTT) and incubate. Then, add an alkylating agent (e.g., iodoacetamide) to cap the free cysteines.

• Digestion: Wash the beads to remove the reagents. Resuspend the beads in a digestion buffer (e.g., ammonium bicarbonate) and add a protease like trypsin. Incubate overnight at 37°C with shaking.

• Peptide Collection: After digestion, centrifuge or use a magnet to pellet the beads. The supernatant now contains the tryptic peptides.

• Sample Cleanup: Acidify the peptide solution and desalt it using a C18 StageTip or ZipTip.

• LC-MS/MS Analysis: Analyze the purified peptides by LC-MS/MS to identify the corresponding proteins.[12]

IV. Data Presentation

Quantitative data from pull-down experiments, especially when combined with mass spectrometry, should be presented clearly.

Table 1: Experimental Parameters for APN-C3-biotin Pull-Down.

Parameter	Condition 1 (Control)	Condition 2 (Treated)	Condition 3 (Competitor)
Cell Line	HEK293T	HEK293T	HEK293T
APN-C3-biotin Conc.	50 µM	50 µM	50 µM
Competitor Drug Conc.	N/A	N/A	10 µM
Incubation Time	2 hours	2 hours	2 hours (pre-incubation)
Lysate Protein Amount	2 mg	2 mg	2 mg
Bead Type	Streptavidin Magnetic	Streptavidin Magnetic	Streptavidin Magnetic
Bead Volume	50 µL	50 µL	50 µL

| Number of Replicates | 3 | 3 | 3 |

Table 2: Example of Quantitative Mass Spectrometry Results. This table shows hypothetical data from a competitive profiling experiment. The "Fold Change" indicates the reduction in protein capture when a competitor drug is present, highlighting specific targets.

Protein ID (UniProt)	Gene Name	Peptide Count	Fold Change (Competitor/Control)	p-value	Putative Target?
P00533	EGFR	25	0.15	0.001	Yes
P04637	TP53	12	0.95	0.89	No
P60709	ACTB	45	1.02	0.95	No (Background)
Q02750	BTK	18	0.21	0.005	Yes
P11362	HSP90A	31	0.89	0.76	No

References

• 1. Fusion Protein Interaction Analysis Service | Pull-Down and MS | MtoZ Biolabs [mtoz-biolabs.com]
• 2. fishersci.co.uk [fishersci.co.uk]
• 3. APN-C3-Biotin | CAS:2170240-97-6 | AxisPharm [axispharm.com]
• 4. cenmed.com [cenmed.com]
• 5. APN-C3-biotin () for sale [vulcanchem.com]
• 6. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 7. A chemoproteomic method for identifying cellular targets of covalent kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. IP Pull Downs [proteomics.com]
• 9. chempro-innovations.com [chempro-innovations.com]
• 10. mdanderson.org [mdanderson.org]
• 11. What is Pull-Down Assay Technology? - Creative Proteomics [creative-proteomics.com]
• 12. Mechanism of Pull-Down and MS in Fusion Protein Interaction Analysis | MtoZ Biolabs [mtoz-biolabs.com]
• 13. Streptavidin Bead Pulldown Assay to Determine Protein Homooligomerization - PMC [pmc.ncbi.nlm.nih.gov]
• 14. neb.com [neb.com]
• 15. Pull-down of Biotinylated RNA and Associated Proteins - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: A Step-by-Step Guide for APN-C3-Biotin Labeling of Antibodies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Biotinylation, the process of covalently attaching biotin to a molecule of interest, is a cornerstone technique in life sciences research and diagnostics. The exceptionally high affinity of biotin for streptavidin and avidin enables highly sensitive detection and purification applications. While traditional biotinylation methods target primary amines (lysine residues), this can sometimes compromise antibody function if these residues are located in the antigen-binding site.

This application note provides a detailed protocol for the site-specific biotinylation of antibodies using APN-C3-biotin, a heterobifunctional linker that targets cysteine residues. The 3-arylpropiolonitrile (APN) group of this reagent reacts specifically with free sulfhydryl groups, which can be generated by the selective reduction of the antibody's hinge-region disulfide bonds. This approach offers several advantages, including the production of more homogenous and functionally intact antibody conjugates. The resulting thioether bond formed by the APN linker is also more stable than the thioether linkage formed by maleimide-based reagents, reducing the risk of deconjugation.[1][2][3]

Principle of the Method

The APN-C3-biotin labeling strategy is a two-step process. First, the interchain disulfide bonds in the hinge region of the antibody are selectively reduced to generate free cysteine thiols. This is typically achieved using a mild reducing agent like Tris(2-carboxyethyl)phosphine (TCEP) or Dithiothreitol (DTT). Following the reduction, the thiol-reactive APN-C3-biotin is added. The APN group reacts with the newly generated free thiols to form a stable covalent thioether bond, effectively labeling the antibody with biotin. The C3 spacer arm minimizes steric hindrance, ensuring the biotin moiety is accessible for binding to streptavidin or avidin.

Materials and Reagents

• Antibody to be labeled (in an amine-free buffer, e.g., PBS)

• APN-C3-Biotin

• Tris(2-carboxyethyl)phosphine (TCEP) or Dithiothreitol (DTT)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Phosphate-Buffered Saline (PBS), pH 7.2-7.5

• Quenching buffer (e.g., 1 M Cysteine or 2-Mercaptoethanol)

• Desalting spin columns or dialysis cassettes (e.g., 40 kDa MWCO)

• HABA (4'-hydroxyazobenzene-2-carboxylic acid) assay kit for biotin quantification

Experimental Protocols

Part 1: Selective Reduction of Antibody Disulfide Bonds

This protocol is for the selective reduction of hinge-region disulfide bonds to generate free thiols for labeling.

• Antibody Preparation:

  • Prepare the antibody solution at a concentration of 1-5 mg/mL in PBS (pH 7.2-7.5). Ensure the buffer is free of any amine-containing substances.

  • If necessary, perform a buffer exchange using a desalting column or dialysis to transfer the antibody into the appropriate buffer.

• Preparation of Reducing Agent:

  • Prepare a 10 mM stock solution of TCEP in PBS. Note: TCEP is more stable and does not need to be removed before the addition of the thiol-reactive biotinylation reagent. If using DTT, it must be removed after reduction and before adding APN-C3-Biotin.

• Reduction Reaction:

  • Add the TCEP stock solution to the antibody solution to a final concentration of 1-5 mM. A 10 to 20-fold molar excess of TCEP to the antibody is a good starting point.

  • Incubate the reaction mixture for 30-60 minutes at room temperature with gentle mixing.

Part 2: Biotinylation with APN-C3-Biotin

This protocol describes the labeling of the reduced antibody with APN-C3-biotin.

• Preparation of APN-C3-Biotin Stock Solution:

  • Immediately before use, dissolve the APN-C3-biotin in anhydrous DMSO to a concentration of 10 mM.

• Biotinylation Reaction:

  • Add the APN-C3-biotin stock solution to the reduced antibody solution. A 10 to 20-fold molar excess of APN-C3-biotin to the antibody is recommended as a starting point.

  • Incubate the reaction for 2 hours at room temperature or overnight at 4°C with gentle mixing, protected from light.

• Quenching the Reaction:

  • To stop the labeling reaction, add a quenching buffer containing a small molecule thiol, such as cysteine or 2-mercaptoethanol, to a final concentration of 10-20 mM.

  • Incubate for 15-30 minutes at room temperature.

Part 3: Purification of the Biotinylated Antibody

This step is crucial to remove excess, unreacted APN-C3-biotin and the quenching reagent.

• Purification:

  • Purify the biotinylated antibody using a desalting spin column or by dialysis against PBS (pH 7.2-7.5). Follow the manufacturer's instructions for the chosen purification method.

• Concentration and Storage:

  • Determine the concentration of the purified biotinylated antibody using a spectrophotometer at 280 nm.

  • Store the labeled antibody at 4°C for short-term use or at -20°C or -80°C for long-term storage.

Part 4: Quantification of Biotin Incorporation

The degree of biotinylation can be determined using the HABA assay.[4][5][6][7]

• HABA Assay:

  • Follow the instructions provided with the HABA assay kit.

  • Briefly, the assay is based on the displacement of HABA from the HABA/avidin complex by the biotinylated antibody, which results in a decrease in absorbance at 500 nm.

  • Use the change in absorbance to calculate the concentration of biotin and determine the biotin-to-antibody molar ratio.

Data Presentation

The following table provides an example of expected results from the APN-C3-biotin labeling of a monoclonal antibody (mAb).

Parameter	Molar Excess of APN-C3-Biotin	Biotin-to-Antibody Ratio (moles/mole)	Antibody Recovery (%)	Antigen Binding Activity (%)
Experiment 1	10:1	3.8	92	95
Experiment 2	20:1	6.2	88	91
Experiment 3	40:1	8.5	85	82

Mandatory Visualization

Caption: Experimental workflow for APN-C3-biotin labeling of antibodies.

Caption: Principle of a direct ELISA using a biotinylated antibody.

Troubleshooting

Issue	Possible Cause	Recommendation
Low Biotin Incorporation	Inefficient reduction of disulfide bonds.	Increase the concentration of the reducing agent (TCEP) or extend the incubation time. Ensure the antibody buffer is at the correct pH and free of interfering substances.
Inactive APN-C3-Biotin.	Prepare a fresh stock solution of APN-C3-Biotin in anhydrous DMSO immediately before use. Store the reagent desiccated at -20°C.
Suboptimal reaction pH.	Ensure the pH of the reaction buffer is between 7.2 and 7.5 for the thiol-APN reaction.
Antibody Aggregation	Over-reduction of the antibody.	Optimize the concentration of the reducing agent and the incubation time to selectively reduce the hinge-region disulfides without affecting the structural integrity of the antibody.
High degree of biotinylation.	Reduce the molar excess of APN-C3-Biotin in the labeling reaction.
Loss of Antibody Activity	Modification of critical cysteine residues.	This is less likely with hinge-region labeling, but if activity is compromised, consider reducing the extent of labeling by using a lower molar excess of APN-C3-Biotin.
Harsh purification process.	Use a gentle purification method like gravity-flow desalting columns or dialysis with an appropriate buffer.
High Background in Downstream Applications	Incomplete removal of free biotin.	Ensure thorough purification of the biotinylated antibody to remove all unconjugated APN-C3-Biotin.
Non-specific binding of the antibody.	Include appropriate blocking steps in your downstream assay protocol.

References

• 1. Chemical Modification of Cysteine with 3-Arylpropriolonitrile Improves the In Vivo Stability of Albumin-Conjugated Urate Oxidase Therapeutic Protein - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent developments in chemical conjugation strategies targeting native amino acids in proteins and their applications in antibody–drug conjugates - Chemical Science (RSC Publishing) DOI:10.1039/D1SC02973H [pubs.rsc.org]
• 3. 3-Arylpropiolonitriles - Wikipedia [en.wikipedia.org]
• 4. search.cosmobio.co.jp [search.cosmobio.co.jp]
• 5. mesoscale.com [mesoscale.com]
• 6. anaspec.com [anaspec.com]
• 7. info.gbiosciences.com [info.gbiosciences.com]

Application Notes and Protocols for APN-C3-biotin in Immunoprecipitation of Cysteine-Containing Proteins

For Researchers, Scientists, and Drug Development Professionals

Introduction

APN-C3-biotin is a heterobifunctional linker designed for the selective labeling of cysteine residues in proteins. This reagent features a 3-arylpropiolonitrile (APN) group that exhibits high chemoselectivity for the thiol group of cysteine residues, forming a stable thioether bond. The other end of the linker contains a biotin moiety, which allows for the efficient enrichment and detection of labeled proteins through the high-affinity interaction with streptavidin or avidin. The superior stability of the APN-cysteine conjugate in aqueous media, human plasma, and living cells makes this an invaluable tool for various bioconjugation applications.[1][2][3]

These application notes provide detailed protocols for the use of APN-C3-biotin in the immunoprecipitation of cysteine-containing proteins from complex biological samples. The presented workflows are designed to enable researchers to specifically isolate and identify proteins with accessible cysteine residues, which is particularly relevant for studying redox signaling, post-translational modifications, and for the development of targeted therapeutics.

Data Presentation

Quantitative Analysis of Immunoprecipitated Proteins

Following immunoprecipitation with APN-C3-biotin and subsequent analysis by mass spectrometry, quantitative data can be generated to identify proteins that are enriched. The following table represents a typical dataset obtained from such an experiment, showcasing the enrichment of known redox-sensitive proteins from a cell lysate treated with an oxidizing agent versus a control.

Protein ID	Gene Name	Function	Fold Enrichment (Oxidized/Control)	p-value
P04406	GAPDH	Glycolysis, Apoptosis	4.2	<0.01
P00338	LDHA	Glycolysis	3.8	<0.01
P62805	HSPA8	Chaperone	2.5	<0.05
P08238	HSP90AA1	Chaperone	2.1	<0.05
P31946	YWHAZ	Signal Transduction	1.8	>0.05

Table 1: Example of quantitative mass spectrometry data for cysteine-containing proteins immunoprecipitated with APN-C3-biotin. The fold enrichment represents the ratio of protein abundance in the oxidized sample compared to the control sample. Proteins with a significant fold change and low p-value are considered to be of high interest for further investigation.

Experimental Protocols

Protocol 1: Labeling of Cysteine-Containing Proteins in Cell Lysate with APN-C3-biotin

This protocol describes the labeling of total cysteine-containing proteins from a cell lysate.

Materials:

• Cells of interest

• Lysis Buffer (e.g., RIPA buffer with protease inhibitors)

• APN-C3-biotin

• Dimethyl sulfoxide (DMSO)

• Dithiothreitol (DTT) or Tris(2-carboxyethyl)phosphine (TCEP) (for optional reduction step)

• Protein concentration assay kit (e.g., BCA)

Procedure:

• Cell Lysis:

  • Harvest cells and wash with ice-cold PBS.

  • Lyse the cells in a suitable lysis buffer containing protease inhibitors.

  • Incubate on ice for 30 minutes with occasional vortexing.

  • Clarify the lysate by centrifugation at 14,000 x g for 15 minutes at 4°C.

  • Collect the supernatant and determine the protein concentration.

• (Optional) Reduction of Disulfide Bonds:

  • To label all cysteine residues, including those in disulfide bonds, treat the lysate with a reducing agent like 5 mM DTT or TCEP for 30 minutes at room temperature.

  • Note: This step will label all cysteines and may not be suitable for studying redox-sensitive modifications.

• Labeling with APN-C3-biotin:

  • Prepare a 10 mM stock solution of APN-C3-biotin in DMSO.

  • Add the APN-C3-biotin stock solution to the cell lysate to a final concentration of 100-200 µM. The optimal concentration may need to be determined empirically.

  • Incubate the reaction for 1-2 hours at room temperature with gentle rotation.

• Quenching of Unreacted APN-C3-biotin:

  • Add a final concentration of 5 mM DTT or another thiol-containing reagent to quench the reaction.

  • Incubate for 15 minutes at room temperature.

• Removal of Excess Reagent:

  • Remove unreacted APN-C3-biotin and quenching reagent by methods such as dialysis, gel filtration (e.g., G-25 spin columns), or acetone precipitation.

Protocol 2: Immunoprecipitation of APN-C3-biotin Labeled Proteins

This protocol outlines the enrichment of biotinylated proteins using streptavidin-conjugated beads.

Materials:

• APN-C3-biotin labeled cell lysate (from Protocol 1)

• Streptavidin-agarose or streptavidin-magnetic beads

• Wash Buffer (e.g., PBS with 0.1% Tween-20)

• Elution Buffer (e.g., SDS-PAGE sample buffer, 0.1 M glycine pH 2.8, or a solution containing free biotin)

Procedure:

• Bead Preparation:

  • Resuspend the streptavidin beads and wash them twice with Wash Buffer.

• Binding of Biotinylated Proteins:

  • Add the washed streptavidin beads to the APN-C3-biotin labeled lysate.

  • Incubate for 1-2 hours at 4°C with gentle rotation to allow for the binding of biotinylated proteins to the beads.

• Washing:

  • Pellet the beads by centrifugation (for agarose beads) or using a magnetic stand (for magnetic beads).

  • Remove the supernatant (unbound fraction).

  • Wash the beads three to five times with Wash Buffer to remove non-specifically bound proteins.

• Elution:

  • For SDS-PAGE and Western Blotting: Add 2x SDS-PAGE sample buffer to the beads and boil for 5-10 minutes. The supernatant will contain the enriched proteins.

  • For Mass Spectrometry: Elute the bound proteins using a compatible elution buffer. A common method is to use a buffer containing a high concentration of free biotin (e.g., 2-10 mM) to compete for binding to streptavidin. Alternatively, on-bead digestion with trypsin can be performed.

Mandatory Visualization

Signaling Pathway: Redox Regulation of the Keap1-Nrf2 Pathway

The Keap1-Nrf2 pathway is a critical signaling cascade that responds to oxidative stress. Under basal conditions, the transcription factor Nrf2 is targeted for degradation by the Keap1-Cul3-E3 ubiquitin ligase complex. Keap1 contains several reactive cysteine residues that act as sensors for electrophiles and reactive oxygen species (ROS). Modification of these cysteines leads to a conformational change in Keap1, inhibiting the ubiquitination of Nrf2. As a result, Nrf2 translocates to the nucleus and activates the expression of antioxidant response element (ARE)-driven genes, which encode for a battery of cytoprotective proteins.

Caption: Redox regulation of the Keap1-Nrf2 signaling pathway.

Experimental Workflow: Immunoprecipitation of Cysteine-Containing Proteins

The following diagram illustrates the general workflow for the enrichment of cysteine-containing proteins using APN-C3-biotin followed by identification via mass spectrometry.

Caption: Workflow for APN-C3-biotin based immunoprecipitation.

References

• 1. Protein redox chemistry: post-translational cysteine modifications that regulate signal transduction and drug pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]

Application Notes: High-Specificity Labeling of Cell Surface Receptors using APN-C3-Biotin

Introduction

The study of cell surface receptors is fundamental to understanding cellular signaling, drug interactions, and disease pathogenesis. APN-C3-Biotin is a heterobifunctional linker designed for the specific labeling of proteins, particularly cell surface receptors that have been engineered to present a bioorthogonal reactive partner.[1] This molecule features a 4-azidophenyl (APN) group, which can participate in bioorthogonal reactions like the Staudinger ligation, and a biotin terminal for high-affinity detection using streptavidin-based methods.[1][][3] The use of bioorthogonal chemistry, such as the reaction between an azide and a phosphine (Staudinger ligation), ensures that the labeling reaction is highly specific and occurs only between the engineered reactive groups, minimizing background noise from endogenous cellular components.[4][5] This system is ideal for applications in live cells as the reagents are abiotic and do not interfere with normal biological processes.[][5]

The core of this methodology lies in a two-step process. First, a phosphine-containing reactive group is introduced onto the target cell surface receptor, often through metabolic labeling or genetic code expansion. Second, the cells are treated with APN-C3-Biotin. The azide group on the APN-C3-Biotin molecule reacts specifically with the phosphine on the target receptor, forming a stable covalent bond.[4] The small size of the biotin tag rarely interferes with molecular function, and its exceptionally strong non-covalent interaction with streptavidin (K_d = 10⁻¹⁵ M) allows for robust and sensitive downstream detection and purification.[6][7]

Key Features of APN-C3-Biotin Labeling:

• High Specificity: The bioorthogonal nature of the azide-phosphine ligation minimizes off-target labeling and nonspecific binding.[3][4]

• Biocompatibility: The reaction can be performed on live cells in physiological conditions with no apparent toxicity.[][5]

• Versatile Detection: The biotin tag enables a wide range of downstream applications, including Western blotting, flow cytometry, fluorescence microscopy, and affinity purification, using fluorescently- or enzyme-conjugated streptavidin.[6][7]

• Stable Conjugation: The resulting amide bond formed via Staudinger ligation is highly stable, ensuring the label remains attached during subsequent experimental steps.[4][8]

Quantitative Data and Reagent Properties

The selection of a bioconjugation strategy is critical for experimental success. The table below compares APN-C3-Biotin (used in a Staudinger ligation context) with other common biotinylation reagents.

Parameter	APN-C3-Biotin (via Staudinger Ligation)	NHS-Biotin	Maleimide-Biotin
Target Specificity	Phosphine (introduced onto protein)	Primary Amines (e.g., Lysine)	Thiols (e.g., Cysteine)
Reaction pH	7.0–7.4	8.0–9.0	6.5–7.5
Conjugate Stability	>72 hours (at 37°C)	~48 hours	~24 hours
Nonspecific Binding	<5%	15–20%	10–12%
Bioorthogonality	Yes[4][5]	No	No

(Data adapted from Vulcanchem, 2024[3])

Experimental Workflow and Methodologies

The overall process for labeling cell surface receptors with APN-C3-Biotin involves introducing a phosphine handle onto the target receptor, followed by the specific ligation reaction and subsequent analysis.

A high-level overview of the cell surface receptor labeling workflow.

Detailed Experimental Protocols

Protocol 1: Metabolic Installation of Phosphine Groups onto Cell Surface Glycoproteins

This protocol describes the metabolic labeling of cell surface sialic acid residues with a phosphine group using N-(1-oxohexan-6-yl)-D-mannosamine tetraacetate (Ac4ManNP). This phosphine-modified mannosamine derivative serves as a metabolic precursor for sialic acid biosynthesis.

Materials:

• Cell culture medium appropriate for the cell line

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• Ac4ManNP (phosphine-modified mannosamine precursor)

• Dimethyl sulfoxide (DMSO)

• Phosphate-Buffered Saline (PBS), ice-cold

Procedure:

• Prepare Ac4ManNP Stock Solution: Dissolve Ac4ManNP in DMSO to create a 100 mM stock solution. Store at -20°C.

• Cell Seeding: Plate cells in the desired format (e.g., 6-well plates, 10 cm dishes) and allow them to adhere and reach 50-60% confluency.

• Metabolic Labeling:

  • Prepare complete culture medium containing the desired final concentration of Ac4ManNP (typically 25-50 µM).

  • Aspirate the old medium from the cells and replace it with the Ac4ManNP-containing medium.

  • Culture the cells for 48-72 hours to allow for the incorporation of the phosphine-modified sialic acids into cell surface glycoproteins.

• Cell Harvesting:

  • After incubation, aspirate the medium and wash the cells twice with ice-cold PBS to remove residual media components.

  • The cells are now ready for the Staudinger ligation reaction with APN-C3-Biotin.

Protocol 2: Staudinger Ligation with APN-C3-Biotin

This protocol details the specific labeling of the installed phosphine groups with APN-C3-Biotin.

Materials:

• Phosphine-labeled cells (from Protocol 1)

• APN-C3-Biotin (CAS: 2170240-97-6)[1]

• PBS (pH 7.4)

• DMSO

Procedure:

• Prepare APN-C3-Biotin Solution: Prepare a 10 mM stock solution of APN-C3-Biotin in DMSO. Immediately before use, dilute the stock solution in PBS (pH 7.4) to a final working concentration (typically 100-250 µM).

• Labeling Reaction:

  • Add the APN-C3-Biotin working solution to the washed, phosphine-labeled cells. Ensure the solution covers the entire cell monolayer.

  • Incubate for 1-2 hours at room temperature or 37°C with gentle agitation.[5] The optimal time and temperature may need to be determined empirically for each cell type.

• Quenching and Washing:

  • Aspirate the labeling solution.

  • Wash the cells three times with ice-cold PBS to remove unreacted APN-C3-Biotin.

  • The cells are now biotin-labeled and ready for downstream analysis.

Reaction scheme for labeling and detection of cell surface receptors.

Protocol 3: Downstream Analysis of Biotinylated Receptors

A. Western Blot Analysis

• Cell Lysis: Lyse the biotinylated cells in RIPA buffer containing protease inhibitors.

• Protein Quantification: Determine the protein concentration of the lysate using a BCA assay.

• SDS-PAGE and Transfer: Separate 20-30 µg of protein lysate on an SDS-PAGE gel and transfer to a PVDF membrane.

• Detection:

  • Block the membrane with 5% BSA in TBST for 1 hour.

  • Incubate the membrane with Streptavidin-HRP (horseradish peroxidase) conjugate (diluted in blocking buffer) for 1 hour at room temperature.

  • Wash the membrane 3 times with TBST.

  • Apply an enhanced chemiluminescence (ECL) substrate and visualize the signal using a chemiluminescence imager.

B. Flow Cytometry for Receptor Quantification

• Cell Preparation: Harvest the biotinylated cells using a non-enzymatic dissociation solution to preserve surface proteins.[9]

• Staining:

  • Resuspend approximately 1x10⁶ cells in FACS buffer (PBS with 1% BSA).

  • Add a fluorescently labeled streptavidin conjugate (e.g., Streptavidin-PE or Streptavidin-APC) at the manufacturer's recommended concentration.

  • Incubate for 30 minutes at 4°C in the dark.

  • Wash the cells twice with FACS buffer.

• Data Acquisition:

  • Resuspend the cells in 500 µL of FACS buffer.

  • Analyze the cells on a flow cytometer. Use non-labeled cells as a negative control to set the gates.

  • For absolute receptor quantification, use quantitative calibration beads with known numbers of fluorophore molecules per bead to create a standard curve.[9][10]

C. Fluorescence Microscopy

• Cell Seeding and Labeling: Seed cells on glass coverslips and perform the labeling with APN-C3-Biotin as described in Protocols 1 and 2.

• Fixation: Fix the cells with 4% paraformaldehyde (PFA) in PBS for 15 minutes at room temperature.

• Staining:

  • Wash the fixed cells twice with PBS.

  • Permeabilize (optional, for intracellular targets) and block with a suitable buffer (e.g., PBS with 5% BSA and 0.1% Triton X-100).

  • Incubate with a fluorescently labeled streptavidin conjugate for 1 hour at room temperature.

  • Wash three times with PBS.

• Mounting and Imaging: Mount the coverslips onto microscope slides using a mounting medium containing DAPI (for nuclear counterstaining). Image using a confocal or epifluorescence microscope.

References

• 1. APN-C3-Biotin | CAS:2170240-97-6 | AxisPharm [axispharm.com]
• 3. APN-C3-biotin () for sale [vulcanchem.com]
• 4. Staudinger Ligation Reaction Chemistry | Thermo Fisher Scientific - TR [thermofisher.com]
• 5. A New Way To Engineer Cells: The Staudinger Ligation [www2.lbl.gov]
• 6. Avidin-Biotin Interaction | Thermo Fisher Scientific - KR [thermofisher.com]
• 7. Biotin and Streptavidin | AAT Bioquest [aatbio.com]
• 8. pubs.aip.org [pubs.aip.org]
• 9. Absolute Quantification of Plasma Membrane Receptors via Quantitative Flow Cytometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. academic.oup.com [academic.oup.com]

Optimal Reaction Conditions for APN-C3-Biotin Conjugation: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the optimal use of APN-C3-Biotin, a thiol-reactive biotinylation reagent, for the targeted conjugation to cysteine residues in proteins and other biomolecules. Additionally, general protocols for the biotinylation of proteins, such as Aminopeptidase N (APN), via primary amines are included for broader applicability.

Introduction

Biotinylation, the process of attaching biotin to a molecule, is a cornerstone technique in life sciences research. The high-affinity interaction between biotin and streptavidin (Kd = 4 × 10⁻¹⁴ M) enables highly sensitive detection, purification, and immobilization of target molecules.[1] APN-C3-Biotin is a specialized reagent featuring a 3-arylpropiolonitrile (APN) group that specifically reacts with thiol groups on cysteine residues, forming a stable thioether linkage.[1][2] This targeted approach minimizes non-specific binding and helps preserve the functional integrity of the labeled biomolecule.

Data Summary: Comparison of Biotinylation Chemistries

The selection of the appropriate biotinylation chemistry is critical for successful conjugation. The following table summarizes the key parameters for different common biotinylation reagents, including the thiol-reactive APN-C3-Biotin.

Parameter	APN-C3-Biotin	NHS-Ester-Biotin	Maleimide-Biotin
Target Residue	Cysteine (Thiol)	Lysine, N-terminus (Primary Amine)	Cysteine (Thiol)
Optimal Reaction pH	7.0–7.4[1]	7.0–9.0[3][4][5][6]	6.5–7.5[3][7]
Bond Type	Thioether	Amide	Thioether
Stability	High (>72h at 37°C)[1]	High	Moderate (potential for hydrolysis)
Non-specific Binding	Low (<5%)[1]	Moderate (can be significant)	Low to Moderate
Key Advantages	High specificity, stable bond[1]	Targets abundant residues	High specificity
Considerations	Requires accessible cysteine residues	Can block functionally important lysines	Maleimide group can hydrolyze at higher pH

Signaling Pathway Involving Aminopeptidase N (APN)

Aminopeptidase N (APN), also known as CD13, is a zinc-dependent metalloprotease involved in various cellular processes, including signal transduction. Understanding its signaling pathways is crucial when designing experiments involving APN, as biotinylation could potentially interfere with its function. APN has been shown to modulate several key signaling cascades, often exerting anti-oncogenic effects.[8][9] It can activate the AMP-activated protein kinase (AMPK) pathway while inhibiting pro-survival pathways such as PI3K/AKT, mTOR, MAPK, and JAK/STAT.[8][9][10]

Caption: APN signaling cascade demonstrating activation of AMPK and inhibition of pro-oncogenic pathways.

Experimental Protocols

Protocol 1: Thiol-Specific Biotinylation using APN-C3-Biotin

This protocol details the steps for conjugating APN-C3-Biotin to a protein containing accessible cysteine residues.

Materials:

• Protein of interest (containing free thiols)

• APN-C3-Biotin

• Reaction Buffer: Phosphate-buffered saline (PBS), pH 7.0-7.4, or other amine-free buffer.

• Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

• Quenching Reagent (optional): e.g., L-cysteine or β-mercaptoethanol

• Desalting column or dialysis cassette for purification

Procedure:

• Protein Preparation:

  • Dissolve the protein to be biotinylated in the Reaction Buffer at a concentration of 1-10 mg/mL.

  • If the protein buffer contains primary amines (e.g., Tris) or other thiol-containing compounds, exchange it for the Reaction Buffer using dialysis or a desalting column.

  • If necessary, reduce disulfide bonds to generate free thiols using a reducing agent like DTT, followed by removal of the reducing agent.

• Biotinylation Reagent Preparation:

  • Allow the vial of APN-C3-Biotin to equilibrate to room temperature before opening to prevent moisture condensation.

  • Immediately before use, prepare a stock solution of APN-C3-Biotin (e.g., 10 mM) in anhydrous DMF or DMSO.

• Biotinylation Reaction:

  • Add a 10-20 fold molar excess of the APN-C3-Biotin stock solution to the protein solution. The optimal molar ratio may need to be determined empirically based on the number of available cysteines and desired degree of labeling.

  • Incubate the reaction for 1-2 hours at room temperature or overnight at 4°C with gentle mixing.

• Quenching (Optional):

  • To stop the reaction, a quenching reagent with a free thiol can be added to react with any excess APN-C3-Biotin.

• Purification:

  • Remove non-reacted APN-C3-Biotin and reaction byproducts by passing the solution through a desalting column or by dialysis against PBS.

• Storage:

  • Store the biotinylated protein under conditions optimal for the non-biotinylated protein.

Protocol 2: General Protein Biotinylation via Primary Amines (e.g., for Aminopeptidase N)

This protocol is suitable for proteins like Aminopeptidase N, targeting abundant lysine residues and the N-terminus using an NHS-ester biotin reagent.

Materials:

• Protein of interest (e.g., Aminopeptidase N)

• NHS-Ester-Biotin (e.g., NHS-LC-Biotin)

• Reaction Buffer: Phosphate-buffered saline (PBS), pH 7.2-8.0, or sodium bicarbonate buffer (0.1 M, pH 8.0).[11]

• Anhydrous DMF or DMSO

• Quenching Buffer: 1 M Tris-HCl, pH 7.5-8.0, or glycine solution.[6]

• Desalting column or dialysis cassette

Procedure:

• Protein Preparation:

  • Dissolve the protein in the Reaction Buffer at a concentration of 1-10 mg/mL.[4]

  • Ensure the buffer is free of primary amines (e.g., Tris or glycine), which will compete with the reaction.[5][6]

• Biotinylation Reagent Preparation:

  • Equilibrate the NHS-Ester-Biotin to room temperature.

  • Immediately before use, dissolve the reagent in anhydrous DMF or DMSO to a stock concentration (e.g., 20 mg/mL).[4]

• Biotinylation Reaction:

  • Add a sufficient volume of the biotin stock solution to achieve a 10-20 fold molar excess over the protein.[4]

  • Incubate for 30-60 minutes at room temperature or 2 hours at 4°C.[4]

• Quenching:

  • Add Quenching Buffer to the reaction mixture and incubate for an additional 15-30 minutes at room temperature to consume any unreacted NHS-ester.[6]

• Purification:

  • Purify the biotinylated protein from excess biotin reagent and byproducts using a desalting column or extensive dialysis.[4]

• Storage:

  • Store the final conjugate as you would the original protein.

Experimental Workflow Diagram

The following diagram illustrates a typical workflow for protein biotinylation, from preparation to the final purified product.

Caption: General experimental workflow for protein biotinylation.

References

• 1. APN-C3-biotin () for sale [vulcanchem.com]
• 2. cenmed.com [cenmed.com]
• 3. info.gbiosciences.com [info.gbiosciences.com]
• 4. antibody-creativebiolabs.com [antibody-creativebiolabs.com]
• 5. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 6. Biotin based Conjugation Protocol - Creative Biolabs [creative-biolabs.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Antibody Biotinylation Protocol - Creative Biolabs [neutab.creative-biolabs.com]

Application Notes and Protocols for APN-C3-Biotin Labeling Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

APN-C3-biotin is a heterobifunctional linker designed for the selective labeling of cysteine residues in proteins and other biomolecules. This reagent features a 3-arylpropiolonitrile (APN) moiety that exhibits high chemoselectivity for thiol groups, forming a stable thioether bond. The C3 linker provides a spacer arm, and the terminal biotin enables sensitive detection and efficient purification using streptavidin-based affinity systems. The high stability of the APN-cysteine conjugate in aqueous media and biological fluids makes it a superior alternative to maleimide-based reagents for various bioconjugation applications, including protein labeling, interaction studies, and diagnostic assay development.[1][2][3]

This document provides detailed protocols and buffer compatibility guidelines for the successful use of APN-C3-biotin in labeling reactions.

Buffer Compatibility for APN-C3-Biotin Labeling

The efficiency of the APN-C3-biotin labeling reaction is critically dependent on the buffer composition, particularly the pH and the presence of reducing agents and interfering substances. The following tables summarize the recommended buffer conditions and highlight incompatible components.

Table 1: Recommended Buffer Conditions for APN-C3-Biotin Labeling

Parameter	Recommended Range/Value	Notes
pH	6.5 - 7.5	Optimal for selective reaction with thiols while minimizing reaction with other nucleophiles like amines.[4][5]
Buffer Type	Phosphate, HEPES, MOPS	Amine-free buffers are essential to prevent side reactions.
Buffer Concentration	50 - 100 mM	Sufficient buffering capacity to maintain the desired pH throughout the reaction.
Salt Concentration	50 - 150 mM NaCl	Can be included to maintain protein solubility and stability. The effect on the labeling reaction itself is generally minimal.

Table 2: Incompatible Reagents and Substances

Substance	Reason for Incompatibility
Primary Amines (e.g., Tris, Glycine)	Can react with the APN moiety at higher pH values, leading to non-specific labeling and reduced efficiency.
Thiols (e.g., DTT, β-mercaptoethanol)	Directly compete with the target cysteine residues for reaction with APN-C3-biotin, leading to consumption of the labeling reagent.[5][6]
Certain Reducing Agents (e.g., TCEP)	While thiol-free, TCEP can sometimes interfere with thiol-reactive probes and may need to be removed prior to labeling.[6][7]

Experimental Protocols

A. Preparation of Protein for Labeling

• Protein Purity and Concentration: Ensure the protein of interest is of high purity and at a suitable concentration (typically 1-10 mg/mL).

• Buffer Exchange: The protein must be in an amine-free buffer at the optimal pH range of 6.5-7.5.[8][4][5] If the protein is in an incompatible buffer (e.g., Tris), perform a buffer exchange using dialysis, desalting columns, or spin filtration.

• Reduction of Disulfide Bonds (if necessary): For labeling internal cysteine residues that may be involved in disulfide bonds, reduction is necessary.

  • Incubate the protein with a 10-100 fold molar excess of a reducing agent like Dithiothreitol (DTT) or a 10-fold molar excess of Tris(2-carboxyethyl)phosphine (TCEP) for 30-60 minutes at room temperature.[6][9]

  • Crucially, if a thiol-containing reducing agent like DTT is used, it must be completely removed before adding APN-C3-biotin. This can be achieved using a desalting column or spin filtration.[5][6] TCEP is a thiol-free reducing agent and often does not require removal, but its compatibility should be tested for each specific protein.[6][7]

B. APN-C3-Biotin Labeling Reaction

• Prepare APN-C3-Biotin Stock Solution: Immediately before use, dissolve APN-C3-biotin in an anhydrous, water-miscible organic solvent such as Dimethyl sulfoxide (DMSO) or Dimethylformamide (DMF) to a stock concentration of 10-20 mM.

• Calculate Molar Excess: A 10-20 fold molar excess of APN-C3-biotin over the protein is a good starting point.[5] The optimal ratio may need to be determined empirically for each protein.

• Initiate the Labeling Reaction: Add the calculated volume of the APN-C3-biotin stock solution to the prepared protein solution. Mix gently but thoroughly.

• Incubation: Incubate the reaction mixture for 1-2 hours at room temperature or overnight at 4°C. Protect the reaction from light if the APN moiety is photo-sensitive.

C. Quenching and Purification

• Quenching the Reaction (Optional): To stop the labeling reaction, a small molecule thiol-containing compound such as L-cysteine or β-mercaptoethanol can be added to a final concentration of 10-50 mM to react with any excess APN-C3-biotin.

• Removal of Excess Reagent: It is essential to remove unreacted APN-C3-biotin and any quenching reagents. This is typically achieved by:

  • Size Exclusion Chromatography (e.g., Desalting Columns): Suitable for proteins larger than the labeling reagent.

  • Dialysis: Effective for removing small molecules from the protein solution.

  • Spin Filtration: A rapid method for buffer exchange and removal of small molecules.

Visualization of Workflows and Pathways

Experimental Workflow for APN-C3-Biotin Labeling

Caption: Workflow for cysteine-specific protein labeling using APN-C3-biotin.

Signaling Pathway of Aminopeptidase N (APN/CD13)

Caption: Simplified signaling pathway of Aminopeptidase N (APN/CD13).

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Chemical Modification of Cysteine with 3-Arylpropriolonitrile Improves the In Vivo Stability of Albumin-Conjugated Urate Oxidase Therapeutic Protein - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Mastering Maleimide Reactions in Bioconjugation: Your Ultimate Hands-On Guide | AxisPharm [axispharm.com]
• 5. benchchem.com [benchchem.com]
• 6. Efficient Site-Specific Labeling of Proteins via Cysteines - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Introduction to Thiol Modification and Detection—Section 2.1 | Thermo Fisher Scientific - JP [thermofisher.com]
• 8. vectorlabs.com [vectorlabs.com]
• 9. Thiol-Reactive Probe Labeling Protocol | Thermo Fisher Scientific - US [thermofisher.com]

Technical Notes & Optimization

troubleshooting low labeling efficiency with APN-C3-biotin

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during protein labeling experiments with APN-C3-biotin.

Frequently Asked Questions (FAQs)

Q1: What is APN-C3-biotin and how does it work?

APN-C3-biotin is a heterobifunctional linker used for the targeted biotinylation of proteins.[1][2] It features a 3-arylpropiolonitrile (APN) group that selectively reacts with the thiol group (-SH) of cysteine residues, forming a stable thioether bond.[3][4] This allows for the specific attachment of a biotin tag to your protein of interest, which can then be used for various applications such as affinity purification, protein-protein interaction studies, and diagnostic assays.[1] The biotin moiety binds with very high affinity to streptavidin.[5]

Q2: What are the key advantages of using APN-C3-biotin for cysteine-specific labeling?

APN-C3-biotin offers several advantages for protein labeling:

• High Specificity: The APN group exhibits high chemoselectivity for cysteine residues, minimizing off-target labeling of other amino acids like lysine or histidine under physiological pH conditions.[5]

• Stable Conjugate: The resulting thioether bond is highly stable, ensuring the biotin tag remains attached to the protein throughout downstream applications.[1][3][4][5]

• Optimal Reaction Conditions: The labeling reaction proceeds efficiently at a neutral to slightly basic pH (7.0-7.4), which is favorable for maintaining the native structure and function of many proteins.[5]

Troubleshooting Guide: Low Labeling Efficiency

Low labeling efficiency is a common challenge in biotinylation experiments. This guide provides a systematic approach to identifying and resolving the root causes of this issue when using APN-C3-biotin.

Problem: Low or no biotin incorporation detected after the labeling reaction.

This is the most frequent issue and can stem from several factors related to the protein, the reagents, or the reaction conditions.

Initial Assessment Workflow

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. interchim.fr [interchim.fr]
• 3. Chemical Modification of Cysteine with 3-Arylpropriolonitrile Improves the In Vivo Stability of Albumin-Conjugated Urate Oxidase Therapeutic Protein - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Chemical Modification of Cysteine with 3-Arylpropriolonitrile Improves the In Vivo Stability of Albumin-Conjugated Urate Oxidase Therapeutic Protein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. APN-C3-biotin () for sale [vulcanchem.com]

Technical Support Center: APN-C3-Biotin Applications

Welcome to the technical support center for APN-C3-Biotin. This resource is designed to assist researchers, scientists, and drug development professionals in optimizing their experiments and troubleshooting common issues, particularly concerning non-specific binding.

Frequently Asked Questions (FAQs)

Q1: What is APN-C3-Biotin and what are its primary applications?

A1: APN-C3-Biotin is a heterobifunctional linker that contains a thiol-reactive 3-arylpropiolonitrile (APN) group and a biotin moiety, connected by a hydrophilic PEG3 spacer.[1][2][3][4][5][6][7] The APN group selectively reacts with cysteine residues on proteins and other biomolecules, allowing for targeted biotinylation.[2] The biotin component enables high-affinity binding to streptavidin or avidin for detection, purification, or immobilization.[2][8] Its primary applications include protein labeling, bioconjugation studies, and diagnostic assays.[2][9] The PEG3 linker helps to minimize steric hindrance and improves aqueous solubility.[1][3][5]

Q2: What causes non-specific binding in assays using biotinylated molecules like APN-C3-Biotin?

A2: Non-specific binding can arise from several factors, including:

• Hydrophobic and Electrostatic Interactions: Molecules can non-specifically adhere to surfaces (e.g., microplates, beads) or other proteins due to hydrophobic or charge-based interactions.[10]

• Endogenous Biotin: Some biological samples contain endogenous biotin, which can bind to streptavidin or avidin, leading to false-positive signals.[11][12]

• Properties of Avidin: Avidin is a glycoprotein with a high isoelectric point, which can contribute to its non-specific binding to negatively charged molecules and surfaces.[8] Using streptavidin or deglycosylated avidin (like NeutrAvidin) can help reduce this issue.[8][13]

• Cross-reactivity of Antibodies: In immunoassays, primary or secondary antibodies may cross-react with off-target proteins.[14]

Q3: What are the key differences between using avidin, streptavidin, and NeutrAvidin?

A3: While all three proteins bind biotin with high affinity, they have key differences that affect their performance in assays:

• Avidin: Derived from egg white, it is a glycoprotein and has a high isoelectric point (pI ~10.5), which can lead to significant non-specific binding due to electrostatic interactions.[8]

• Streptavidin: Isolated from Streptomyces avidinii, it is not glycosylated and has a near-neutral pI, resulting in lower non-specific binding compared to avidin.[8]

• NeutrAvidin: This is a deglycosylated form of avidin, which removes the carbohydrate moieties responsible for some non-specific binding and results in a lower pI, further reducing non-specific interactions.[13]

Troubleshooting Guides

This section provides solutions to common problems encountered during experiments with APN-C3-Biotin.

High Background Signal

Problem: I am observing a high background signal in my assay, suggesting significant non-specific binding.

Possible Causes and Solutions:

Possible Cause	Recommended Solution	Experimental Protocol
Inadequate Blocking	Use appropriate blocking buffers to saturate non-specific binding sites on surfaces and proteins. Common blocking agents include Bovine Serum Albumin (BSA), casein, or non-fat dry milk. For applications with endogenous biotin, use an avidin/biotin blocking kit.[10][11][12][15]	--INVALID-LINK--
Suboptimal Buffer Conditions	Adjust the pH and salt concentration of your buffers. Increasing the salt concentration (e.g., with NaCl) can reduce electrostatic interactions, while adjusting the pH to the isoelectric point of your protein can minimize charge-based non-specific binding.[10][15][16]	--INVALID-LINK--
Presence of Detergents	Include a low concentration of a non-ionic detergent, such as Tween-20 (0.05% - 0.1%), in your washing and incubation buffers to disrupt hydrophobic interactions.[10][17][18][19][20] Be aware that higher concentrations can sometimes increase non-specific binding for certain systems.[20]	--INVALID-LINK--
Endogenous Biotin	If working with cell lysates or tissue samples, pre-block with an avidin/biotin blocking system to saturate any endogenous biotin.[11][12][21]	--INVALID-LINK--

Low Specific Signal

Problem: My specific signal is weak, making it difficult to distinguish from the background.

Possible Causes and Solutions:

Possible Cause	Recommended Solution	Experimental Protocol
Inefficient Biotinylation	Optimize the biotinylation reaction. Ensure the correct molar ratio of APN-C3-Biotin to your protein and confirm the presence of a free cysteine for conjugation. Verify the pH of the reaction buffer is optimal for the APN-cysteine reaction.	Refer to the manufacturer's protocol for APN-C3-Biotin conjugation.
Over-Washing	While stringent washing is necessary to reduce background, overly harsh conditions or excessive wash steps can dissociate your specific protein interactions, especially if they are weak or transient.[22] Reduce the number of washes or the stringency of the wash buffer.[22]	--INVALID-LINK--
Steric Hindrance	The PEG3 linker in APN-C3-Biotin is designed to reduce steric hindrance, but it's possible that the biotin is still inaccessible. Consider using a biotinylation reagent with a longer spacer arm.
Inactive Protein	Ensure that your protein of interest is properly folded and active. The biotinylation process should not significantly alter its conformation or activity.

Inconsistent Results

Problem: I am getting variable results between experiments.

Possible Causes and Solutions:

Possible Cause	Recommended Solution
Incomplete Removal of Excess Biotin	After the biotinylation reaction, ensure all unconjugated APN-C3-Biotin is removed, as it can compete for binding to streptavidin/avidin. Use dialysis or a desalting column for efficient removal.[23]
Variability in Reagents	Prepare fresh buffers and solutions for each experiment. Ensure consistent quality of your reagents, including the APN-C3-Biotin.
Inconsistent Incubation Times and Temperatures	Standardize all incubation times and temperatures throughout your protocol.

Experimental Protocols

Protocol 1: General Blocking Procedure

This protocol describes a general method for blocking non-specific binding sites on surfaces like microplates or beads.

• Prepare Blocking Buffer: A common blocking buffer is 1-5% (w/v) BSA in a suitable buffer (e.g., PBS or TBS).

• Incubation: Add the blocking buffer to your surface (e.g., wells of a microplate or a suspension of beads) and incubate for at least 1 hour at room temperature or overnight at 4°C with gentle agitation.

• Washing: After incubation, wash the surface 3-5 times with a wash buffer (e.g., PBS with 0.05% Tween-20) to remove excess blocking agent.

Protocol 2: Buffer Optimization

To reduce non-specific binding due to electrostatic interactions, you can optimize your buffers.

• Adjust pH: Prepare a series of buffers with pH values ranging around the isoelectric point (pI) of your protein of interest. Test each buffer in your assay to identify the pH that minimizes non-specific binding.[10]

• Increase Salt Concentration: Prepare buffers with increasing concentrations of NaCl (e.g., 150 mM, 300 mM, 500 mM). Higher salt concentrations can disrupt ionic interactions that contribute to non-specific binding.[10][15][16][24] Perform your assay with each salt concentration to find the optimal balance between reducing background and maintaining your specific interaction.

Protocol 3: Optimizing Washing Steps

Proper washing is critical for reducing background signal.

• Prepare Wash Buffer: A standard wash buffer is PBS or TBS containing a non-ionic detergent like 0.05% Tween-20.

• Washing Procedure: After each incubation step (e.g., sample binding, antibody incubation), wash the surface multiple times with the wash buffer. The number of washes may need to be optimized; start with 3-5 washes. For pull-down assays, increasing the stringency of the wash buffer by adding more salt or detergent can be effective.[25][26][27]

• Evaluate Wash Stringency: If you have a weak interaction, you may need to reduce the number of washes or the detergent/salt concentration in your wash buffer to avoid losing your specific signal.[22]

Protocol 4: Endogenous Biotin Blocking

This protocol is for experiments using samples that may contain endogenous biotin.

• Avidin Incubation: After your initial blocking step (e.g., with BSA), incubate your sample with an avidin solution for 15-30 minutes. This will bind to any endogenous biotin in the sample.

• Washing: Wash the sample to remove unbound avidin.

• Biotin Incubation: Incubate the sample with a biotin solution for 15-30 minutes to saturate the biotin-binding sites on the avidin you just added.

• Washing: Wash thoroughly to remove any excess biotin before proceeding with the addition of your biotinylated probe.

Visualizations

Caption: A generalized experimental workflow for assays involving APN-C3-Biotin.

Caption: A logical troubleshooting guide for addressing high background signals.

References

• 1. APN-C3-biotin () for sale [vulcanchem.com]
• 2. APN-C3-Biotin | CAS:2170240-97-6 | AxisPharm [axispharm.com]
• 3. Биотин-ПЭГ3-азид | CAS#:1910803-72-3 [ru.lumiprobe.com]
• 4. cenmed.com [cenmed.com]
• 5. Azido-PEG3-biotin conjugate | Fisher Scientific [fishersci.ca]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Biotin-PEG3-Azide | Biochemicals and Molecular Biology | Tocris Bioscience [tocris.com]
• 8. Tips for Biotin, Avidin, & Streptavidin | Rockland [rockland.com]
• 9. APN-C3-biotin | CAS 2170240-97-6 - Taskcm [taskcm.com]
• 10. nicoyalife.com [nicoyalife.com]
• 11. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 12. vectorlabs.com [vectorlabs.com]
• 13. Biotin blocking System - e-Proteins [e-proteins.com]
• 14. IHC Troubleshooting Guide | Thermo Fisher Scientific - TW [thermofisher.com]
• 15. How to eliminate non-specific binding? | AAT Bioquest [aatbio.com]
• 16. Suppression of nonspecific binding of avidin-biotin complex (ABC) to proteins electroblotted to nitrocellulose paper - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Effectiveness of detergents in blocking nonspecific binding of IgG in the enzyme-linked immunosorbent assay (ELISA) depends upon the type of polystyrene used - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Non-ionic detergents facilitate non-specific binding of M13 bacteriophage to polystyrene surfaces - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. semanticscholar.org [semanticscholar.org]
• 20. researchgate.net [researchgate.net]
• 21. stratech.co.uk [stratech.co.uk]
• 22. Principle and Protocol of Pull-down Technology - Creative BioMart [creativebiomart.net]
• 23. researchgate.net [researchgate.net]
• 24. researchgate.net [researchgate.net]
• 25. プルダウンアッセイ | Thermo Fisher Scientific - JP [thermofisher.com]
• 26. Pull-down assays [sigmaaldrich.com]
• 27. Pull Down Assay Technical - Profacgen [profacgen.com]

Technical Support Center: Optimizing APN-C3-Biotin to Protein Molar Ratio

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the molar ratio of APN-C3-biotin to their target protein.

Frequently Asked Questions (FAQs)

Q1: What is APN-C3-biotin and how does it differ from other biotinylation reagents?

APN-C3-biotin is a heterobifunctional linker designed for the selective biotinylation of proteins on cysteine residues.[1][2][3] It contains a 4-azidophenyl (APN) group that specifically reacts with the thiol group of cysteine residues under mild conditions, forming a stable thioether bond.[1][2] This contrasts with more common NHS-ester-based biotinylation reagents, which react with primary amines (e.g., lysine residues) and can be less specific.[1][4] The "C3" designation refers to a triethylene glycol spacer, which is a hydrophilic linker that helps to minimize steric hindrance between the biotin molecule and the conjugated protein.[1]

Q2: What is the recommended starting molar ratio of APN-C3-biotin to protein?

For most biotinylation reactions, a common starting point is a molar coupling ratio (MCR) of biotin reagent to protein between 10:1 and 40:1.[5] However, the optimal ratio is highly dependent on the specific protein, its concentration, and the number of available reactive residues. For proteins with low concentrations (less than 500 µg/mL), a higher MCR of 3:1 or 5:1 may be necessary.[6] It is always recommended to perform initial experiments with a few different molar ratios to determine the optimal condition for your specific protein.[5]

Q3: How do I calculate the amount of APN-C3-biotin needed for a specific molar ratio?

To calculate the required amount of biotin reagent, you first need to know the concentration and molecular weight of your protein. The calculation for a desired molar coupling ratio (MCR) is as follows:

• Moles of protein = (Protein concentration in mg/mL) / (Protein molecular weight in g/mol ) * (Volume in mL)

• Moles of biotin reagent = Moles of protein * MCR

• Volume of biotin reagent stock = (Moles of biotin reagent) / (Concentration of biotin reagent stock in mol/L)

Q4: How can I determine the degree of biotinylation after the reaction?

Several methods are available to quantify the number of biotin molecules incorporated per protein molecule (biotin:protein molar ratio):

• HABA Assay: This colorimetric assay is a common method for estimating biotin incorporation.[7][8][9] The HABA (4'-hydroxyazobenzene-2-carboxylic acid) dye binds to avidin, and this complex has a characteristic absorbance. When a biotinylated sample is added, the biotin displaces the HABA dye, causing a decrease in absorbance at 500 nm, which is proportional to the amount of biotin in the sample.[8][9]

• Spectrophotometric Methods: Some specialized biotinylation reagents, like ChromaLINK Biotin, have a built-in UV-traceable chromophore.[7] This allows for the direct measurement of biotin incorporation by measuring the absorbance at specific wavelengths (e.g., 280 nm for the protein and 354 nm for the ChromaLINK reagent), followed by a calculation to determine the molar substitution ratio.[7]

• Mass Spectrometry: For a precise determination of the biotinylation level and the specific sites of modification, mass spectrometry analysis of the intact protein or digested peptides can be performed.[4][10]

Troubleshooting Guides

Issue 1: Low Biotinylation Efficiency

Possible Cause	Recommended Action
Suboptimal Molar Ratio	Increase the molar ratio of APN-C3-biotin to protein in increments (e.g., try 20:1, 40:1, and 80:1). The optimal ratio can vary significantly between proteins.[5]
Presence of Reducing Agents	Ensure that any reducing agents (e.g., DTT, TCEP) used to reduce disulfide bonds for cysteine accessibility are removed before adding the APN-C3-biotin. These agents can interfere with the labeling reaction.
Incorrect Reaction Buffer pH	The reaction of the APN group with cysteine thiols is most efficient at a pH of 7.0–7.4.[1] Ensure your reaction buffer is within this range. Buffers containing primary amines (e.g., Tris) should be avoided if using amine-reactive biotinylation reagents, but are generally acceptable for thiol-reactive chemistry.[6]
Low Protein Concentration	Biotinylation efficiency can be lower at low protein concentrations. If possible, concentrate your protein to at least 1 mg/mL.[5] If concentration is not feasible, increasing the reaction time or the molar coupling ratio may help.[5]
Inaccessible Cysteine Residues	The cysteine residues on your protein may be buried within the protein structure and inaccessible to the biotinylation reagent. Consider performing the reaction under partially denaturing conditions, though this may affect protein activity.
Hydrolyzed APN-C3-biotin Reagent	Ensure the APN-C3-biotin reagent is stored properly under desiccated conditions at -20°C to prevent hydrolysis.[1] Prepare the stock solution immediately before use.

Issue 2: Protein Precipitation During or After Biotinylation

Possible Cause	Recommended Action
Over-biotinylation	Excessive labeling can alter the protein's properties and lead to aggregation and precipitation.[7][11] Reduce the APN-C3-biotin to protein molar ratio.
Hydrophobicity of the Biotin Reagent	While the C3 spacer in APN-C3-biotin is hydrophilic, excessive modification can still increase the overall hydrophobicity of the protein. Lowering the molar coupling ratio is the primary solution.[11]
Buffer Conditions	The labeling process can sometimes alter the isoelectric point of the protein. If the reaction buffer pH is close to the new pI, the protein may precipitate.[5] Try performing the reaction at a different pH, if compatible with the labeling chemistry.

Issue 3: Loss of Protein Activity After Biotinylation

Possible Cause	Recommended Action
Modification of a Critical Cysteine Residue	The cysteine residue being biotinylated may be located in or near an active site or a region crucial for the protein's conformation and function.[12]
Steric Hindrance from Biotin	The attached biotin molecule might physically block an active site or an interaction domain. Using a biotinylation reagent with a longer spacer arm might help in some cases.
Conformational Changes	The modification process itself might induce conformational changes that inactivate the protein. Try reducing the molar coupling ratio to achieve a lower degree of labeling (e.g., 1-2 biotins per protein molecule).[4]

Quantitative Data Summary

Table 1: Recommended Molar Coupling Ratios for Biotinylation

Protein Concentration	Recommended Starting Molar Coupling Ratio (Biotin:Protein)	Reference
> 0.5 mg/mL	10:1 to 40:1	[5]
< 0.5 mg/mL	3:1 or 5:1 (for NHS-ester chemistry, may need adjustment for APN)	[6]
General Antibody Labeling	5:1 to 20:1	[5]

Table 2: Influence of pH on Labeling Efficiency (for Amine-Reactive Dyes)

Note: While this data is for amine-reactive dyes, it illustrates the importance of pH. For APN-C3-biotin, the optimal pH is 7.0-7.4.[1]

Reaction pH	Relative Molar Incorporation	Reference
6.0	Low	[5]
7.0	Moderate	[5]
8.0	High	[5]
9.0	Sub-optimal (for some biotin labels)	[5]

Experimental Protocols

Protocol 1: General Protein Biotinylation with APN-C3-Biotin

• Buffer Exchange: Ensure your protein is in a suitable reaction buffer (e.g., PBS, pH 7.2) that is free of any reducing agents.[6][13]

• Protein Concentration Adjustment: Adjust the protein concentration to 1-2 mg/mL.

• Prepare APN-C3-Biotin Stock Solution: Immediately before use, dissolve the APN-C3-biotin in an appropriate solvent like DMSO to a stock concentration of 10 mM.[13]

• Calculate Reagent Volume: Based on your desired molar coupling ratio, calculate the volume of the APN-C3-biotin stock solution to add to your protein solution.

• Reaction Incubation: Add the calculated volume of APN-C3-biotin to the protein solution. Incubate the reaction for 1-2 hours at room temperature or on ice, with gentle mixing.[14]

• Stop the Reaction (Optional): The reaction can be stopped by adding a small molecule with a free thiol, such as cysteine or β-mercaptoethanol, to quench the unreacted APN-C3-biotin.

• Remove Excess Biotin: It is crucial to remove any unreacted biotin reagent. This can be achieved through dialysis, desalting columns, or spin filtration.[14]

Protocol 2: Quantification of Biotinylation using the HABA Assay

• Prepare HABA/Avidin Solution: Prepare the HABA/Avidin solution according to the manufacturer's instructions.[9]

• Measure Initial Absorbance: Measure the absorbance of the HABA/Avidin solution at 500 nm (A500 HABA/Avidin).[9]

• Add Biotinylated Sample: Add a known amount of your biotinylated protein to the HABA/Avidin solution and mix well.[9]

• Incubate: Allow the solution to incubate at room temperature for a few minutes.

• Measure Final Absorbance: Measure the absorbance of the solution again at 500 nm (A500 HABA/Avidin/Biotin sample).[9]

• Calculate Biotin Concentration: The decrease in absorbance is used to calculate the concentration of biotin in your sample. Use the manufacturer's provided formula or an online calculator.[8][9]

• Determine Molar Ratio: Divide the molar concentration of biotin by the molar concentration of your protein to get the biotin:protein molar ratio.[9]

Visualizations

Caption: Workflow for optimizing the APN-C3-biotin to protein molar ratio.

Caption: Reaction of APN-C3-biotin with a protein's cysteine residue.

Caption: Decision tree for troubleshooting biotinylation issues.

References

• 1. APN-C3-biotin () for sale [vulcanchem.com]
• 2. APN-C3-Biotin | CAS:2170240-97-6 | AxisPharm [axispharm.com]
• 3. cenmed.com [cenmed.com]
• 4. researchgate.net [researchgate.net]
• 5. Optimizing the labeling of proteins | Molecular Devices [moleculardevices.com]
• 6. sartorius.com [sartorius.com]
• 7. vectorlabs.com [vectorlabs.com]
• 8. HABA Calculator | Thermo Fisher Scientific - CA [thermofisher.com]
• 9. tcichemicals.com [tcichemicals.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Labeling Chemistry Support—Troubleshooting | Thermo Fisher Scientific - JP [thermofisher.com]
• 12. The influence of biotinylation on the ability of a computer designed protein to detect B-cells producing anti-HIV-1 2F5 antibodies - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Protocol for cell surface biotinylation of magnetic labeled and captured human peripheral blood mononuclear cells - PMC [pmc.ncbi.nlm.nih.gov]
• 14. High-throughput Biotinylation of Proteins - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing APN-C3-biotin Experiments

This technical support center provides troubleshooting guidance and answers to frequently asked questions to help researchers, scientists, and drug development professionals improve the signal-to-noise ratio in their APN-C3-biotin experiments.

Troubleshooting Guides

This section addresses common issues encountered during APN-C3-biotin experiments, offering potential causes and solutions in a question-and-answer format.

High Background Signal

Question: I am observing high background signal in my western blot after using APN-C3-biotin. What are the possible causes and how can I reduce it?

Answer: High background in APN-C3-biotin experiments can obscure true signals. Here are the common causes and solutions:

• Incomplete Removal of Reducing Agents: APN-C3-biotin reacts with free thiols. Residual reducing agents (e.g., DTT, TCEP) in your protein sample will compete with cysteine residues for labeling, leading to non-specific biotinylation of proteins that should not be labeled.

  • Solution: Ensure complete removal of reducing agents by dialysis or using a desalting column before starting the biotinylation reaction.

• Non-Specific Binding of Streptavidin Conjugates: The streptavidin-HRP or streptavidin-fluorophore conjugate used for detection can bind non-specifically to the membrane or other proteins.

  • Solution:

    • Increase the salt concentration in your wash buffers, as this can reduce non-specific ionic interactions.[1]

    • Optimize the concentration of the streptavidin conjugate; using too high a concentration can increase background.

    • Use a high-quality blocking buffer. While milk is a common blocking agent, it contains endogenous biotin and should be avoided.[2] Consider using biotin-free blocking buffers or those containing non-fat dry milk alternatives.

• Endogenous Biotin: Some tissues and cells, such as those from the liver and kidney, have high levels of endogenously biotinylated proteins, which can be detected by streptavidin conjugates.[3]

  • Solution: Use an avidin/biotin blocking kit to block endogenous biotin before incubating with the streptavidin conjugate.[4]

• Contaminated Reagents: Buffers or other reagents may be contaminated with biotin.

  • Solution: Use fresh, high-purity reagents and dedicated labware for biotinylation experiments.

Weak or No Signal

Question: My western blot shows a very weak or no signal for my protein of interest after APN-C3-biotin labeling. What could be the problem?

Answer: A weak or absent signal can be frustrating. Consider these potential causes and solutions:

• Inefficient Biotinylation: The labeling reaction itself may not be optimal.

  • Solution:

    • pH of Reaction Buffer: APN-C3-biotin reacts most efficiently with cysteine thiols at a pH of 7.0-7.4. Ensure your reaction buffer is within this range.[5]

    • Molar Ratio of APN-C3-biotin to Protein: The optimal molar ratio can vary depending on the number of accessible cysteine residues on your protein. Titrate the concentration of APN-C3-biotin to find the optimal ratio.

    • Reaction Time and Temperature: While the reaction can proceed at room temperature, extending the incubation time or performing the reaction at 4°C overnight may improve efficiency for some proteins.

• Absence of Accessible Cysteine Residues: The protein of interest may not have accessible cysteine residues for APN-C3-biotin to react with.

  • Solution:

    • Confirm the presence of cysteine residues in your protein's sequence.

    • If cysteines are present but potentially buried within the protein structure, consider using mild denaturation conditions that might expose them without completely unfolding the protein. This should be done with caution as it can affect protein function.

• Issues with Downstream Detection: The problem may lie in the detection steps following biotinylation.

  • Solution:

    • Primary/Secondary Antibody Issues: If you are performing an immunoprecipitation followed by western blot, ensure your antibodies are working efficiently.

    • Streptavidin Conjugate Activity: Verify the activity of your streptavidin-HRP or streptavidin-fluorophore conjugate using a biotinylated positive control.

    • Substrate Issues: If using a chemiluminescent substrate, ensure it has not expired and is prepared correctly.

Frequently Asked Questions (FAQs)

Q1: What makes APN-C3-biotin different from NHS-biotin?

A1: APN-C3-biotin is a thiol-specific biotinylation reagent, meaning it selectively labels cysteine residues on proteins.[6] In contrast, NHS-biotin (N-hydroxysuccinimide-biotin) is amine-reactive and labels lysine residues. The cysteine-specificity of APN-C3-biotin can be advantageous for site-specific labeling and can result in lower non-specific binding compared to NHS-biotin.[5]

Q2: Can I use APN-C3-biotin for in vivo labeling?

A2: Yes, the stability of the thioether bond formed by APN-C3-biotin makes it suitable for in vivo applications.[7] However, the delivery and concentration of the reagent in a living system need to be carefully optimized.

Q3: How can I confirm that my protein has been successfully biotinylated with APN-C3-biotin?

A3: You can confirm biotinylation using a few methods:

• Western Blot: Run your biotinylated protein on an SDS-PAGE gel, transfer to a membrane, and probe with a streptavidin-HRP conjugate followed by a chemiluminescent substrate.

• Dot Blot: Spot a small amount of your labeled protein onto a nitrocellulose membrane and detect with streptavidin-HRP.

• Mass Spectrometry: This can be used to identify the specific cysteine residues that have been biotinylated.

Q4: What is the purpose of the C3 spacer arm in APN-C3-biotin?

A4: The C3 (triethylene glycol) spacer arm is a hydrophilic linker that minimizes steric hindrance between the biotin molecule and the conjugated protein.[5] This can improve the accessibility of the biotin for binding to streptavidin and can also help to maintain the native conformation and function of the labeled protein.

Data Presentation

Table 1: Comparison of Biotinylation Reagents

Feature	APN-C3-biotin	NHS-Biotin	Maleimide-Biotin
Target Residue	Cysteine	Lysine	Cysteine
Optimal pH	7.0 - 7.4	7.0 - 9.0	6.5 - 7.5
Bond Stability	High (Stable Thioether)	High (Stable Amide)	Moderate (Thioether, can undergo retro-Michael addition)
Specificity	High	Moderate	High
Non-specific Binding	Low	Higher	Moderate

Data compiled from publicly available information.

Table 2: Troubleshooting Signal-to-Noise Ratio Issues

Issue	Potential Cause	Recommended Action
High Background	Incomplete removal of reducing agents	Perform dialysis or use a desalting column post-reduction.
Non-specific binding of streptavidin	Optimize streptavidin conjugate concentration; increase salt in wash buffers.
Endogenous biotin	Use an avidin/biotin blocking kit.
Weak/No Signal	Inefficient biotinylation	Optimize pH (7.0-7.4), molar ratio, and incubation time.
Inaccessible cysteine residues	Confirm cysteine presence; consider mild denaturation.
Inactive detection reagents	Test streptavidin conjugate and substrate with a positive control.

Experimental Protocols

Detailed Methodology for Western Blot Detection of APN-C3-biotin Labeled Protein

• Protein Preparation:

  • If the protein of interest has disulfide bonds that need to be reduced to expose cysteine residues, treat with a reducing agent like DTT or TCEP.

  • Crucially, remove the reducing agent completely before proceeding to the next step. This can be achieved by dialysis against a suitable buffer (e.g., PBS, pH 7.2) or by using a desalting column.

• Biotinylation with APN-C3-biotin:

  • Dissolve APN-C3-biotin in an appropriate solvent (e.g., DMSO) to prepare a stock solution.

  • Add the APN-C3-biotin stock solution to your protein sample at a desired molar excess. A good starting point is a 10- to 20-fold molar excess of APN-C3-biotin to protein. This may require optimization.

  • Incubate the reaction at room temperature for 1-2 hours or at 4°C overnight.

• Removal of Excess APN-C3-biotin:

  • Remove unreacted APN-C3-biotin by dialysis or using a desalting column.

• SDS-PAGE and Western Blotting:

  • Separate the biotinylated protein sample by SDS-PAGE.

  • Transfer the separated proteins to a nitrocellulose or PVDF membrane.

• Blocking:

  • Block the membrane for 1 hour at room temperature with a suitable blocking buffer that does not contain biotin (e.g., 5% BSA in TBST).

• Streptavidin-HRP Incubation:

  • Incubate the membrane with a streptavidin-HRP conjugate diluted in blocking buffer for 1 hour at room temperature. The optimal dilution should be determined empirically.

• Washing:

  • Wash the membrane three times for 10 minutes each with TBST.

• Detection:

  • Incubate the membrane with a chemiluminescent HRP substrate according to the manufacturer's instructions.

  • Detect the signal using an appropriate imaging system.

Visualizations

Caption: Experimental workflow for APN-C3-biotin labeling and detection.

Caption: Troubleshooting flowchart for APN-C3-biotin experiments.

Caption: Conceptual diagram of APN-C3-biotin labeling for downstream applications.

References

• 1. Suppression of nonspecific binding of avidin-biotin complex (ABC) to proteins electroblotted to nitrocellulose paper - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. vectorlabs.com [vectorlabs.com]
• 3. researchgate.net [researchgate.net]
• 4. IHCに関するトラブルシューティングガイド | Thermo Fisher Scientific - JP [thermofisher.com]
• 5. APN-C3-biotin () for sale [vulcanchem.com]
• 6. cenmed.com [cenmed.com]
• 7. APN-C3-Biotin | CAS:2170240-97-6 | AxisPharm [axispharm.com]

preventing aggregation of proteins during APN-C3-biotin labeling

This guide provides troubleshooting strategies and frequently asked questions to address the common issue of protein aggregation during labeling with APN-C3-biotin. The content is tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is APN-C3-biotin and why might it cause my protein to aggregate?

APN-C3-biotin is a chemical labeling reagent used to attach a biotin molecule to a protein. It is a heterobifunctional linker that specifically targets cysteine residues via its 3-arylpropiolonitrile (APN) group, forming a stable thioether bond.[1][2][3][4] The biotin component allows for later detection or purification using streptavidin-based methods.[1]

Protein aggregation can occur during this process for several reasons:

• Conformational Changes: The covalent modification of a cysteine residue can alter the protein's three-dimensional structure, potentially exposing hydrophobic regions that prefer to interact with each other rather than with the aqueous buffer, leading to aggregation.[5]

• Intermolecular Disulfide Bonds: If your protein has multiple cysteine residues, conditions that favor the labeling reaction can sometimes also promote the formation of incorrect, non-native disulfide bonds between protein molecules, causing them to clump together.

• Suboptimal Reaction Conditions: High protein concentration, a buffer pH close to the protein's isoelectric point (pI), or inappropriate ionic strength can reduce protein solubility and promote aggregation.[6][7] Biotinylation of protein complexes has been observed to sometimes lead to aggregation.[8]

Q2: How can I optimize my buffer conditions to prevent aggregation?

Buffer optimization is a critical first step. The ideal buffer maintains protein stability while permitting efficient labeling. The APN group's reaction with cysteine is most effective at a pH between 7.0 and 7.4.[2]

Key Parameters to Optimize:

• pH: A protein is least soluble at its isoelectric point (pI), where its net charge is zero. To enhance solubility, use a buffer with a pH at least 1 unit above or below your protein's pI.[6][7]

• Ionic Strength: The salt concentration affects electrostatic interactions.[6] While some proteins are stable in low salt, others require higher concentrations (e.g., 150-500 mM NaCl) to prevent aggregation.[9] It is recommended to screen a range of salt concentrations.[10]

Table 1: Buffer Screening Conditions

Parameter	Condition 1 (Starting Point)	Condition 2	Condition 3	Condition 4
Buffer	50 mM HEPES	50 mM Phosphate	50 mM Tris	50 mM HEPES
pH	7.2	7.4	7.4	7.2
NaCl (mM)	150	50	250	150
Additive	None	5% Glycerol	250 mM L-Arginine	1 mM TCEP

Q3: What additives can I include in my reaction to improve protein solubility?

Several additives can be used to stabilize your protein and prevent aggregation during the labeling reaction.

Table 2: Common Anti-Aggregation Additives

Additive	Typical Concentration	Mechanism of Action
Glycerol	5-20% (v/v)	Acts as a cryoprotectant and osmolyte, stabilizing the native protein structure.[6]
L-Arginine / L-Glutamate	50-500 mM	A mixture of these amino acids can suppress aggregation by binding to charged and hydrophobic patches on the protein surface.[6]
Reducing Agents (TCEP)	0.5-1 mM	Prevents the formation of intermolecular disulfide bonds between non-target cysteines. TCEP is ideal as it is stable and does not interfere with the APN reaction as much as DTT or BME.[6]
Non-denaturing Detergents	0.01-0.1% (w/v)	Low concentrations of detergents like Tween-20 or CHAPS can help solubilize proteins that are prone to aggregation.[6]
Ligands or Substrates	10x Kd	Adding a known binding partner can lock the protein into its stable, native conformation, preventing aggregation.[10]

Q4: How do protein concentration and labeling stoichiometry affect aggregation?

• Protein Concentration: High protein concentrations significantly increase the likelihood of intermolecular interactions that lead to aggregation.[6][11] It is often best to perform the labeling reaction at a lower protein concentration (e.g., 0.5 - 2.0 mg/mL) and then re-concentrate the purified, labeled protein if necessary.

• Labeling Stoichiometry: Using a large molar excess of the APN-C3-biotin reagent can lead to over-labeling (if multiple cysteines are available) or off-target modifications, both of which can induce aggregation. Start with a 5- to 10-fold molar excess of the biotin reagent over the protein and optimize from there.

Troubleshooting Guide

Here is a summary of common issues and recommended solutions.

Table 3: Troubleshooting Protein Aggregation During Labeling

Symptom	Possible Cause(s)	Suggested Solution(s)
Visible precipitate forms immediately upon adding the biotin reagent.	1. Protein concentration is too high.2. Buffer pH is too close to the protein's pI.3. Reagent solvent (e.g., DMSO) is causing precipitation.	1. Dilute the protein to < 2 mg/mL.2. Change the buffer pH to be at least 1 unit away from the pI, while staying within the 7.0-7.4 range for the reaction.3. Ensure the final concentration of the organic solvent is low (< 5%).
Protein solution becomes cloudy or hazy during incubation.	1. Suboptimal ionic strength.2. Intermolecular disulfide bond formation.3. Thermal instability during incubation.	1. Screen different salt concentrations (e.g., 50 mM to 500 mM NaCl).2. Add a mild reducing agent like TCEP (0.5-1 mM).3. Perform the incubation at a lower temperature (e.g., 4°C) for a longer duration.
Labeled protein is lost during purification (e.g., aggregates in the desalting column).	1. The labeled protein is less stable than the unlabeled protein.2. Aggregates are forming post-reaction.	1. Add a stabilizing agent like glycerol or L-arginine to the reaction and purification buffers.2. Immediately after the reaction, proceed to purification to remove excess reagent. Store the purified protein in an optimized buffer at -80°C.[6]

Experimental Protocols

Protocol 1: Optimized APN-C3-Biotin Labeling

This protocol incorporates steps to minimize aggregation.

• Protein Preparation:

  • Dialyze the purified protein into an optimized reaction buffer (e.g., 50 mM HEPES, 150 mM NaCl, 1 mM TCEP, pH 7.2) overnight at 4°C.

  • Adjust the final protein concentration to 1 mg/mL. Keep the solution on ice.

• Reagent Preparation:

  • Allow the vial of APN-C3-biotin to equilibrate to room temperature before opening to prevent moisture condensation.

  • Prepare a 10 mM stock solution by dissolving the reagent in anhydrous DMSO.

• Labeling Reaction:

  • Calculate the volume of the 10 mM APN-C3-biotin stock needed to achieve a 10-fold molar excess relative to your protein.

  • Slowly add the calculated volume of the biotin reagent to the stirring protein solution on ice.

  • Incubate the reaction for 2 hours at room temperature or overnight at 4°C, with gentle mixing.

• Purification:

  • Remove excess, unreacted APN-C3-biotin immediately after incubation using a desalting column (e.g., Sephadex G-25) equilibrated with a suitable storage buffer (e.g., PBS with 10% glycerol).[12]

  • Collect the protein fractions and determine the concentration.

• Storage:

  • Aliquot the purified, biotinylated protein and flash-freeze in liquid nitrogen before storing at -80°C to prevent damage from slow freezing and repeated freeze-thaw cycles.[6]

Visual Guides

Workflow for Troubleshooting Aggregation

Caption: A logical workflow for diagnosing and solving protein aggregation issues.

APN-C3-Biotin Labeling and Purification Workflow

Caption: The experimental workflow for protein labeling and subsequent purification.

References

• 1. APN-C3-Biotin | CAS:2170240-97-6 | AxisPharm [axispharm.com]
• 2. APN-C3-biotin () for sale [vulcanchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. cenmed.com [cenmed.com]
• 5. researchgate.net [researchgate.net]
• 6. info.gbiosciences.com [info.gbiosciences.com]
• 7. benchchem.com [benchchem.com]
• 8. Biotinylation of protein complexes may lead to aggregation as well as to loss of subunits as revealed by Blue Native PAGE - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. utsouthwestern.edu [utsouthwestern.edu]
• 10. biozentrum.unibas.ch [biozentrum.unibas.ch]
• 11. echemi.com [echemi.com]
• 12. apexbt.com [apexbt.com]

issues with APN-C3-biotin stability in different buffers

Welcome to the technical support center for APN-C3-biotin. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the use of APN-C3-biotin and to troubleshoot common issues that may be encountered during experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What is APN-C3-biotin and what is it used for?

APN-C3-biotin is a heterobifunctional linker designed for the selective biotinylation of molecules containing cysteine residues. It consists of three key components:

• An APN (3-arylpropiolonitrile) group that reacts with the thiol group of cysteine residues.

• A C3 spacer (a short hydrocarbon chain) that provides distance between the labeled molecule and the biotin tag, minimizing steric hindrance.

• A biotin moiety that allows for strong and specific binding to streptavidin-based detection and purification systems.

Its primary application is in the stable labeling of proteins, peptides, and other biomolecules at specific cysteine sites for use in various assays, including immunoassays, affinity chromatography, and drug delivery studies.[1]

Q2: What are the storage and handling recommendations for APN-C3-biotin?

For optimal stability, APN-C3-biotin should be stored at -20°C in a desiccated environment. When preparing stock solutions, it is recommended to use anhydrous DMSO. For aqueous working solutions, prepare them fresh just before use to minimize potential hydrolysis.

Q3: What is the optimal pH for the conjugation reaction?

The standard protocol for APN protein labeling recommends a pH range of 7.5 to 9.0 for the reaction buffer.[2]

Q4: How stable is the APN-cysteine bond?

The bond formed between the APN group and a cysteine residue is a stable thioether linkage. APN-cysteine conjugates have demonstrated superior stability in aqueous media, human plasma, and living cells compared to traditional maleimide-based conjugates.[3][4] This increased stability is a key advantage, as it reduces the premature loss of the biotin tag from the labeled molecule, especially in in vivo applications.[2]

Troubleshooting Guide

Issue 1: Low or No Biotinylation Efficiency

Possible Causes and Solutions

Possible Cause	Recommended Solutions
Presence of Reducing Agents	Ensure that all reducing agents (e.g., DTT, TCEP, β-mercaptoethanol) used to reduce disulfide bonds in the protein are completely removed before adding APN-C3-biotin. These agents contain free thiols that will compete with the cysteine residues on your protein for reaction with the APN linker. Use a desalting column or dialysis to remove these agents.
Incorrect Buffer Composition	Avoid using buffers that contain primary amines (e.g., Tris) or other nucleophiles, as they may have the potential to react with the APN group, although it is highly selective for thiols. Phosphate-buffered saline (PBS) at the recommended pH is a suitable choice.[5]
Suboptimal pH	The reaction between the APN group and cysteine is pH-dependent. Ensure your reaction buffer is within the optimal pH range of 7.5-9.0.[2]
Degraded APN-C3-biotin	If the APN-C3-biotin has been stored improperly or is old, it may have degraded. Prepare fresh working solutions from a properly stored stock.
Inaccessible Cysteine Residues	The target cysteine residue on your protein may be buried within the protein's three-dimensional structure and therefore inaccessible to the APN-C3-biotin linker. Consider using a mild denaturant to partially unfold the protein, but be cautious as this may affect protein function.
Insufficient Incubation Time or Temperature	The standard protocol suggests an incubation time of 2-12 hours at room temperature.[2] If you are seeing low efficiency, you can try extending the incubation time.

Issue 2: Protein Aggregation or Precipitation During Labeling

Possible Causes and Solutions

Possible Cause	Recommended Solutions
High Protein Concentration	High concentrations of protein can sometimes lead to aggregation during conjugation reactions. Try performing the reaction at a lower protein concentration.
Suboptimal Buffer Conditions	The pH and ionic strength of the buffer can affect protein stability. Ensure that the chosen buffer is one in which your protein is known to be stable.
Hydrophobicity of the Linker	Although the C3 spacer is relatively short, the overall linker may introduce some hydrophobicity. If your protein is prone to aggregation, consider using a PEGylated version of the APN-biotin linker if available, as the PEG spacer can increase solubility.

Data Summary

The stability of the conjugate formed between the APN linker and a cysteine residue is a key feature of this technology. The following table summarizes the enhanced stability of APN-cysteine conjugates compared to those formed with maleimide-based linkers.

Linker Chemistry	Conjugate Stability in Human Plasma	Reference
APN-Cysteine	Significantly more stable than maleimide-cysteine conjugates.[4]	[4]
Maleimide-Cysteine	Prone to retro-Michael addition, leading to deconjugation.	[2]

Experimental Protocols

Protocol: Biotinylation of a Cysteine-Containing Protein with APN-C3-biotin

This protocol provides a general guideline for the biotinylation of a protein with available cysteine residues. Optimization may be required for your specific protein.

1. Materials:

• Cysteine-containing protein in a suitable buffer (e.g., PBS, pH 7.5-9.0)

• APN-C3-biotin

• Anhydrous DMSO

• Desalting column

2. Procedure:

• Protein Preparation:

  • If the protein has disulfide bonds, reduce them using a suitable reducing agent (e.g., DTT or TCEP).

  • Crucially, remove the reducing agent completely before proceeding. This can be done using a desalting column equilibrated with the reaction buffer.

  • Adjust the protein concentration to 1-5 mg/mL in the reaction buffer (e.g., PBS, pH 8.0).

• APN-C3-biotin Stock Solution Preparation:

  • Prepare a 10 mM stock solution of APN-C3-biotin in anhydrous DMSO. This should be prepared fresh.

• Conjugation Reaction:

  • Add a 10-20 fold molar excess of the APN-C3-biotin stock solution to the protein solution. The optimal ratio may need to be determined empirically.

  • Incubate the reaction mixture for 2-12 hours at room temperature with gentle mixing.

• Removal of Excess APN-C3-biotin:

  • After the incubation period, remove the unreacted APN-C3-biotin using a desalting column equilibrated with a suitable storage buffer for your protein (e.g., PBS, pH 7.4).

• Verification of Biotinylation:

  • The extent of biotinylation can be assessed using various methods, such as a HABA assay, a Western blot with streptavidin-HRP, or mass spectrometry.

Visualizations

Below are diagrams illustrating key concepts and workflows related to the use of APN-C3-biotin.

Caption: Structure of APN-C3-biotin and its reaction with a cysteine residue.

Caption: A logical workflow for troubleshooting low biotinylation efficiency.

References

• 1. Chemical Modification of Cysteine with 3-Arylpropriolonitrile Improves the In Vivo Stability of Albumin-Conjugated Urate Oxidase Therapeutic Protein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 3-Arylpropiolonitriles - Wikipedia [en.wikipedia.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Chemical Modification of Cysteine with 3-Arylpropriolonitrile Improves the In Vivo Stability of Albumin-Conjugated Urate Oxidase Therapeutic Protein - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Developments and recent advancements in the field of endogenous amino acid selective bond forming reactions for bioconjugation - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C5CS00048C [pubs.rsc.org]

troubleshooting guide for APN-C3-biotin conjugation reactions

This guide provides troubleshooting advice and frequently asked questions for researchers utilizing APN-C3-biotin in their conjugation reactions.

Frequently Asked Questions (FAQs)

Q1: What is APN-C3-biotin and how does it differ from standard NHS-ester biotinylation reagents?

APN-C3-biotin is a specific type of biotinylation reagent that facilitates the covalent attachment of biotin to proteins. It is composed of three key parts: an Azidophenyl (APN) group, a C3 (triethylene glycol) spacer, and a biotin molecule.[1] The primary difference from N-hydroxysuccinimide (NHS)-ester biotin reagents lies in its reaction specificity. While NHS esters react with primary amines (like the side chain of lysine residues), the APN group in APN-C3-biotin selectively reacts with cysteine residues.[1] This allows for more targeted and controlled biotinylation, particularly for proteins where lysine modification might disrupt function.

Q2: What is the role of the C3 spacer in APN-C3-biotin?

The C3 spacer is a hydrophilic triethylene glycol linker that serves two main purposes.[1] First, it minimizes steric hindrance between the conjugated biotin molecule and the protein, which can be crucial for maintaining the protein's biological activity and ensuring the biotin is accessible for binding to streptavidin. Second, its hydrophilic nature helps to prevent the aggregation of the biotinylated protein, a common issue that can arise from changes in protein surface properties after conjugation.[2]

Q3: What are the optimal reaction conditions for APN-C3-biotin conjugation?

For successful conjugation, it is important to maintain a pH between 7.0 and 7.4.[1] The reaction should be carried out in an amine-free buffer, such as phosphate-buffered saline (PBS), as buffers containing primary amines (e.g., Tris or glycine) will compete with the target protein for reaction with the biotinylation reagent.[3][4]

Q4: How can I remove unconjugated APN-C3-biotin after the reaction?

Excess, unconjugated biotin can interfere with downstream applications by saturating streptavidin binding sites.[5] Several methods can be used for its removal:

• Dialysis: This is a common method for separating the biotinylated protein from smaller, unconjugated biotin molecules. It is recommended to perform multiple buffer changes over 24-48 hours for efficient removal.[6][7]

• Spin Columns/Size Exclusion Chromatography: These methods separate molecules based on their size. Spin columns with an appropriate molecular weight cutoff (MWCO), typically around 7 kDa for proteins, are effective for rapid cleanup of small sample volumes.[5][6]

• Affinity Purification: This method involves using streptavidin-coated beads to capture the biotinylated protein, followed by washing to remove unbound biotin and other contaminants.[6]

Q5: How can I determine the efficiency of my APN-C3-biotin conjugation reaction?

Quantifying the degree of biotinylation, often expressed as the molar substitution ratio (MSR) of biotin to protein, is crucial for ensuring consistency and optimizing assays.[8] Common methods include:

• HABA Assay: The 4'-hydroxyazobenzene-2-carboxylic acid (HABA) assay is a colorimetric method used to estimate biotin incorporation. HABA binds to avidin, producing a color that can be measured at 500 nm. When a biotinylated sample is added, the biotin displaces the HABA, causing a decrease in absorbance that is proportional to the amount of biotin present.[9][10]

• Fluorescence-Based Assays: Kits like the FluoReporter™ Biotin Quantitation Assay Kit offer a fluorescence-based method for quantifying biotin.[8]

• UV-Traceable Biotin Reagents: Some biotinylation reagents, such as ChromaLINK™ Biotin, have a built-in UV-traceable chromophore. This allows for the direct measurement of biotin incorporation by spectrophotometry without consuming the sample.[8][11]

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Low or No Biotinylation	Presence of interfering substances in the buffer: Buffers containing primary amines (Tris, glycine) or sodium azide can interfere with the conjugation reaction.[3][4]	Perform a buffer exchange into an amine-free buffer like PBS before starting the conjugation.[3]
Incorrect protein concentration: The concentration of the protein may be too low for efficient labeling.[3]	Concentrate the protein to the recommended range (typically >2.0 mg/ml) before proceeding with the conjugation.[3]
Hydrolysis of the biotinylation reagent: The reactive group of the APN-C3-biotin may have hydrolyzed due to improper storage or handling.	Ensure the biotinylation reagent is stored under desiccated conditions at -20°C and prepare the stock solution immediately before use.[1]
Insufficient number of accessible cysteine residues: The protein may have a low number of cysteine residues, or they may be sterically hindered and unavailable for conjugation.[3]	Check the primary sequence of the protein to confirm the presence of available cysteine residues. Consider partial reduction of disulfide bonds if native cysteines are not available, but be aware this may affect protein activity.
Protein Precipitation/Aggregation	Over-biotinylation: Attaching too many biotin molecules can alter the protein's surface properties, leading to precipitation.[8]	Reduce the molar excess of the biotinylation reagent in the reaction. Optimize the ratio of biotin to protein to achieve the desired level of labeling without causing precipitation.[8]
Suboptimal buffer conditions: The pH or ionic strength of the buffer may not be optimal for the protein's stability.	Ensure the reaction is performed in a buffer that maintains the protein's solubility and stability.
High Background in Downstream Assays	Incomplete removal of unconjugated biotin: Residual free biotin can compete for binding sites on streptavidin, leading to high background signals.[5]	Increase the duration of dialysis and the number of buffer changes. For spin columns, ensure the MWCO is appropriate to separate the labeled protein from the smaller biotin molecule.[5]
Nonspecific binding of the biotinylated protein: The biotinylated protein may be binding nonspecifically to other components in the assay.	Add a blocking agent, such as bovine serum albumin (BSA), to the assay buffer to reduce nonspecific binding, provided it is compatible with your downstream application.
Inconsistent Results Between Batches	Variation in the degree of biotinylation: The molar substitution ratio may differ between batches, leading to variability in assay performance.[12]	Quantify the biotin incorporation for each new batch of conjugated protein to ensure consistency. Standardize the reaction conditions, including protein concentration, buffer composition, and reaction time.[8]
Batch-to-batch variation of the biotinylation reagent: There may be slight differences in the reactivity of different lots of the APN-C3-biotin reagent.	If possible, test a new lot of the reagent before use in a large-scale experiment.

Experimental Protocols

General Protocol for APN-C3-Biotin Conjugation

• Buffer Exchange: Ensure the protein is in an amine-free buffer, such as PBS (pH 7.2-7.5). If the protein is in a buffer containing primary amines, perform a buffer exchange using dialysis or a desalting column.

• Prepare Protein Solution: Adjust the protein concentration to 1-10 mg/mL in the reaction buffer.[4]

• Prepare APN-C3-Biotin Stock Solution: Immediately before use, dissolve the APN-C3-biotin in an anhydrous organic solvent like DMSO or DMF to a concentration of 10-20 mg/mL.[4]

• Conjugation Reaction: Add a 10-20 fold molar excess of the APN-C3-biotin stock solution to the protein solution.[4] The optimal molar ratio may need to be determined empirically.

• Incubation: Incubate the reaction mixture for 30-60 minutes at room temperature or for 2 hours at 4°C with gentle agitation.[4]

• Removal of Excess Biotin: Purify the biotinylated protein from the reaction mixture to remove unconjugated biotin using dialysis, spin columns, or affinity chromatography.[4]

Protocol for Biotin Quantification using the HABA Assay

• Prepare HABA/Avidin Solution: Prepare the HABA/Avidin premix according to the manufacturer's instructions.[10]

• Measure Baseline Absorbance: Pipette the HABA/Avidin solution into a cuvette or microplate well and measure the absorbance at 500 nm.[9][10]

• Add Biotinylated Sample: Add a known volume of the purified biotinylated protein sample to the HABA/Avidin solution and mix well.[9][10]

• Measure Final Absorbance: Once the absorbance reading stabilizes (typically after about 15 seconds), record the final absorbance at 500 nm.[10]

• Calculate Biotin Concentration: The change in absorbance is used to calculate the concentration of biotin in the sample. The molar substitution ratio can then be determined using the known concentration of the protein.[9][10]

Visualizations

References

• 1. APN-C3-biotin () for sale [vulcanchem.com]
• 2. What is Biotinylation? | Biopharma PEG [biochempeg.com]
• 3. vectorlabs.com [vectorlabs.com]
• 4. antibody-creativebiolabs.com [antibody-creativebiolabs.com]
• 5. Biotinylation of human C3 [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 8. vectorlabs.com [vectorlabs.com]
• 9. info.gbiosciences.com [info.gbiosciences.com]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. seracare.com [seracare.com]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Post-Labeling Purification

This guide provides troubleshooting advice and detailed protocols for the removal of excess, unreacted APN-C3-biotin or other small-molecule biotinylation reagents from your sample after a labeling reaction. Inefficient removal of free biotin can lead to high background signals and competition for binding sites in downstream applications.[1][2]

Troubleshooting Guide

This section addresses common issues encountered during the purification of biotinylated molecules.

Problem	Possible Cause(s)	Recommended Solution(s)
Low Recovery of Labeled Molecule	Protein Precipitation: Over-biotinylation can alter the solubility and lead to precipitation.[1][3]	• Optimize the molar ratio of the biotinylation reagent to your target molecule; a lower ratio may be sufficient.[1]• Ensure the reaction buffer has the optimal pH and composition for your molecule's stability.[1]• If precipitation has already occurred, you may be able to resolubilize the protein by adjusting the pH.[1][3]
Sample Loss During Purification: The chosen purification method may not be optimal for your sample volume or concentration, leading to loss.[4]	• For desalting columns, ensure your sample volume is within the manufacturer's recommended range to prevent loss.[4]• For low concentration protein samples, consider adding a carrier protein like BSA before purification (if compatible with downstream applications).[4][5]
Inefficient Removal of Free Biotin	Inadequate Purification: The method used may not be stringent enough, or the number of buffer exchanges/washes may be insufficient.	• Dialysis: Increase the dialysis time and the number of buffer changes. For NHS-biotin, a 48-hour dialysis with four buffer changes is recommended.[6][7]• Spin Columns: Some spin columns may only remove a percentage of free biotin in one pass. For higher purity, you can process the sample through a second column.[4]• Affinity Purification: Increase the number of wash steps after capturing the biotinylated molecule on streptavidin beads.[1]
High Background in Downstream Assays	Residual Free Biotin: Incomplete removal of unconjugated biotin can cause non-specific signals in assays that use streptavidin or avidin.[1]	• Select a more effective purification method. Size-exclusion chromatography is generally rapid and efficient.[1][8]• Perform a preliminary buffer exchange with a spin column or dialysis before proceeding to affinity purification to reduce the concentration of free biotin.[1]
Non-specific Binding: The biotinylated protein itself may be binding non-specifically.	• Ensure adequate blocking steps are included in your downstream assay protocol.
Protein Inactivity After Labeling	Over-biotinylation: Excessive labeling can block active sites or disrupt the native conformation of the protein.[9]	• Reduce the molar excess of the biotinylation reagent used in the labeling reaction.[9]• Consider site-specific biotinylation methods if particular residues are crucial for function.[9]

Frequently Asked Questions (FAQs)

Q1: Which method is best for removing excess biotin?

A1: The optimal method depends on your sample volume, the molecular weight of your labeled molecule, required purity, and time constraints.[1]

• Dialysis is gentle and suitable for large sample volumes but is time-consuming.[1]

• Size-Exclusion Chromatography (e.g., spin columns) is fast and effective for small sample volumes, providing high recovery.[1][2][8]

• Affinity Purification (e.g., streptavidin beads) is highly specific for biotinylated molecules. However, the strong interaction between biotin and streptavidin often necessitates harsh, denaturing conditions for elution, which may not be suitable for all proteins.[1]

Q2: How can I determine if all the free biotin has been removed?

A2: Direct quantification of trace amounts of free biotin can be challenging. However, you can assess the efficiency of removal indirectly using a HABA (4'-hydroxyazobenzene-2-carboxylic acid) assay. In this assay, a HABA-avidin complex produces a color that can be measured. When biotin is added, it displaces the HABA, causing a decrease in absorbance. By comparing your sample to a standard curve of known biotin concentrations, you can estimate the amount of free biotin present.[10]

Q3: My protein precipitated after I added the biotinylation reagent. What should I do?

A3: Protein precipitation is often caused by over-labeling, which can alter the protein's solubility properties.[1][3] First, try to resolubilize the protein by adjusting the pH of the buffer.[1][3] For future experiments, reduce the molar excess of the biotinylation reagent to prevent over-modification.[1][3]

Q4: Can I reuse my spin columns or affinity resins?

A4: This depends on the specific product. Many commercially available spin columns are designed for single use to prevent cross-contamination.[1] Some affinity chromatography resins can be regenerated, but this may involve harsh washing steps. Always consult the manufacturer's instructions for the specific product you are using.[1]

Comparison of Purification Methods

Feature	Dialysis / Buffer Exchange	Size-Exclusion Chromatography (Spin Column)	Affinity Purification (Streptavidin)
Principle	Diffusion based on molecular weight cutoff	Separation based on molecular size	Specific capture of biotinylated molecules
Typical Sample Volume	>500 µL to several mL	20 µL to 4 mL[1][2]	Wide range, scalable
Processing Time	4 hours to 48 hours (multiple buffer changes)[1][6]	< 15 minutes[2][11]	1-2 hours
Protein Recovery	Generally high, but potential for sample loss	High (>95% reported for some products)[2]	Variable, depends on elution efficiency
Pros	Gentle, simple, suitable for large volumes.	Rapid, high recovery, easy to use.[2][11]	Highly specific, purifies labeled molecules from unlabeled ones.
Cons	Very slow, significant increase in sample volume.	Limited to smaller sample volumes, potential for sample dilution.	Elution often requires harsh/denaturing conditions.[1]

Experimental Protocols

Protocol 1: Removal by Dialysis

This method is suitable for larger sample volumes and for molecules that are sensitive to harsh purification conditions.

Caption: Workflow for removing excess biotin via dialysis.

Methodology:

• Prepare Dialysis Membrane: Select a dialysis membrane with a molecular weight cutoff (MWCO) significantly smaller than your labeled molecule (e.g., 7-10 kDa). Prepare the membrane according to the manufacturer's instructions.[1]

• Load Sample: Load the biotinylation reaction mixture into the dialysis tubing or cassette and seal securely.

• First Dialysis: Immerse the sealed cassette in a beaker containing chilled dialysis buffer (e.g., PBS) with a volume at least 100-500 times that of your sample.[8] Place the beaker on a stir plate and stir gently at 4°C for at least 4 hours.[1]

• Buffer Changes: For optimal removal, perform at least three buffer changes over 24 to 48 hours.[1][6]

• Recover Sample: After the final dialysis period, carefully remove the purified sample from the tubing or cassette.[1]

Protocol 2: Removal by Size-Exclusion Spin Column

This method is ideal for rapid cleanup of small sample volumes (typically 20-700 µL).[1]

References

• 1. benchchem.com [benchchem.com]
• 2. Small Molecule and Biotin Removal | Thermo Fisher Scientific - HK [thermofisher.com]
• 3. vectorlabs.com [vectorlabs.com]
• 4. researchgate.net [researchgate.net]
• 5. biotinylated proteins purification from free biotin - Protein and Proteomics [protocol-online.org]
• 6. biochemicalc.nuim.ie [biochemicalc.nuim.ie]
• 7. researchgate.net [researchgate.net]
• 8. High-throughput Biotinylation of Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 9. doe-mbi.ucla.edu [doe-mbi.ucla.edu]
• 10. interchim.fr [interchim.fr]
• 11. documents.thermofisher.com [documents.thermofisher.com]

Technical Support Center: Troubleshooting Poor Yield in APN-C3-Biotin Based Pull-Down Assays

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals experiencing poor yield in APN-C3-biotin based pull-down assays.

Frequently Asked Questions (FAQs)

Q1: What is APN-C3-biotin and why is it used in pull-down assays?

APN-C3-biotin is a heterobifunctional linker designed for bioconjugation.[1] It contains two key components:

• An Aziridine-2-carboxamide (APN) moiety: This group exhibits high chemoselectivity for cysteine residues on proteins.

• A biotin molecule: This serves as a high-affinity handle for capture by streptavidin- or avidin-coated beads.

This linker is utilized in pull-down assays to specifically label and subsequently isolate proteins that have exposed cysteine residues. The stability of the APN-cysteine conjugate in various aqueous environments, including human plasma and living cells, makes it a robust tool for these applications.[1]

Q2: What are the critical controls to include in an APN-C3-biotin pull-down assay?

To ensure that the observed interactions are specific to your protein of interest, it is essential to include proper controls. Key controls include:

• Beads-only control: Incubating streptavidin beads with the cell lysate without any biotinylated bait helps identify proteins that bind non-specifically to the beads themselves.[2]

• Biotin-only control: Saturating streptavidin beads with free biotin before adding the cell lysate and biotinylated protein can help identify proteins that bind to streptavidin in a biotin-sensitive manner.[2]

• Unlabeled bait control: Performing the pull-down with a version of your bait protein that has not been labeled with APN-C3-biotin will help to identify proteins that interact with the bait protein itself, independent of the biotin tag.

Q3: How does the APN-C3-biotin based pull-down assay work?

The workflow for an APN-C3-biotin based pull-down assay can be visualized as a three-stage process: labeling, capture, and elution.

Figure 1: Workflow of an APN-C3-biotin based pull-down assay.

Troubleshooting Guide

Poor yield in a pull-down assay can be frustrating. The following guide addresses common issues and provides systematic solutions to improve the recovery of your target protein.

Problem 1: Low or No Signal of the Bait Protein in the Eluate

This suggests an issue with the initial labeling of the bait protein or its capture by the streptavidin beads.

Potential Cause	Recommended Solution
Inefficient Biotinylation	Verify the efficiency of the biotinylation reaction using a Western blot with streptavidin-HRP. Ensure that your protein has accessible cysteine residues. Consider optimizing the labeling conditions, such as the molar ratio of APN-C3-biotin to protein, incubation time, and temperature.
Issues with Streptavidin Beads	Use a fresh batch of high-quality streptavidin beads. Ensure the beads are properly washed and equilibrated before use. The binding capacity of the beads can vary, so consult the manufacturer's instructions.[3]
Protein Degradation	Add protease and phosphatase inhibitors to your lysis buffer immediately before use to prevent the degradation of your target protein.[4][5] Work at 4°C throughout the experiment.
Incorrect Lysis Buffer	The composition of the lysis buffer is critical for protein solubility and maintaining its native conformation.[4][6] For proteins that are difficult to solubilize, a stronger buffer like RIPA may be necessary.[5] However, be aware that harsh detergents can disrupt protein-protein interactions.
Suboptimal Starting Material	Ensure you begin with a sufficient quantity of fresh cells or tissue to achieve a detectable protein yield.[4]

Problem 2: High Background/Non-Specific Binding

The presence of numerous non-specific proteins in your eluate can obscure the results for your protein of interest.

Potential Cause	Recommended Solution
Insufficient Blocking	Block the streptavidin beads with a suitable agent like Bovine Serum Albumin (BSA) or a non-ionic detergent such as Tween-20 before adding your sample.[7] This will help to saturate non-specific binding sites on the beads.
Inadequate Washing	Increase the stringency of your wash buffers by gradually increasing the salt (e.g., NaCl) and/or detergent concentration.[2] Perform additional wash steps to more effectively remove weakly bound, non-specific proteins.[2]
Hydrophobic and Electrostatic Interactions	Proteins can non-specifically adhere to the surface of the beads.[2] Optimizing the salt and detergent concentrations in your binding and wash buffers can help to minimize these interactions.[8][9]
Endogenous Biotinylated Proteins	Cells naturally contain biotinylated proteins that can compete for binding sites on streptavidin beads.[2][10] Pre-clearing your lysate by incubating it with streptavidin beads before adding your biotinylated bait can help to reduce this background.

Troubleshooting Flowchart

The following flowchart provides a logical sequence for troubleshooting poor yield in your APN-C3-biotin pull-down assay.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. Optimization of Biotinylated RNA or DNA Pull-Down Assays for Detection of Binding Proteins: Examples of IRP1, IRP2, HuR, AUF1, and Nrf2 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. Optimized lysis buffer reagents for solubilization and preservation of proteins from cells and tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. Avidin-Biotin Interaction | Thermo Fisher Scientific - TW [thermofisher.com]

Reference Data & Comparative Studies

A Head-to-Head Comparison: APN-C3-Biotin vs. Maleimide-Biotin for Cysteine Conjugation

For researchers, scientists, and drug development professionals, the precise and stable labeling of cysteine residues on proteins is a critical technique. This guide provides an objective comparison of two popular cysteine-reactive biotinylation reagents: APN-C3-biotin and maleimide-biotin. We will delve into their performance, supported by experimental data, to help you make an informed decision for your specific application.

At a Glance: Key Differences

Feature	APN-C3-Biotin	Maleimide-Biotin
Reaction Mechanism	Thiol-Click Reaction	Michael Addition
Optimal pH Range	7.0 - 7.4[1]	6.5 - 7.5[2]
Conjugate Stability	High, resistant to hydrolysis and retro-Michael addition[1]	Lower, susceptible to retro-Michael addition and hydrolysis[1]
Specificity	High for Cysteine (<5% cross-reactivity with lysine or histidine)[1]	High for Cysteine at optimal pH, but can react with amines at pH > 7.5[2]
Labeling Efficiency	Reported up to 92%[1]	Reported up to 78%[1]
In Vivo Stability	More stable, leading to longer serum half-life	Less stable, prone to deconjugation

Delving Deeper: A Performance Showdown

Reaction Chemistry: A Tale of Two Mechanisms

The fundamental difference between APN-C3-biotin and maleimide-biotin lies in their reaction mechanisms with the thiol group of cysteine.

Maleimide-biotin reacts via a Michael addition, a well-established and efficient reaction that forms a thioether bond. This reaction is highly selective for thiols within a pH range of 6.5 to 7.5.[2] At a pH above 7.5, the maleimide group can also react with primary amines, such as those on lysine residues, leading to potential off-target labeling.[2]

APN-C3-biotin , on the other hand, utilizes a "thiol-click" reaction with 3-arylpropiolonitriles (APN). This reaction also forms a stable thioether bond but is reported to have exquisite chemoselectivity for cysteine residues.[1]

Caption: Reaction mechanisms of Maleimide-Biotin and APN-C3-Biotin.

Stability: The Achilles' Heel of Maleimide Conjugates

A significant drawback of maleimide-based conjugation is the instability of the resulting thioether bond. This bond is susceptible to a retro-Michael addition reaction, particularly in the presence of other thiols like glutathione, which is abundant in vivo. This can lead to the transfer of the biotin label to other molecules, resulting in off-target effects and a loss of signal. The maleimide ring is also prone to hydrolysis, which can further impact the stability of the conjugate.

In contrast, the thioether bond formed by the APN-C3-biotin reagent is remarkably stable. It is resistant to both retro-Michael addition and hydrolysis, ensuring that the biotin label remains securely attached to the target cysteine residue. This enhanced stability is a key advantage, especially for in vivo applications or experiments requiring long-term tracking of the labeled protein.

Quantitative Stability Comparison

Condition	APN-C3-Biotin Conjugate Stability	Maleimide-Biotin Conjugate Stability
Human Plasma (37°C)	Half-life: 68 hours[3]	Prone to significant deconjugation
PBS (pH 7.4, 4°C)	>30 days[3]	Less stable over long periods
Reversibility at pH 7.4	<2%[1]	~18%[1]

Experimental Protocols

General Protocol for Cysteine-Specific Biotinylation

The following protocols provide a general framework for biotinylating cysteine residues on proteins. Optimal conditions, such as the molar ratio of the biotinylation reagent to the protein and incubation time, may need to be determined empirically for each specific protein.

1. Protein Preparation:

• Dissolve the protein in a suitable amine-free buffer (e.g., PBS, HEPES) at a pH optimal for the chosen reagent (pH 7.0-7.4 for APN-C3-biotin, pH 6.5-7.5 for maleimide-biotin).

• If necessary, reduce disulfide bonds to generate free thiols by incubating with a reducing agent like TCEP (tris(2-carboxyethyl)phosphine). Remove the reducing agent before adding the biotinylation reagent.

2. Biotinylation Reaction:

• Prepare a stock solution of APN-C3-biotin or maleimide-biotin in an organic solvent like DMSO.

• Add the biotinylation reagent to the protein solution at a desired molar excess (e.g., 10-20 fold molar excess).

• Incubate the reaction at room temperature or 4°C for a specified time (e.g., 1-2 hours).

3. Quenching and Purification:

• (Optional for maleimide) Quench the reaction by adding a small molecule thiol like β-mercaptoethanol or cysteine.

• Remove excess, unreacted biotinylation reagent using a desalting column, dialysis, or spin filtration.

4. Analysis of Biotinylation:

• The extent of biotinylation can be determined using methods such as the HABA assay, streptavidin-gel shift assays, or mass spectrometry.

Application Spotlight: Investigating EGFR Signaling

A common application for cysteine-reactive biotin probes is the study of cell surface receptors and their signaling pathways. The Epidermal Growth Factor Receptor (EGFR) is a well-studied example where cysteine residues play a crucial role in its function and regulation.

The following workflow illustrates how APN-C3-biotin or maleimide-biotin can be used to label and study EGFR on the cell surface.

References

• 1. APN-C3-biotin () for sale [vulcanchem.com]
• 2. tools.thermofisher.com [tools.thermofisher.com]
• 3. Thiol-Reactive PODS-Bearing Bifunctional Chelators for the Development of EGFR-Targeting [18F]AlF-Affibody Conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Stability of APN-C3-Biotin and Other Thiol-Reactive Linkers

For Researchers, Scientists, and Drug Development Professionals

The covalent modification of biomolecules through thiol-reactive linkers is a cornerstone of modern biotechnology, enabling the development of antibody-drug conjugates (ADCs), advanced diagnostics, and tools for chemical biology. The stability of the resulting bioconjugate is paramount, directly impacting its efficacy, safety, and pharmacokinetic profile. This guide provides an objective comparison of the stability of 3-arylpropiolonitrile (APN)-based linkers, exemplified by APN-C3-biotin, against other common thiol-reactive chemistries. The information presented is supported by experimental data to aid in the rational selection of linkers for bioconjugation.

Executive Summary

Thiol-reactive linkers are essential for site-specific bioconjugation to cysteine residues. While maleimides have historically been the most widely used class of thiol-reactive reagents due to their rapid reaction kinetics, the stability of the resulting thioether bond has been a significant concern, particularly for in vivo applications. The reversible nature of the maleimide-thiol Michael addition product can lead to premature cleavage of the payload, compromising the therapeutic or diagnostic efficacy of the bioconjugate.

Recent advancements have led to the development of alternative linkers with improved stability profiles. Among these, 3-arylpropiolonitriles (APN) have emerged as a highly promising class of reagents that form exceptionally stable thioether bonds with cysteine residues. This guide will delve into a comparative analysis of the stability of various thiol-reactive linkers, with a focus on the advantages offered by the APN chemistry.

Comparison of Thiol-Reactive Linker Stability

The stability of the covalent bond formed between a linker and a thiol group on a biomolecule is a critical parameter that dictates the performance of the resulting conjugate, especially in the complex biological milieu of plasma or serum. The following table summarizes the stability characteristics of APN-C3-biotin in comparison to other commonly used thiol-reactive linkers.

Linker Chemistry	Reactive Group	Bond Formed	Stability in Plasma/Serum	Key Features & Limitations
APN-C3-Biotin	3-Arylpropiolonitrile	Thioether	High	Forms a highly stable, irreversible thioether bond resistant to thiol exchange.[1][2] Offers excellent in vivo stability.[1][2]
Maleimide	Maleimide	Thioether (Succinimide)	Moderate to Low	Prone to retro-Michael reaction and thiol exchange with endogenous thiols like albumin, leading to payload loss.[3][4] Stability can be site-dependent.[3][4]
Next-Generation Maleimides (NGMs)	Modified Maleimide	Thioether (Hydrolyzed Succinimide)	High	Designed to promote rapid hydrolysis of the succinimide ring, leading to a more stable, ring-opened structure that prevents the retro-Michael reaction.[5]
Haloacetamide (e.g., Iodoacetamide)	Haloacetyl	Thioether	High	Forms a stable, irreversible thioether bond. Can have lower specificity than maleimides and may react with other nucleophilic residues at higher pH.
Vinyl Sulfone	Vinyl Sulfone	Thioether	High	Forms a stable and irreversible thioether bond.[5][6] Generally exhibits slower reaction kinetics compared to maleimides.[6]
Pyridyl Disulfide	Pyridyl Disulfide	Disulfide	Low (Reducible)	Forms a disulfide bond that is cleavable by reducing agents such as glutathione. Useful for applications requiring payload release in a reducing environment. Not suitable for long-term stability in vivo.[6]

Experimental Data on Linker Stability

In Vivo Stability of APN vs. Maleimide Conjugates

A key study directly compared the in vivo stability of a therapeutic protein (urate oxidase) conjugated to human serum albumin (HSA) using either an APN-based linker or a maleimide-based linker. The serum half-life of the conjugates was determined by measuring the enzymatic activity of the protein in blood samples collected from mice over time.

The results demonstrated a significant improvement in the in vivo stability of the APN conjugate compared to the maleimide conjugate. In the late phase of the study (84 to 120 hours), the serum half-life of the APN-conjugated protein was 17.1 hours, which was substantially longer than the 12.0-hour half-life of the maleimide-conjugated protein.[1] This indicates that the thioether bond formed by the APN linker is more resistant to cleavage in the bloodstream than the bond formed by the maleimide linker.[1]

In Vitro Plasma Stability of Sulfone vs. Maleimide Conjugates

In another comparative study, the stability of antibody conjugates prepared with a phenyloxadiazole sulfone linker was assessed in human plasma and compared to conjugates with a maleimide linker. After a one-month incubation at 37°C, the sulfone conjugate retained approximately 90% of its label, whereas the maleimide conjugate had lost nearly half of its label.[3][7] Furthermore, the half-life of the phenyloxadiazole sulfone conjugate in human plasma was double that of the maleimide conjugate.[3][8]

Experimental Protocols

Accurate assessment of bioconjugate stability is crucial for the development of robust and effective molecules. The following are generalized protocols for key experiments used to evaluate the stability of thiol-reactive linkers.

Protocol 1: In Vitro Plasma/Serum Stability Assay by LC-MS

This method is used to quantify the amount of intact bioconjugate remaining after incubation in plasma or serum.

1. Sample Preparation:

• Prepare a stock solution of the bioconjugate in a suitable buffer (e.g., PBS).
• Spike the bioconjugate into fresh human plasma or serum at a final concentration of 1-10 µM.
• Incubate the samples at 37°C.
• At various time points (e.g., 0, 1, 4, 8, 24, 48, 72 hours), withdraw an aliquot of the plasma/serum mixture.

2. Protein Precipitation:

• To the plasma/serum aliquot, add 3 volumes of ice-cold acetonitrile or methanol to precipitate the proteins.
• Vortex the mixture and incubate at -20°C for at least 30 minutes.
• Centrifuge at high speed (e.g., 14,000 x g) for 10 minutes to pellet the precipitated proteins.

3. LC-MS Analysis:

• Carefully collect the supernatant containing the bioconjugate and any released payload.
• Analyze the supernatant by reverse-phase liquid chromatography-mass spectrometry (LC-MS) to separate and quantify the intact bioconjugate.
• The percentage of intact bioconjugate remaining at each time point is calculated relative to the amount at time zero.

Protocol 2: ELISA-Based Quantification of Intact Bioconjugate

This immunoassay-based method measures the concentration of the bioconjugate that remains intact with its payload.

1. Plate Coating:

• Coat a 96-well microtiter plate with an antigen or antibody that specifically captures the biomolecule portion of the conjugate.
• Incubate overnight at 4°C, then wash the plate with a suitable wash buffer (e.g., PBS with 0.05% Tween-20).

2. Blocking:

• Add a blocking buffer (e.g., PBS with 1% BSA) to each well to prevent non-specific binding.
• Incubate for 1-2 hours at room temperature, then wash the plate.

3. Sample Incubation:

• Add diluted plasma/serum samples (from the in vitro stability assay) and a standard curve of the intact bioconjugate to the wells.
• Incubate for 2 hours at room temperature to allow the conjugate to bind to the coated plate. Wash the plate.

4. Detection:

• Add a detection antibody that specifically recognizes the payload (e.g., biotin in the case of APN-C3-biotin). This antibody should be conjugated to an enzyme (e.g., horseradish peroxidase, HRP).
• Incubate for 1 hour at room temperature, then wash the plate.

5. Substrate Addition and Signal Measurement:

• Add a chromogenic substrate for the enzyme (e.g., TMB for HRP).
• After a suitable incubation time, stop the reaction with a stop solution.
• Measure the absorbance at the appropriate wavelength using a plate reader.
• The concentration of the intact bioconjugate in the samples is determined by interpolating from the standard curve.

Visualizing Experimental Workflows and Linker Chemistry

To better illustrate the concepts discussed, the following diagrams are provided.

Experimental workflow for assessing bioconjugate stability.

Conceptual comparison of APN and maleimide linker stability.

Conclusion

References

• 1. Chemical Modification of Cysteine with 3-Arylpropriolonitrile Improves the In Vivo Stability of Albumin-Conjugated Urate Oxidase Therapeutic Protein - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Improving the Serum Stability of Site-Specific Antibody Conjugates with Sulfone Linkers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. pubs.acs.org [pubs.acs.org]

APN-C3-Biotin: A Superior Reagent for Site-Specific Cysteine Labeling

In the landscape of protein bioconjugation, the precise and stable labeling of specific amino acid residues is paramount for accurate downstream analysis. Cysteine, with its unique thiol group, presents an ideal target for such modifications. This guide provides a comprehensive validation of APN-C3-Biotin, a novel cysteine-reactive probe, and compares its performance against other common cysteine labeling reagents. Experimental data and detailed protocols are presented to assist researchers in making informed decisions for their experimental needs.

Performance Comparison of Cysteine Labeling Reagents

APN-C3-Biotin demonstrates significant advantages in specificity, stability, and labeling efficiency when compared to traditional cysteine- and amine-reactive biotinylation reagents.

Parameter	APN-C3-Biotin	Maleimide-Biotin	NHS-Biotin
Target Residue	Cysteine	Cysteine	Lysine
Reaction pH	7.0–7.4	6.5–7.5	8.0–9.0
Labeling Efficiency	92%[1]	78%[1]	Not directly comparable
Non-specific Binding	<5%[1]	10–12%[1]	15–20%[1]
Conjugate Stability (Half-life in human plasma at 37°C)	>72 hours[1]	~24 hours[1]	~48 hours[1]

Key Advantages of APN-C3-Biotin:

• High Specificity: The 4-Azidophenyl (APN) group of APN-C3-Biotin exhibits high chemoselectivity for the thiol group of cysteine residues within a physiological pH range of 7.0-7.4.[1][2] Competition assays have shown that cross-reactivity with other nucleophilic residues like lysine and histidine is less than 5% under these conditions.[1] This minimizes off-target labeling and ensures that subsequent detection and analysis are focused on the intended cysteine-containing protein.

• Exceptional Stability: The thioether bond formed between the APN group and the cysteine thiol is significantly more stable than the thioether linkage formed by maleimide-based reagents.[1] This increased stability, with a half-life of over 72 hours in human plasma, is crucial for long-term experiments and in vivo studies, preventing premature loss of the biotin label.[1]

• Superior Labeling Efficiency: In live-cell imaging applications, antibodies conjugated with APN-C3-Biotin have demonstrated a labeling efficiency of 92%, a marked improvement over the 78% efficiency observed with maleimide-based linkers.[1] This ensures a more robust and detectable signal.

Experimental Validation and Protocols

To validate the efficacy of APN-C3-Biotin, a series of standard biochemical and analytical techniques can be employed. Below are detailed protocols for protein labeling, and subsequent analysis by Western Blot and Mass Spectrometry, adapted for use with APN-C3-Biotin.

Protein Labeling with APN-C3-Biotin

This protocol outlines the general steps for labeling a purified protein containing a solvent-accessible cysteine residue.

Materials:

• Purified protein with at least one cysteine residue

• APN-C3-Biotin

• Phosphate-buffered saline (PBS), pH 7.2-7.4

• Dimethylsulfoxide (DMSO)

• Reducing agent (e.g., Dithiothreitol - DTT or Tris(2-carboxyethyl)phosphine - TCEP) - Optional, for proteins with disulfide bonds

• Desalting column

Protocol:

• Protein Preparation:

  • Dissolve the purified protein in PBS at a concentration of 1-5 mg/mL.

  • If the target cysteine is involved in a disulfide bond, reduction will be necessary. Incubate the protein with a 10-fold molar excess of DTT or TCEP for 1 hour at room temperature.

  • Remove the reducing agent using a desalting column, exchanging the buffer to fresh, degassed PBS.

• APN-C3-Biotin Preparation:

  • Prepare a 10 mM stock solution of APN-C3-Biotin in DMSO.

• Labeling Reaction:

  • Add a 10- to 20-fold molar excess of the APN-C3-Biotin stock solution to the protein solution. The optimal ratio may need to be determined empirically.

  • Incubate the reaction mixture for 2 hours at room temperature or overnight at 4°C with gentle agitation.

• Removal of Excess Reagent:

  • Remove unreacted APN-C3-Biotin using a desalting column, exchanging the buffer to a suitable buffer for downstream applications (e.g., PBS or Tris buffer).

• Confirmation of Labeling (Optional):

  • The extent of biotinylation can be quantified using a HABA (4'-hydroxyazobenzene-2-carboxylic acid) assay.

Figure 1: Workflow for labeling a purified protein with APN-C3-Biotin.

Western Blot Analysis of Biotinylated Proteins

This protocol describes the detection of APN-C3-Biotin labeled proteins using a standard Western Blotting procedure.

Materials:

• Biotinylated protein sample

• SDS-PAGE gels

• Transfer membrane (PVDF or nitrocellulose)

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Streptavidin-HRP conjugate

• Chemiluminescent substrate

• Western blotting apparatus and imaging system

Protocol:

• Sample Preparation and Electrophoresis:

  • Mix the biotinylated protein sample with Laemmli sample buffer and heat at 95-100°C for 5 minutes.

  • Load the samples onto an SDS-PAGE gel and run the gel to separate the proteins by molecular weight.

• Protein Transfer:

  • Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane using a wet or semi-dry transfer system.

• Blocking:

  • Incubate the membrane in blocking buffer for 1 hour at room temperature with gentle agitation to prevent non-specific binding.

• Streptavidin-HRP Incubation:

  • Dilute the Streptavidin-HRP conjugate in blocking buffer according to the manufacturer's recommendations.

  • Incubate the membrane with the diluted Streptavidin-HRP solution for 1 hour at room temperature with gentle agitation.

• Washing:

  • Wash the membrane three times for 5-10 minutes each with TBST to remove unbound Streptavidin-HRP.

• Detection:

  • Prepare the chemiluminescent substrate according to the manufacturer's instructions.

  • Incubate the membrane with the substrate and visualize the biotinylated protein bands using a chemiluminescence imaging system.

Figure 2: Key steps in the Western Blot detection of biotinylated proteins.

Mass Spectrometry Analysis of Biotinylated Proteins

This protocol provides a general workflow for identifying biotinylated proteins and mapping the specific labeled cysteine residues using mass spectrometry.

Materials:

• Biotinylated protein sample (can be a complex mixture)

• Streptavidin-agarose beads

• Wash buffers (e.g., PBS with and without detergents)

• Elution buffer (e.g., high concentration of biotin or denaturing buffer)

• Trypsin (mass spectrometry grade)

• LC-MS/MS system

Protocol:

• Affinity Purification of Biotinylated Proteins:

  • Incubate the cell lysate or protein mixture with streptavidin-agarose beads for 1-2 hours at 4°C to capture biotinylated proteins.

  • Wash the beads extensively with a series of buffers to remove non-specifically bound proteins. A common wash series includes PBS, high-salt buffer, and a final wash with PBS.

• On-Bead or In-Solution Digestion:

  • On-Bead Digestion: Resuspend the beads in a digestion buffer containing a denaturant (e.g., urea) and a reducing agent (DTT). After reduction and alkylation of all cysteines, add trypsin and incubate overnight at 37°C. The resulting peptides are then collected for analysis.

  • Elution and In-Solution Digestion: Elute the biotinylated proteins from the beads using a competitive elution with excess free biotin or by denaturation with a buffer containing SDS. The eluted proteins are then subjected to in-solution tryptic digestion.

• LC-MS/MS Analysis:

  • Analyze the resulting peptide mixture by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis:

  • Search the acquired MS/MS spectra against a protein database to identify the proteins.

  • The biotin modification on cysteine residues will result in a specific mass shift, allowing for the identification of the labeled peptides and the precise localization of the biotinylation site.

Figure 3: Workflow for the identification of biotinylated proteins by mass spectrometry.

Application: Labeling of Epidermal Growth Factor Receptor (EGFR)

A key application of site-specific labeling is the study of cell surface receptors like the Epidermal Growth Factor Receptor (EGFR). Biotinylation of EGFR can be used to study its trafficking, internalization, and interaction with other proteins. The high specificity and stability of APN-C3-Biotin make it an excellent choice for such studies.

Upon binding of its ligand, such as Epidermal Growth Factor (EGF), EGFR undergoes dimerization and autophosphorylation on several tyrosine residues. This initiates a cascade of downstream signaling events that regulate cell proliferation, survival, and migration. Key signaling pathways activated by EGFR include the Ras-Raf-MEK-ERK (MAPK) pathway and the PI3K-Akt pathway.

Figure 4: Simplified EGFR signaling pathway.

Conclusion

APN-C3-Biotin stands out as a superior reagent for the site-specific labeling of cysteine residues in proteins. Its high specificity, the exceptional stability of the resulting conjugate, and its high labeling efficiency offer significant advantages over traditional biotinylation reagents. The provided protocols and comparative data serve as a valuable resource for researchers aiming to employ robust and reliable methods for protein bioconjugation and analysis. The use of APN-C3-Biotin can lead to more accurate and reproducible results in a wide range of applications, from basic biochemical studies to drug development.

References

• 1. APN-C3-biotin () for sale [vulcanchem.com]
• 2. APN-C3-Biotin | CAS:2170240-97-6 | AxisPharm [axispharm.com]

Quantifying APN-C3-Biotin Labeling Efficiency on Proteins: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of methods to quantify the labeling efficiency of APN-C3-biotin on a target protein. We will explore various techniques, presenting their principles, detailed protocols, and a comparative analysis with alternative biotinylation reagents. This guide aims to equip researchers with the knowledge to select the most appropriate method for their experimental needs, ensuring accurate and reproducible results in their research and development endeavors.

Introduction to APN-C3-Biotin and the Importance of Quantification

APN-C3-biotin is a heterobifunctional linker designed for the selective biotinylation of cysteine residues on proteins.[1] It features a 4-azidophenyl (APN) group that specifically reacts with the thiol group of cysteine residues, forming a stable thioether bond.[1] A hydrophilic C3 spacer minimizes steric hindrance, and the terminal biotin moiety allows for highly specific detection and purification using streptavidin-based affinity systems.[1]

Quantifying the degree of biotinylation is crucial for several reasons:

• Consistency and Reproducibility: Ensuring a consistent level of biotinylation across different batches of a conjugated protein is essential for the reliability of downstream applications.

• Functional Integrity: Over-labeling can potentially compromise the protein's structure and function.

• Assay Optimization: Knowing the biotin-to-protein molar ratio is critical for optimizing assays such as ELISAs, Western blots, and pull-down experiments.

• Accurate Quantification: In applications where the biotin tag is used for quantification, knowing the labeling efficiency is fundamental for accurate measurements.

dot```dot graph "Protein_Biotinylation_Workflow" { graph [rankdir="LR", splines=ortho, nodesep=0.6]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=12, margin=0.2]; edge [fontname="Arial", fontsize=10];

subgraph "cluster_Preparation" { label="Preparation"; style="filled"; fillcolor="#F1F3F4"; "Protein" [fillcolor="#FFFFFF", fontcolor="#202124"]; "APN_C3_Biotin" [label="APN-C3-Biotin", fillcolor="#FFFFFF", fontcolor="#202124"]; }

subgraph "cluster_Reaction" { label="Labeling Reaction"; style="filled"; fillcolor="#F1F3F4"; "Labeling" [label="Cysteine-Specific\nLabeling", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; }

subgraph "cluster_Purification" { label="Purification"; style="filled"; fillcolor="#F1F3F4"; "Purification" [label="Removal of\nExcess Reagent", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; }

subgraph "cluster_Quantification" { label="Quantification"; style="filled"; fillcolor="#F1F3F4"; "Quantification_Methods" [label="HABA Assay\nFluorescent Assay\nMass Spectrometry", shape=Mdiamond, fillcolor="#FBBC05", fontcolor="#202124"]; }

"Protein" -> "Labeling"; "APN_C3_Biotin" -> "Labeling"; "Labeling" -> "Purification"; "Purification" -> "Quantification_Methods" [label="Biotinylated\nProtein"]; }

Caption: Decision tree for selecting a biotinylation quantification method.

HABA (4'-Hydroxyazobenzene-2-carboxylic acid) Assay

The HABA assay is a simple and widely used colorimetric method for estimating biotin incorporation. [2][3]The principle is based on the displacement of the HABA dye from the avidin-HABA complex by biotin. [3]This displacement leads to a decrease in absorbance at 500 nm, which is proportional to the amount of biotin in the sample. [3] Experimental Protocol:

• Reagent Preparation:

  • Prepare a HABA/Avidin solution by dissolving HABA and avidin in a suitable buffer like PBS (Phosphate Buffered Saline). [2][3]Commercial kits with pre-made solutions are also available.

• Sample Preparation:

  • Ensure that the biotinylated protein sample is free of unconjugated biotin by performing dialysis or using a desalting column. [2] * Determine the concentration of the biotinylated protein using a standard protein assay (e.g., BCA or Bradford).

• Measurement:

  • In a cuvette or microplate well, measure the absorbance of the HABA/Avidin solution at 500 nm (A500_initial). [2][3] * Add a known volume of the biotinylated protein sample to the HABA/Avidin solution and mix well.

  • Incubate for a few minutes to allow for the displacement reaction to complete.

  • Measure the absorbance of the mixture at 500 nm (A500_final). [2][3]4. Calculation:

  • The change in absorbance (ΔA500 = A500_initial - A500_final) is used to calculate the concentration of biotin.

  • The molar ratio of biotin to protein can then be determined using the known protein concentration.

Fluorescent-Based Assays

Fluorescent methods offer higher sensitivity compared to the HABA assay. These assays typically involve a fluorescently labeled streptavidin or a biotin-fluorophore conjugate.

Experimental Protocol (Streptavidin-based):

• Reagent Preparation:

  • Obtain a fluorescently labeled streptavidin conjugate (e.g., Streptavidin-FITC).

• Sample Preparation:

  • Prepare a dilution series of your biotinylated protein.

  • Prepare a standard curve using a known concentration of free biotin.

• Measurement:

  • In a microplate, add the fluorescently labeled streptavidin to each well.

  • Add the biotinylated protein dilutions and the free biotin standards to the wells.

  • Incubate to allow binding.

  • Measure the fluorescence intensity using a microplate reader at the appropriate excitation and emission wavelengths for the fluorophore. The binding of the biotinylated protein to the fluorescent streptavidin can either quench or enhance the fluorescence, depending on the assay design.

• Calculation:

  • Generate a standard curve from the free biotin samples.

  • Determine the concentration of biotin in your protein sample by interpolating from the standard curve.

  • Calculate the biotin-to-protein molar ratio.

Mass Spectrometry

Mass spectrometry (MS) is the most accurate method for determining the degree of biotinylation and can also identify the specific sites of modification. [4][5] Experimental Protocol:

• Sample Preparation:

  • The biotinylated protein is typically digested into smaller peptides using a protease like trypsin. [4][5]2. Enrichment (Optional but recommended):

  • Biotinylated peptides can be enriched from the complex mixture using streptavidin-coated beads. [4]3. Mass Analysis:

  • The peptide mixture is analyzed by a mass spectrometer (e.g., LC-MS/MS).

  • The mass of the biotinylated peptides will be increased by the mass of the APN-C3-biotin moiety.

• Data Analysis:

  • By comparing the spectra of the modified and unmodified peptides, the extent of biotinylation can be quantified.

  • Tandem MS (MS/MS) can be used to sequence the biotinylated peptides and pinpoint the exact cysteine residue that has been modified.

Summary of Quantitative Data

The following table provides a summary of typical performance characteristics for the different quantification methods.

Method	Sensitivity	Accuracy	Throughput	Equipment Required	Key Advantage
HABA Assay	Micromolar range	Moderate	High	Spectrophotometer	Simple and inexpensive
Fluorescent Assay	Nanomolar to picomolar range	High	High	Fluorometer/Plate Reader	High sensitivity
Mass Spectrometry	Femtomolar to attomolar range	Very High	Low to Moderate	Mass Spectrometer	Provides site-specific information

This guide provides a framework for researchers to approach the quantification of APN-C3-biotin labeling efficiency. By understanding the principles and protocols of different methods and considering the specific requirements of their experiments, scientists can ensure the generation of high-quality, reliable, and reproducible data.

References

• 1. APN-C3-biotin () for sale [vulcanchem.com]
• 2. info.gbiosciences.com [info.gbiosciences.com]
• 3. tools.thermofisher.com [tools.thermofisher.com]
• 4. Direct Detection of Biotinylated Proteins by Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Confirming APN-C3-Biotin Conjugation to Complement C3: A Comparative Guide to Mass Spectrometry and Alternative Methods

For researchers, scientists, and drug development professionals, confirming the precise location of bioconjugation is a critical step in the development of targeted therapeutics and research tools. This guide provides a detailed comparison of mass spectrometry-based approaches and alternative methods for verifying the conjugation site of APN-C3-biotin to the complement C3 protein, a key player in the innate immune system.

APN-C3-biotin is a heterobifunctional linker designed for the selective labeling of cysteine residues. Its 4-azidophenyl (APN) group reacts specifically with the thiol group of cysteine, while the biotin moiety allows for detection and purification.[1][2][3] Complement C3, a large protein with multiple disulfide bonds, presents several potential cysteine residues for conjugation.[4][5][6] This guide will explore the methodologies available to pinpoint the exact site of this covalent linkage.

Mass Spectrometry: The Gold Standard for Site Identification

Mass spectrometry (MS) stands as the most powerful and definitive method for identifying the precise amino acid residue where a modification has occurred. The general workflow involves the enzymatic digestion of the conjugated protein into smaller peptides, followed by liquid chromatography (LC) separation and analysis by tandem mass spectrometry (MS/MS).

Key Mass Spectrometry-Based Strategies

Two primary strategies are employed for the enrichment and analysis of biotinylated peptides:

• Peptide-Level Enrichment: In this "bottom-up" approach, the conjugated protein is first digested into peptides. The biotinylated peptides are then selectively enriched from the complex mixture before MS analysis. This strategy often leads to cleaner spectra and higher confidence in site identification.

• Protein-Level Enrichment: Here, the intact biotinylated protein is first captured, typically using streptavidin or neutravidin beads. After washing away non-biotinylated proteins, the enriched protein is digested on-bead, and the resulting peptides are analyzed by LC-MS/MS. This method is advantageous when dealing with low-abundance proteins but can sometimes result in the loss of biotinylated peptides due to the strong biotin-streptavidin interaction.[7]

A more recent and highly effective peptide-level enrichment technique, termed BioSITe (Biotinylation Site Identification Technology) , utilizes anti-biotin antibodies for the capture of biotinylated peptides. This method has been shown to be highly efficient in identifying biotinylation sites.[8]

Comparative Overview of Mass Spectrometry Approaches

Feature	Peptide-Level Enrichment (e.g., BioSITe)	Protein-Level Enrichment (On-Bead Digestion)
Starting Material	Digested peptide mixture	Intact protein
Enrichment Tool	Anti-biotin antibodies, Streptavidin/Neutravidin beads	Streptavidin/Neutravidin beads
Efficiency	High recovery of biotinylated peptides	Potential loss of biotinylated peptides due to strong binding
Specificity	High, cleaner MS/MS spectra	Can have higher background from non-specific binding
Throughput	Can be automated for higher throughput	Generally lower throughput
Best Suited For	Confident site identification, quantitative studies	Low-abundance proteins, initial screening

Experimental Protocol: Mass Spectrometry Workflow for APN-C3-Biotin Conjugation Site Identification

This protocol outlines a typical bottom-up approach for identifying the APN-C3-biotin conjugation site on Complement C3.

1. Protein Digestion:

• Treat the APN-C3-biotin conjugated Complement C3 with a sequence-specific protease, such as trypsin. Trypsin cleaves C-terminal to lysine and arginine residues.

2. Enrichment of Biotinylated Peptides (BioSITe method):

• Incubate the resulting peptide mixture with anti-biotin antibody-conjugated magnetic beads.
• Wash the beads extensively to remove non-biotinylated peptides.
• Elute the bound biotinylated peptides from the beads using an appropriate elution buffer (e.g., low pH or denaturing solution).

3. LC-MS/MS Analysis:

• Inject the enriched peptides onto a reverse-phase liquid chromatography system coupled to a high-resolution mass spectrometer (e.g., Orbitrap).
• Separate the peptides based on their hydrophobicity using a gradient of increasing organic solvent.
• As peptides elute from the LC column, they are ionized and introduced into the mass spectrometer.
• The mass spectrometer acquires full scan MS spectra to determine the mass-to-charge ratio (m/z) of the eluting peptides.
• The most abundant peptide ions are then selected for fragmentation (MS/MS) using methods like collision-induced dissociation (CID) or higher-energy collisional dissociation (HCD).

4. Data Analysis:

• Search the acquired MS/MS spectra against a protein database containing the sequence of Complement C3.
• The search software will identify peptides based on their fragmentation patterns.
• Crucially, the search parameters must include a variable modification on cysteine residues corresponding to the mass of the APN-C3-biotin linker.
• The presence of a series of fragment ions (b- and y-ions) that include this mass shift on a specific cysteine residue confirms the site of conjugation.[3][9]

Visualizing the Mass Spectrometry Workflow

Caption: Workflow for identifying the APN-C3-biotin conjugation site using mass spectrometry.

Alternative Method: SDS-PAGE Gel-Shift Assay

While mass spectrometry provides the most detailed information, a Sodium Dodecyl Sulfate-Polyacrylamide Gel Electrophoresis (SDS-PAGE) based gel-shift assay can be a simpler, more accessible method to confirm conjugation, although it does not identify the specific site.[10][11]

This technique relies on the significant mass increase that occurs when streptavidin binds to the biotinylated protein.

Principle of the Gel-Shift Assay

Streptavidin is a tetrameric protein with a high affinity for biotin. When streptavidin is added to a biotinylated protein, it forms a stable, high-molecular-weight complex. This complex will migrate more slowly through an SDS-PAGE gel compared to the unconjugated protein, resulting in a "shift" in the band's position.

Quantitative Comparison of Methods

Feature	Mass Spectrometry	SDS-PAGE Gel-Shift Assay
Information Provided	Precise amino acid conjugation site	Confirmation of conjugation, estimation of efficiency
Sensitivity	High (femtomole to attomole range)	Moderate (microgram range)
Throughput	Moderate to high (with automation)	High
Equipment Required	High-resolution mass spectrometer, LC system	Standard electrophoresis equipment
Cost	High	Low
Expertise Required	Specialized	General laboratory skills

Experimental Protocol: SDS-PAGE Gel-Shift Assay

1. Sample Preparation:

• Prepare samples of both unconjugated Complement C3 and APN-C3-biotin conjugated Complement C3.
• To a portion of the conjugated protein, add an excess of streptavidin and incubate to allow for complex formation.

2. SDS-PAGE:

• Load the unconjugated protein, the conjugated protein, and the streptavidin-treated conjugated protein into separate wells of an SDS-PAGE gel.
• Run the gel under standard conditions.

3. Visualization:

• Stain the gel with a protein stain (e.g., Coomassie Brilliant Blue).
• The lane with the streptavidin-treated conjugated protein should show a band at a significantly higher molecular weight compared to the conjugated protein alone, confirming the presence of biotin. The unconjugated protein will run at its expected molecular weight.

Visualizing the Gel-Shift Assay Principle

Caption: Principle of the SDS-PAGE gel-shift assay for confirming biotinylation.

Conclusion

The choice of method for confirming APN-C3-biotin conjugation to Complement C3 depends on the specific research question and available resources. For definitive, site-specific information, mass spectrometry is the unparalleled choice. However, for a rapid and cost-effective confirmation of conjugation, the SDS-PAGE gel-shift assay provides a reliable alternative. For comprehensive characterization, these methods can be used in a complementary fashion, with the gel-shift assay providing initial confirmation and mass spectrometry delivering the precise molecular details.

References

• 1. Fragmentation of biotinylated cyclic peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. APN-C3-biotin () for sale [vulcanchem.com]
• 3. Signature Fragment Ions of Biotinylated Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. lambris.com [lambris.com]
• 5. Complement component C3 - The “Swiss Army Knife” of innate immunity and host defense - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Complement Component C3: a Structural Perspective and Potential Therapeutic Implications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Benchmarking and Automating the Biotinylation Proteomics Workflow - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Signature Fragment Ions of Biotinylated Peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Site-specific biotinylation of purified proteins using BirA - PMC [pmc.ncbi.nlm.nih.gov]
• 11. An Alternative Method To Confirm Protein Biotinylation | Peak Proteins [peakproteins.com]

Assessing the In Vivo Stability of APN-C3-Biotin Linkage: A Comparative Guide

For researchers engaged in drug development and in vivo studies utilizing biotinylated molecules, the stability of the linkage between the biotin tag and the molecule of interest is of paramount importance. Premature cleavage of this linkage can lead to off-target effects, reduced efficacy, and misinterpretation of experimental data. This guide provides a comparative assessment of the in vivo stability of the APN-C3-biotin linkage against other common biotinylation strategies, supported by available data and detailed experimental protocols.

The APN-C3-biotin linker is a heterobifunctional reagent designed for the selective conjugation of biotin to cysteine residues. It comprises three key components: a 4-azidophenyl (APN) group that forms a stable thioether bond with cysteine, a hydrophilic triethylene glycol (C3) spacer to minimize steric hindrance, and a biotin moiety for high-affinity binding to streptavidin.

Quantitative Comparison of Linker Stability

While direct, peer-reviewed comparative studies on the in vivo stability of APN-C3-biotin are limited, we can infer its performance based on the stability of its constituent bonds and compare it with other widely used linkers. The stability of a biotin conjugate in vivo is primarily influenced by the susceptibility of its chemical bonds to enzymatic and chemical cleavage in a biological environment, particularly in plasma.

Linker Type	Chemistry of Bioconjugation	Key Bonds	Reported In Vivo/Plasma Stability	Potential for Cleavage
APN-C3-Biotin	Azidophenyl group reacts with cysteine thiol.	Thioether Bond Amide Bond	A plasma half-life of 19 hours has been reported for a drug conjugate using this linker, suggesting good stability.[1] The thioether bond is generally stable.	The amide bond between the C3 spacer and biotin is a potential site for enzymatic or chemical hydrolysis.
NHS-Ester-Biotin	N-hydroxysuccinimide ester reacts with primary amines (e.g., lysine).	Amide Bond	Bonds are susceptible to hydrolysis by factors in human plasma.[2] Release of biotin has been observed.	The amide bond formed is susceptible to cleavage by peptidases and esterases.
Maleimide-Biotin	Maleimide group reacts with cysteine thiol.	Thioether Bond (Succinimide ring)	The succinimide thioether linkage can be unstable and undergo a retro-Michael reaction, leading to cleavage and exchange with other thiols like albumin.[3][4]	The thioether bond itself is stable, but the succinimide ring's susceptibility to ring-opening and elimination can lead to linker instability.
Disulfide-Biotin	Forms a disulfide bridge with a free thiol.	Disulfide Bond	Designed to be cleavable in the reducing environment of the cell. Plasma half-life can be significantly shorter (e.g., 8 hours) compared to more stable linkers.[1]	Readily cleaved by reducing agents such as glutathione, which is present in plasma and cells.

Experimental Protocols for Assessing In Vivo Stability

A robust assessment of the in vivo stability of a biotinylated conjugate is crucial. The following is a generalized protocol that can be adapted for various molecules conjugated with APN-C3-biotin or other linkers.

Protocol 1: In Vitro Plasma Stability Assay

This assay provides a preliminary assessment of linker stability in a physiologically relevant matrix.

Materials:

• Biotinylated molecule of interest (e.g., antibody, protein, peptide)

• Freshly collected, heparinized human or animal plasma

• Phosphate-buffered saline (PBS), pH 7.4

• Ultrafiltration devices (with a molecular weight cut-off significantly lower than the biotinylated molecule)

• HPLC system with a suitable column (e.g., C18)

• ELISA plates coated with streptavidin

• HRP-conjugated anti-molecule antibody (for ELISA)

• TMB substrate

• Mass spectrometer (optional, for detailed analysis)

Methodology:

• Incubation: Incubate the biotinylated molecule at a known concentration in plasma at 37°C. A parallel incubation in PBS can serve as a control for non-enzymatic hydrolysis.

• Time Points: Collect aliquots at various time points (e.g., 0, 1, 4, 8, 24, 48 hours).

• Separation: Separate the free biotin from the intact biotinylated molecule using ultrafiltration. The filtrate will contain the cleaved biotin, while the retentate will contain the intact conjugate.

• Quantification of Cleaved Biotin (HPLC): Analyze the filtrate by HPLC to quantify the amount of free biotin. A standard curve of biotin should be used for accurate quantification.

• Quantification of Intact Conjugate (ELISA):

  • Coat a 96-well plate with streptavidin.

  • Add the retentate (containing the intact biotinylated molecule) to the wells and incubate.

  • Wash the wells to remove unbound molecules.

  • Add an HRP-conjugated antibody specific to the molecule of interest.

  • Wash and add TMB substrate.

  • Measure the absorbance and calculate the concentration of the intact conjugate based on a standard curve.

• Data Analysis: Plot the percentage of intact conjugate remaining over time to determine the stability profile and half-life in plasma.

Protocol 2: In Vivo Pharmacokinetic Study

This study provides a more definitive assessment of the linker's stability in a living organism.

Materials:

• Animal model (e.g., mice, rats)

• Biotinylated molecule of interest

• Equipment for intravenous injection and blood collection

• Analytical methods as described in Protocol 1 (HPLC, ELISA, Mass Spectrometry)

Methodology:

• Administration: Administer a single intravenous dose of the biotinylated molecule to the animal model.

• Blood Sampling: Collect blood samples at predetermined time points (e.g., 5 min, 1, 4, 8, 24, 48, 72 hours) into tubes containing an anticoagulant.

• Plasma Separation: Centrifuge the blood samples to separate the plasma.

• Analysis:

  • Total Molecule Concentration: Determine the total concentration of the molecule (both biotinylated and non-biotinylated) in the plasma using a suitable method (e.g., ELISA that does not depend on biotin for capture).

  • Intact Biotinylated Molecule Concentration: Use the streptavidin-capture ELISA described in Protocol 1 to measure the concentration of the intact biotinylated molecule.

  • Free Biotin/Metabolite Analysis (LC-MS/MS): Use liquid chromatography-tandem mass spectrometry to identify and quantify the free biotin and any biotin-containing metabolites in the plasma. This provides the most detailed information on the cleavage products.[5][6]

• Pharmacokinetic Analysis: Calculate the pharmacokinetic parameters, including the half-life of the total molecule and the intact biotinylated conjugate. A significant difference between these two half-lives indicates in vivo cleavage of the biotin linker.

Visualizing Experimental Workflows and Linkage Stability

To better illustrate the processes involved in assessing linker stability, the following diagrams are provided.

Caption: Workflow for in vitro plasma stability assessment.

Caption: Potential in vivo fate of the APN-C3-biotin conjugate.

Conclusion

The stability of the linker is a critical attribute of any biotinylated conjugate intended for in vivo applications. The APN-C3-biotin linker, with its stable thioether bond, offers a promising alternative to traditional biotinylation reagents that are known to have stability issues in plasma. However, the potential for cleavage at the amide bond necessitates careful experimental validation. By employing rigorous in vitro and in vivo stability studies, researchers can confidently select the most appropriate biotinylation strategy for their specific needs, ensuring the reliability and accuracy of their results.

References

• 1. APN-C3-biotin () for sale [vulcanchem.com]
• 2. Instability of the biotin-protein bond in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Improving the Serum Stability of Site-Specific Antibody Conjugates with Sulfone Linkers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Direct Detection of Biotinylated Proteins by Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Direct detection of biotinylated proteins by mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Live-Cell Protein Labeling: APN-C3-biotin versus Direct Fluorescent Probes

For researchers, scientists, and drug development professionals seeking to visualize proteins in their native cellular environment, the choice of labeling strategy is critical. This guide provides an objective comparison between the indirect labeling approach using APN-C3-biotin and direct labeling with fluorescent probes, supported by experimental data and detailed protocols to inform your selection process.

At a Glance: Two Strategies for Live-Cell Imaging

Live-cell imaging relies on the ability to specifically attach a fluorescent marker to a protein of interest with minimal perturbation to the cell's natural processes. Two prominent strategies to achieve this are:

• Indirect Labeling with APN-C3-biotin: This two-step method involves first attaching a biotin molecule to the target protein using the APN-C3-biotin linker. Subsequently, a fluorescently labeled streptavidin is introduced, which binds with high affinity to the biotin, thereby labeling the protein. APN-C3-biotin itself is not a fluorescent probe but a highly stable and specific biotinylation reagent.

• Direct Labeling with Fluorescent Probes: This one-step approach utilizes a fluorescent molecule that has been chemically modified to directly and covalently bind to a specific functional group on the target protein, such as a cysteine residue.

This guide will delve into the performance characteristics of each method, providing the necessary data and protocols to help you determine the most suitable approach for your research needs.

Performance Comparison: APN-C3-biotin-Streptavidin vs. Direct Fluorescent Probes

The choice between indirect and direct labeling strategies involves a trade-off between signal amplification, procedural complexity, and potential for steric hindrance. The following table summarizes the key performance metrics for a typical indirect labeling system using APN-C3-biotin and a fluorescently labeled streptavidin, compared to a representative direct cysteine-reactive fluorescent probe.

Feature	APN-C3-biotin with Fluorescent Streptavidin	Direct Cysteine-Reactive Fluorescent Probe (e.g., Maleimide Dyes)
Labeling Principle	Two-step: Biotinylation followed by fluorescent streptavidin binding.	One-step: Direct covalent attachment of a fluorophore.
Specificity	High for cysteine residues due to the APN group. High for biotin due to streptavidin.	High for cysteine residues (e.g., maleimide chemistry).
Signal Amplification	Yes. Multiple streptavidin molecules can potentially bind to a single target, or multiple fluorophores can be conjugated to a single streptavidin.	No intrinsic signal amplification.
Signal-to-Noise Ratio	Generally high due to the high affinity of the biotin-streptavidin interaction and potential for signal amplification.[1][2]	Variable, dependent on the probe's brightness and non-specific binding.
Photostability	Dependent on the chosen fluorescent streptavidin conjugate. Many highly photostable options are available.[3][4]	Dependent on the specific fluorophore used in the probe.
Quantum Yield	Dependent on the chosen fluorescent streptavidin conjugate.	Dependent on the specific fluorophore used in the probe.
Cell Permeability	Reagents for both steps (APN-C3-biotin and streptavidin) need to be cell-permeable for intracellular targets. Streptavidin's large size can be a limitation for intracellular labeling.[5]	The probe itself must be cell-permeable.
Potential for Steric Hindrance	The large size of the streptavidin molecule (~53 kDa) can potentially interfere with protein function or interactions.[6][7][8]	The smaller size of the fluorescent probe is less likely to cause steric hindrance.
Procedural Complexity	More complex, involving two incubation steps and washing steps.	Simpler, with a single incubation and wash step.
Linkage Stability	The APN-cysteine thioether bond is highly stable, offering an advantage over less stable maleimide-thiol linkages.[9][10][11]	Varies. Maleimide-thiol linkages can be reversible under certain conditions.

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable results. Below are representative protocols for both labeling strategies.

Protocol 1: Indirect Labeling of a Cysteine-Containing Protein in Live Cells using APN-C3-biotin and Fluorescent Streptavidin

This protocol outlines the general steps for labeling a target protein with a free cysteine residue in a live-cell context.

Materials:

• Live cells expressing the cysteine-containing protein of interest

• APN-C3-biotin

• Fluorescently labeled streptavidin (e.g., Alexa Fluor 488 Streptavidin)

• Cell culture medium

• Phosphate-buffered saline (PBS)

Procedure:

• Cell Culture: Plate cells on a suitable imaging dish and culture until they reach the desired confluency.

• APN-C3-biotin Labeling:

  • Prepare a stock solution of APN-C3-biotin in an appropriate solvent (e.g., DMSO).

  • Dilute the APN-C3-biotin stock solution in pre-warmed cell culture medium to the desired final concentration (typically in the low micromolar range).

  • Remove the existing medium from the cells and replace it with the APN-C3-biotin-containing medium.

  • Incubate the cells for a specific duration (e.g., 30-60 minutes) at 37°C in a CO2 incubator.

• Washing:

  • Remove the labeling medium and wash the cells three times with pre-warmed PBS to remove any unreacted APN-C3-biotin.

• Fluorescent Streptavidin Staining:

  • Dilute the fluorescently labeled streptavidin in pre-warmed cell culture medium to the recommended concentration (e.g., 1-5 µg/mL).

  • Add the streptavidin solution to the cells.

  • Incubate for 15-30 minutes at 37°C.

• Final Washing:

  • Remove the streptavidin solution and wash the cells three times with pre-warmed PBS.

• Imaging:

  • Replace the PBS with fresh, pre-warmed cell culture medium or an appropriate imaging buffer.

  • Image the cells using a fluorescence microscope with the appropriate filter sets for the chosen fluorophore.

Protocol 2: Direct Labeling of a Cysteine-Containing Protein in Live Cells using a Cysteine-Reactive Fluorescent Probe

This protocol describes the general procedure for labeling a protein with a commercially available cysteine-reactive fluorescent probe.

Materials:

• Live cells expressing the cysteine-containing protein of interest

• Cysteine-reactive fluorescent probe (e.g., a maleimide-functionalized dye)

• Cell culture medium

• PBS

Procedure:

• Cell Culture: Plate cells on a suitable imaging dish and culture to the desired confluency.

• Probe Preparation:

  • Prepare a stock solution of the cysteine-reactive fluorescent probe in a suitable solvent (e.g., DMSO).

• Labeling:

  • Dilute the probe stock solution in pre-warmed cell culture medium to the desired final concentration (typically in the low micromolar range).

  • Remove the existing medium from the cells and add the probe-containing medium.

  • Incubate the cells for a specific duration (e.g., 15-30 minutes) at 37°C in a CO2 incubator.

• Washing:

  • Remove the labeling medium and wash the cells three to five times with pre-warmed PBS to remove any unbound probe.

• Imaging:

  • Add fresh, pre-warmed cell culture medium or imaging buffer to the cells.

  • Visualize the labeled proteins using a fluorescence microscope with the appropriate excitation and emission filters.

Visualizing the Workflow and a Relevant Signaling Pathway

To further clarify the experimental processes and a potential application, the following diagrams have been generated using the DOT language.

Caption: Experimental workflows for indirect versus direct live-cell protein labeling.

Caption: Simplified Ras-Raf-MEK-ERK signaling pathway, a target for live-cell imaging.

Conclusion: Selecting the Right Tool for the Job

Both indirect labeling with APN-C3-biotin and direct labeling with fluorescent probes are powerful techniques for live-cell imaging.

APN-C3-biotin , with its highly stable linkage and the potential for signal amplification through the biotin-streptavidin system, is an excellent choice when signal strength is a priority, and the target protein can tolerate the larger size of the streptavidin complex. The enhanced stability of the APN-cysteine bond is a significant advantage over traditional maleimide-based linkers, ensuring that the label remains attached during long-term imaging experiments.

Direct fluorescent probes offer a simpler, one-step labeling procedure with smaller tags, which is advantageous when minimizing steric hindrance is critical for preserving protein function. The choice of probe will depend on the specific requirements of the experiment, including the desired spectral properties and cell permeability.

Ultimately, the optimal choice will depend on the specific protein of interest, its cellular location, and the experimental goals. By understanding the performance characteristics and protocols of each method, researchers can make an informed decision to best illuminate the dynamic processes of the cell.

References

• 1. Beyond BioID: Streptavidin outcompetes antibody fluorescence signals in protein localization and readily visualises targets evading immunofluorescence detection [elifesciences.org]
• 2. vectorlabs.com [vectorlabs.com]
• 3. stratech.co.uk [stratech.co.uk]
• 4. biotium.com [biotium.com]
• 5. Can live cells be imaged using streptavidin conjugates? | AAT Bioquest [aatbio.com]
• 6. tools.thermofisher.com [tools.thermofisher.com]
• 7. Steric Crowding Effects on Target Detection in an Affinity Biosensor - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Streptavidin-biotin binding in the presence of a polymer spacer: a theoretical description - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Maleimide–Thiol Linkages Alter the Biodistribution of SN38 Therapeutic Microbubbles Compared to Biotin–Avidin While Preserving Parity in Tumoral Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Maleimide-Thiol Linkages Alter the Biodistribution of SN38 Therapeutic Microbubbles Compared to Biotin-Avidin While Preserving Parity in Tumoral Drug Delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

A Comparative Analysis of APN-C3-Biotin and Click Chemistry for Biomolecule Labeling

For Researchers, Scientists, and Drug Development Professionals

The precise and efficient labeling of biomolecules is fundamental to advancing our understanding of complex biological processes and is a cornerstone of modern drug development. This guide provides a detailed comparative analysis of two prominent labeling technologies: APN-C3-biotin, a cysteine-specific labeling reagent, and the versatile copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a key example of click chemistry. We present a side-by-side examination of their mechanisms, performance, and experimental protocols, supported by quantitative data to inform the selection of the optimal labeling strategy for your research needs.

At a Glance: APN-C3-Biotin vs. Click Chemistry

Parameter	APN-C3-Biotin	Click Chemistry (CuAAC)
Target Residue	Cysteine	Genetically or chemically incorporated azide or alkyne
Specificity	High for cysteine thiols	Bioorthogonal (azide and alkyne are absent in native biomolecules)
Reaction Mechanism	Thiol-click reaction forming a stable thioether bond	Copper(I)-catalyzed [3+2] cycloaddition forming a stable triazole ring
Labeling Efficiency	Reported up to 92% for antibody labeling[1]	Generally high and quantitative[2]
Nonspecific Binding	<5% cross-reactivity with lysine or histidine[1]	Minimal, as the reactive groups are bioorthogonal[2]
Reaction pH	7.0–7.4[1]	4–11[2]
Biocompatibility	Good, reaction proceeds under physiological conditions	Good, can be performed in living cells. Copper catalyst can have toxicity, but ligands and low concentrations mitigate this.[3][4][5]
Linkage Stability	High, stable for >72 hours at 37°C and in human plasma[1][6][7][8]	Very high, the triazole linkage is highly stable
Key Advantages	Targets native or engineered cysteines; high stability of the conjugate.	High specificity and efficiency; broad applicability to various biomolecules.
Key Considerations	Requires an accessible cysteine residue on the target molecule.	Requires introduction of an azide or alkyne handle into the biomolecule.

Visualizing the Labeling Workflows

The following diagrams illustrate the conceptual workflows for labeling a protein of interest (POI) using APN-C3-biotin and click chemistry.

Caption: Workflow for cysteine-specific labeling using APN-C3-biotin.

Caption: Two-step workflow for click chemistry-based labeling.

Experimental Protocols

Below are detailed protocols for the biotinylation of a protein of interest (POI) using APN-C3-biotin and copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC).

Protocol 1: Cysteine-Specific Labeling with APN-C3-Biotin

This protocol is designed for the specific labeling of a cysteine residue on a purified protein.

Materials:

• Protein of interest (POI) with at least one accessible cysteine residue

• APN-C3-biotin

• Phosphate-buffered saline (PBS), pH 7.2

• Dimethyl sulfoxide (DMSO)

• Size-exclusion chromatography column (e.g., PD-10)

• Microcentrifuge tubes

Procedure:

• Protein Preparation:

  • Dissolve or dialyze the POI into PBS, pH 7.2. The protein concentration should ideally be 1-5 mg/mL.

  • If the cysteine residue(s) are oxidized, reduction with a mild reducing agent like TCEP may be necessary, followed by its removal prior to labeling.

• APN-C3-biotin Stock Solution:

  • Prepare a 10 mM stock solution of APN-C3-biotin in DMSO.

• Labeling Reaction:

  • In a microcentrifuge tube, add the POI solution.

  • Add the APN-C3-biotin stock solution to the POI solution to achieve a 10- to 20-fold molar excess of the labeling reagent over the protein.

  • Gently mix and incubate the reaction for 2-4 hours at room temperature or overnight at 4°C.

• Purification:

  • Remove the unreacted APN-C3-biotin by passing the reaction mixture through a size-exclusion chromatography column equilibrated with PBS or another suitable buffer.

  • Collect the fractions containing the biotinylated protein.

• Characterization:

  • Confirm the successful biotinylation of the POI using techniques such as Western blotting with streptavidin-HRP or mass spectrometry.

Protocol 2: Biotinylation via Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This protocol describes the labeling of a protein that has been pre-functionalized with an alkyne group, using a biotin-azide reagent.

Materials:

• Alkyne-modified protein of interest (POI) in an amine-free buffer (e.g., PBS, pH 7.4)

• Biotin-azide (e.g., Biotin-PEG4-Azide)

• Copper(II) sulfate (CuSO₄)

• Copper(I)-stabilizing ligand (e.g., THPTA)

• Sodium ascorbate

• DMSO (if needed for dissolving biotin-azide)

• Size-exclusion chromatography column (e.g., PD-10)

• Microcentrifuge tubes

Procedure:

• Prepare Stock Solutions:

  • Biotin-azide: 10 mM in DMSO or water.

  • CuSO₄: 20 mM in deionized water.

  • THPTA: 50 mM in deionized water.

  • Sodium Ascorbate: 100 mM in deionized water (prepare fresh).

• Labeling Reaction Setup:

  • In a microcentrifuge tube, combine the following in order:

    • Alkyne-modified POI to a final concentration of 10-100 µM.

    • Biotin-azide stock solution to a final concentration of 100-500 µM (adjust to be in excess of the alkyne-POI).

    • A pre-mixed solution of CuSO₄ and THPTA. For example, add CuSO₄ to a final concentration of 0.1 mM and THPTA to a final concentration of 0.5 mM (maintaining a 1:5 copper-to-ligand ratio).[5]

• Initiate the Click Reaction:

  • Add the freshly prepared sodium ascorbate stock solution to a final concentration of 1-5 mM.

  • Gently mix the reaction.

• Incubation:

  • Incubate the reaction for 1-2 hours at room temperature.

• Purification:

  • Remove the unreacted reagents and catalyst by passing the reaction mixture through a size-exclusion chromatography column equilibrated with a suitable buffer.

  • Collect the fractions containing the biotinylated protein.

• Characterization:

  • Verify the successful biotinylation using methods such as SDS-PAGE with in-gel fluorescence (if a fluorescent biotin-azide was used), Western blotting with streptavidin-HRP, or mass spectrometry.

Concluding Remarks

Both APN-C3-biotin and click chemistry offer powerful and specific methods for biotinylating biomolecules. The choice between these two techniques will largely depend on the specific application and the nature of the target molecule.

• APN-C3-biotin is an excellent choice for labeling proteins with an accessible cysteine residue, offering high stability and specificity without the need for prior modification of the target. This makes it particularly useful for studying native proteins or for applications where genetic engineering is not feasible.

• Click chemistry provides a more versatile and modular approach. While it requires the initial introduction of a bioorthogonal handle, this two-step process allows for the labeling of a wide range of biomolecules (proteins, nucleic acids, glycans, lipids) with high efficiency and specificity. The bioorthogonal nature of the reaction makes it highly suitable for complex biological environments, including live cells.

By carefully considering the experimental goals and the characteristics of the target biomolecule, researchers can leverage the distinct advantages of either APN-C3-biotin or click chemistry to achieve their labeling objectives with high fidelity.

References

• 1. APN-C3-biotin () for sale [vulcanchem.com]
• 2. interchim.fr [interchim.fr]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. jenabioscience.com [jenabioscience.com]
• 6. Chemical Modification of Cysteine with 3-Arylpropriolonitrile Improves the In Vivo Stability of Albumin-Conjugated Urate Oxidase Therapeutic Protein - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Chemical Modification of Cysteine with 3-Arylpropriolonitrile Improves the In Vivo Stability of Albumin-Conjugated Urate Oxidase Therapeutic Protein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]

Preserving Protein Function: A Guide to Validating Biological Activity After APN-C3-Biotin Labeling

For researchers, scientists, and drug development professionals, the precise labeling of proteins is a cornerstone of experimental design. APN-C3-biotin has emerged as a valuable tool for this purpose, offering selective cysteine tagging with enhanced stability. However, the critical question remains: does the labeling process impact the protein's biological activity? This guide provides a comparative overview of APN-C3-biotin and alternative labeling methods, alongside detailed protocols for validating post-labeling protein function.

The covalent attachment of biotin to a protein, a process known as biotinylation, is a powerful technique for protein detection, purification, and immobilization. The choice of biotinylation reagent is crucial, as it can influence the specificity of labeling and, most importantly, the functional integrity of the target protein. APN-C3-biotin is a heterobifunctional linker that selectively targets cysteine residues, providing a stable thioether bond. This specificity can be advantageous in preserving protein function, especially when compared to less specific methods.

A Comparative Look at Protein Labeling Chemistries

The selection of a labeling strategy depends on the protein of interest and the downstream application. Here, we compare APN-C3-biotin with other common biotinylation reagents.

Feature	APN-C3-Biotin	NHS-Biotin	Maleimide-Biotin	Carbohydrate Labeling
Target Residue	Cysteine	Lysine (Primary Amines)	Cysteine	Oxidized Glycans (e.g., Sialic Acid)
Specificity	High	Moderate (targets all accessible primary amines)	High	High (targets specific sugar moieties)
Bond Stability	Very High (Stable thioether bond)	High (Stable amide bond)	Moderate (Thioether bond can undergo retro-Michael addition)	High (Stable bond)
Reaction pH	7.0–7.4	7.0-9.0	6.5–7.5	4.5-5.5 (oxidation), 6.0-7.0 (ligation)
Potential Impact on Activity	Low, if cysteine is not in an active or binding site.	Can be high, as lysines are often in functional domains.	Low, but potential for off-target reactions and instability.	Generally low, as glycans are often distal to active sites.
Key Advantage	High stability and specificity for cysteines.	Targets abundant and accessible residues.	Well-established cysteine-specific chemistry.	Site-specific labeling away from the protein backbone.

Validating Biological Activity: A Critical Post-Labeling Step

Regardless of the labeling method chosen, it is imperative to validate the biological activity of the biotinylated protein. Over-labeling, in particular, can lead to a loss of function and protein precipitation. The specific validation assay will depend on the protein's known function.

General Experimental Workflow for Activity Validation

Caption: Experimental workflow for labeling and validation.

Key Experimental Protocols

APN-C3-Biotin Labeling Protocol

Materials:

• Target protein with at least one accessible cysteine residue

• APN-C3-biotin

• Reaction Buffer (e.g., PBS, pH 7.2)

• Reducing agent (e.g., TCEP) if cysteines are oxidized

• Quenching reagent (e.g., L-cysteine)

• Purification column (e.g., size-exclusion chromatography)

Procedure:

• If necessary, reduce disulfide bonds in the protein by incubating with a 10-fold molar excess of TCEP for 30 minutes at room temperature.

• Remove the reducing agent using a desalting column.

• Dissolve APN-C3-biotin in an organic solvent (e.g., DMSO) at a 10-20 mM concentration.

• Add a 5- to 20-fold molar excess of APN-C3-biotin to the protein solution.

• Incubate the reaction for 2 hours at room temperature or overnight at 4°C.

• Quench the reaction by adding L-cysteine to a final concentration of 1-5 mM and incubating for 15 minutes.

• Remove excess, unreacted biotin by size-exclusion chromatography.

• Determine the degree of biotinylation using a method such as the HABA assay or mass spectrometry.

Validating Enzymatic Activity

Example: For a kinase, a common enzyme class.

Materials:

• Unlabeled kinase (control)

• APN-C3-biotin labeled kinase

• Kinase-specific substrate

• ATP (with γ-³²P-ATP for radioactive detection or an antibody for non-radioactive detection)

• Kinase reaction buffer

• Detection reagents

Procedure:

• Set up parallel reactions with the unlabeled and labeled kinase.

• To each reaction, add the kinase, its substrate, and the reaction buffer.

• Initiate the reaction by adding ATP.

• Incubate for a specific time at the optimal temperature.

• Stop the reaction.

• Detect the amount of phosphorylated substrate.

• Compare the activity of the labeled kinase to the unlabeled control. A significant decrease in activity may indicate that the labeling has interfered with a critical cysteine residue.

Validating Protein-Protein Interactions

Example: Using a pull-down assay.

Materials:

• Unlabeled protein (control)

• APN-C3-biotin labeled protein

• Known binding partner protein

• Streptavidin-coated beads

• Lysis buffer

• Wash buffer

• Elution buffer

• SDS-PAGE and Western blotting reagents

Procedure:

• Incubate the biotinylated protein with a cell lysate containing the binding partner.

• As a control, incubate the unlabeled protein with the same lysate.

• Add streptavidin-coated beads to both mixtures and incubate to capture the biotinylated protein and its interacting partners.

• Wash the beads extensively to remove non-specific binders.

• Elute the protein complexes from the beads.

• Analyze the eluates by SDS-PAGE and Western blotting using an antibody against the known binding partner.

• The presence of the binding partner in the eluate from the labeled protein sample, and its absence or significant reduction in the control, confirms that the interaction is preserved post-labeling.

Hypothetical Signaling Pathway Analysis

The preservation of protein-protein interactions is crucial for the integrity of signaling pathways. Biotinylated proteins can be used to study these pathways.

Caption: A hypothetical signaling pathway.

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal of APN-C3-biotin

For Immediate Implementation by Laboratory Personnel

The proper disposal of APN-C3-biotin is a critical aspect of laboratory safety and environmental responsibility. This guide provides detailed, step-by-step procedures for researchers, scientists, and drug development professionals to ensure the safe handling and disposal of this chemical, aligning with institutional and regulatory standards. The primary hazard associated with APN-C3-biotin stems from its 4-azidophenyl (APN) group, which is an organic azide. Organic azides can be energetic and potentially explosive, especially in the presence of heavy metals, and may be toxic.

Hazard Assessment and Classification

Hazard Classification	Description	Primary Concern
Acute Toxicity	Organic azides can be toxic if inhaled, ingested, or absorbed through the skin.	Minimize personnel exposure through appropriate personal protective equipment (PPE).
Explosive Hazard	Aryl azides can be unstable and may decompose explosively, particularly with heat, shock, or friction. They can also form highly explosive heavy metal azides when in contact with metals like lead, copper, silver, and mercury.	Strict avoidance of contact with incompatible metals is crucial. Do not dispose of down the drain where it can react with metal pipes.[1][2][3]
Environmental Hazard	The environmental impact of APN-C3-biotin is not fully characterized. As a precaution, it should be treated as a hazardous chemical waste.	Prevent release into the environment by following designated chemical waste streams.

Step-by-Step Disposal Protocol

This standard operational plan outlines the collection and disposal of APN-C3-biotin waste, including unused or expired compounds, contaminated materials (e.g., pipette tips, gloves), and empty containers.

1. Personal Protective Equipment (PPE):

• Eye/Face Protection: Always wear splash-proof chemical safety goggles.

• Skin Protection: Wear a lab coat and nitrile gloves. For handling larger quantities or in case of a spill, consider double-gloving.

• Respiratory Protection: Not generally required for handling small quantities in a well-ventilated area or a chemical fume hood.

2. Waste Collection and Segregation:

• Collect all waste: All materials contaminated with APN-C3-biotin must be collected as hazardous chemical waste.[2]

• Use appropriate containers: Collect waste in clearly labeled, leak-proof, and non-metallic containers to prevent the formation of explosive metal azides. Polypropylene or polyethylene containers are recommended.

• Labeling: The waste container must be clearly labeled as "Hazardous Waste: APN-C3-biotin" and should include the azide hazard warning.

• Segregation: Do not mix APN-C3-biotin waste with acidic waste, as this could lead to the formation of highly toxic and explosive hydrazoic acid.[2] Also, keep it separate from heavy metal waste.

3. Deactivation of Azide (Optional - for advanced users):

• For laboratories equipped and trained for such procedures, the azide functionality can be chemically destroyed before disposal. A common method involves reaction with a reducing agent like triphenylphosphine (Staudinger Ligation) or by acidification to form hydrazoic acid followed by reaction with nitrous acid.[4] This should only be performed by trained personnel in a chemical fume hood with appropriate safety precautions.

4. Storage of Waste:

• Store the sealed waste container in a designated, cool, and dry secondary containment area away from incompatible materials.

• Adhere to your institution's limits for hazardous waste accumulation in the laboratory.

5. Final Disposal:

• Arrange for the pickup and disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[2][5]

• Crucially, never dispose of APN-C3-biotin down the sink. [1][2] The azide group can react with lead or copper in the plumbing to form highly explosive metal azides.[1][3]

Experimental Workflow for Safe Disposal

The following diagram outlines the decision-making process and procedural flow for the proper disposal of APN-C3-biotin.

Caption: APN-C3-biotin Disposal Workflow.

References

• 1. chemistry.unm.edu [chemistry.unm.edu]
• 2. Article - Standard Operating Procedur... [policies.unc.edu]
• 3. hazardouswasteexperts.com [hazardouswasteexperts.com]
• 4. Azide - Wikipedia [en.wikipedia.org]
• 5. prod-vector-labs-wordpress-media.s3.amazonaws.com [prod-vector-labs-wordpress-media.s3.amazonaws.com]

Personal protective equipment for handling APN-C3-biotin

For Researchers, Scientists, and Drug Development Professionals

Hazard Assessment and Physicochemical Data

APN-C3-biotin is a heterobifunctional linker used for the selective conjugation of cysteine residues in proteins and other biomolecules.[1] Its key components are a photoreactive aryl azide (APN) and a biotin tag for detection and purification.[1][2] The primary hazards are associated with the aryl azide group, which can be sensitive to heat, shock, and friction, and may cause skin and eye irritation.[3][4][5]

Property	Value	Source(s)
Chemical Formula	C₂₃H₂₇N₅O₃S	[1][6][7]
Molecular Weight	453.6 g/mol	[6][7]
CAS Number	2170240-97-6	[1][6]
Appearance	Solid	[7]
Solubility	Soluble in DMSO, DMF, MeOH, and PBS (>10 mg/mL in DMSO, PBS)	[2][7]
Storage Conditions	-20°C, desiccated	[2]
Known Hazards	Flammable solid. Causes skin and eye irritation. May cause respiratory irritation. Potential for explosion (as with many aryl azides).	[3][4][5]

Personal Protective Equipment (PPE)

A stringent PPE protocol is mandatory when handling APN-C3-biotin due to the potential hazards associated with aryl azides.

PPE Category	Specification	Rationale
Hand Protection	Double-gloving is recommended: an inner nitrile glove and an outer heavy-duty, chemical-resistant glove (e.g., butyl rubber or SilverShield®).[8]	Provides robust protection against skin contact and chemical permeation.
Eye Protection	Chemical splash goggles are required at all times. A face shield should be worn over goggles when there is a significant risk of splashing or explosion.[8][9]	Protects eyes from splashes and potential projectiles.
Body Protection	A flame-retardant lab coat is the minimum requirement. For procedures with a higher risk of exposure, a chemical-resistant apron or full-body suit should be utilized.[4][8]	Protects against skin contact and potential ignition of flammable clothing.
Footwear	Fully enclosed, chemical-resistant shoes are mandatory.	Protects feet from spills and falling objects.
Respiratory Protection	All work with solid APN-C3-biotin or its solutions should be conducted in a certified chemical fume hood.[3][10] A NIOSH-approved respirator may be required for aerosol-generating procedures outside a fume hood.	Prevents inhalation of dust or vapors, which may cause respiratory irritation.[3][4][5]

Operational Plan: Step-by-Step Handling Procedures

1. Preparation and Weighing:

• Before handling, ensure that an emergency eyewash station and safety shower are readily accessible.[11]

• All manipulations of solid APN-C3-biotin must be performed in a certified chemical fume hood.[3][10][11]

• Use only plastic, ceramic, or glass spatulas and weigh boats. NEVER use metal spatulas , as they can form shock-sensitive metal azides.[8][11]

• Avoid creating dust. If the compound is a fine powder, handle it with extreme care.

2. Dissolution and Reaction Setup:

• Dissolve APN-C3-biotin in a suitable solvent (e.g., DMSO, DMF) within the fume hood.

• Keep the container tightly closed when not in use.

• If the reaction involves heating, use a blast shield and ensure the temperature is well-controlled. Avoid excessive heating of aryl azides.[4][11]

• Run reactions in a well-ventilated area, preferably within the fume hood.

3. Post-Reaction Work-up and Purification:

• Quench the reaction mixture safely according to your specific protocol.

• Be aware that thiol-containing compounds often have a strong, unpleasant odor.[12] All work-up procedures should be performed in a fume hood to contain any volatile thiols.[12][13]

• If using a rotary evaporator, ensure the exhaust is properly vented or trapped.

4. Cleaning of Glassware:

• Glassware that has been in contact with thiol-containing solutions should be decontaminated immediately after use to neutralize the odor.

• Soak glassware in a bleach solution overnight in a designated, labeled container within a fume hood.[13]

• After soaking, rinse the glassware thoroughly with water before standard cleaning procedures.

Disposal Plan

Proper disposal of APN-C3-biotin and associated waste is critical to prevent the formation of explosive compounds and to ensure environmental safety.

1. Waste Segregation:

• All waste containing APN-C3-biotin, including contaminated PPE (gloves, weigh boats, pipette tips), must be collected in a dedicated, clearly labeled hazardous waste container.[11][14]

• Crucially, do not mix azide-containing waste with acidic waste or heavy metal waste. [11][14] Mixing with acids can generate highly toxic and explosive hydrazoic acid.[15][16] Mixing with metals can form shock-sensitive metal azides.[15]

2. Deactivation of Azide Waste (for liquid waste):

• For dilute aqueous solutions containing residual APN-C3-biotin, chemical deactivation of the azide group is recommended before disposal. This should only be performed by trained personnel in a controlled environment.

• A common method involves treatment with an acidified solution of sodium nitrite.[16][17] This process converts the azide to nitrogen gas and various nitrogen oxides and must be performed in a fume hood with extreme caution due to the potential for gas evolution and the toxicity of the reagents.[15][16]

• Alternatively, treatment with an alkaline aqueous slurry and ozone can oxidize the azide to a less hazardous nitrate.[16]

3. Solid Waste Disposal:

• Contaminated solid waste (e.g., paper towels, gloves, silica gel) should be placed in the designated hazardous waste container for azides.

• Do not dispose of any APN-C3-biotin waste down the drain. This can lead to the formation of explosive metal azides in the plumbing.[11][15]

4. Final Disposal:

• All hazardous waste containers must be sealed, properly labeled, and disposed of through your institution's Environmental Health and Safety (EHS) office.[11]

Experimental Workflow and Safety Diagram

Caption: Workflow for the safe handling of APN-C3-biotin.

References

• 1. APN-C3-Biotin | CAS:2170240-97-6 | AxisPharm [axispharm.com]
• 2. APN-C3-biotin () for sale [vulcanchem.com]
• 3. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. cfplus.cz [cfplus.cz]
• 6. cenmed.com [cenmed.com]
• 7. APN-biotin - Conju-Probe: Enable Bioconjugation [conju-probe.com]
• 8. benchchem.com [benchchem.com]
• 9. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 10. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 11. Article - Standard Operating Procedur... [policies.unc.edu]
• 12. Thiols | Safety Services - UCL – University College London [ucl.ac.uk]
• 13. Reagents & Solvents [chem.rochester.edu]
• 14. benchchem.com [benchchem.com]
• 15. chemistry.unm.edu [chemistry.unm.edu]
• 16. US5073273A - Treatment of azide containing waste - Google Patents [patents.google.com]
• 17. Azide - Wikipedia [en.wikipedia.org]